5-Methyloxazolidine

• CAS: 58328-22-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Methyloxazolidine Derivatives

Introduction

The term "5-Methyloxazolidine" can refer to two distinct chemical entities: the foundational heterocyclic compound 5-methyl-1,3-oxazolidine and the more complex, industrially significant biocide 3,3'-Methylenebis(5-methyloxazolidine) (MBO). This technical guide provides a comprehensive overview of both compounds, with a primary focus on MBO due to its widespread applications and the extensive body of research available. This document is intended for researchers, scientists, and professionals in drug development and industrial chemistry, offering detailed data, experimental protocols, and visual representations of key processes.

5-Methyl-1,3-oxazolidine

5-methyl-1,3-oxazolidine is a simple heterocyclic organic compound. While less documented in extensive industrial applications compared to its bis-derivative, it serves as a fundamental structure in heterocyclic chemistry.

Physicochemical Properties

A summary of the key physicochemical properties for 5-methyl-1,3-oxazolidine is presented in Table 1.

Property	Value
CAS Number	58328-22-6
Molecular Formula	C₄H₉NO
Molecular Weight	87.12 g/mol
IUPAC Name	5-methyl-1,3-oxazolidine
Canonical SMILES	CC1COCNC1
InChI Key	HBVZPVWFLGXUAU-UHFFFAOYSA-N

3,3'-Methylenebis(5-methyloxazolidine) (MBO)

3,3'-Methylenebis(5-methyloxazolidine), commonly known as MBO, is a prominent biocide and preservative. It is recognized for its efficacy as a formaldehyde-releasing agent, providing broad-spectrum antimicrobial activity in a variety of industrial applications.

Physicochemical Properties of MBO

The quantitative properties of MBO are detailed in Table 2 for easy reference and comparison.

Property	Value	Reference
CAS Number	66204-44-2
Molecular Formula	C₉H₁₈N₂O₂
Molecular Weight	186.25 g/mol
Appearance	Colorless to pale-yellow transparent liquid
Density	1.00 - 1.20 g/mL (typically ~1.062 g/cm³)
Boiling Point	~247.6 °C at 760 mmHg
Flash Point	73 °C at 1,013 hPa
pH (1% aq. solution)	9.00 - 11.00
Solubility	Soluble in water, dispersible in oil
Vapor Pressure	1.4 Pa at 25 °C

Synthesis of MBO

MBO is synthesized through the condensation reaction of isopropanolamine (1-amino-2-propanol) and formaldehyde (B43269). The reaction is typically carried out in an aqueous solution and can be catalyzed.

The following protocol is adapted from a patented synthesis method for 3,3'-methylenebis(5-methyloxazolidine).

Materials:

• Isopropanolamine (2 mol, 150 g)

• 50% Formaldehyde solution (3.6 mol, 216.0 g)

• 1,1,3,3-tetramethylguanidine (catalyst, 0.002 mol, 0.23 g)

• 500 mL four-neck flask equipped with an electric stirrer and a condenser

• Ice water bath

Procedure:

• Charge the 500 mL four-neck flask with 150 g (2 mol) of isopropanolamine and 0.23 g (0.002 mol) of 1,1,3,3-tetramethylguanidine.

• While cooling the flask in an ice water bath, slowly add 216.0 g (3.6 mol) of 50% formaldehyde solution. Maintain the temperature below 120 °C during the addition.

• After the complete addition of formaldehyde, maintain the reaction mixture at 85 °C for 10 hours with continuous stirring.

• Cool the mixture to room temperature.

• Remove water from the product mixture via reduced pressure distillation.

• The resulting product is 3,3'-methylenebis(5-methyloxazolidine), with an expected yield of approximately 97%.

Synthesis workflow for 3,3'-Methylenebis(5-methyloxazolidine).

Applications of MBO

MBO's broad-spectrum antimicrobial properties make it a valuable preservative and biocide in numerous industrial sectors.

• Metalworking Fluids: It is highly effective in both aqueous and oil-based metalworking fluids to prevent bacterial growth, ensuring the stability and longevity of the fluids.

• Water Treatment: MBO is used to control the proliferation of microorganisms in water treatment systems, thereby preventing odors and corrosion.

• Coatings and Paints: It acts as a stabilizer and preservative, preventing microbial degradation and corrosion in paint and coating formulations.

• Animal Feed: It is utilized as an additive to control microbial growth, preserving the quality and safety of the feed.

• Oil and Gas Industry: MBO is employed as a hydrogen sulfide (B99878) (H₂S) scavenger in oil and gas exploration and processing.

Mechanism of Action: Formaldehyde Release

MBO functions as a "formaldehyde releaser" or "formaldehyde donor". Its biocidal activity is not inherent to the parent molecule itself but stems from its slow decomposition in aqueous environments to release formaldehyde.

The released formaldehyde is a potent electrophile that exerts a broad and non-specific antimicrobial effect. It readily reacts with primary amines and thiol groups found in microbial proteins and with the amine groups of purine (B94841) bases in nucleic acids (DNA, RNA). This leads to the cross-linking of these essential biomolecules, disrupting cellular function and leading to microbial death.

Mechanism of MBO as a formaldehyde-releasing biocide.

Safety and Handling

3,3'-Methylenebis(5-methyloxazolidine) is an effective biocide but requires careful handling due to its potential hazards.

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective clothing. Avoid contact with skin and eyes. Do not eat, drink, or smoke in work areas.

• Hazards: MBO can cause severe skin burns and eye damage. It may cause an allergic skin reaction. It is harmful if swallowed or in contact with skin. It is suspected of causing genetic defects and may cause cancer.

• First Aid: In case of skin contact, immediately remove contaminated clothing and wash the affected area with soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. If swallowed, rinse the mouth and do NOT induce vomiting. Seek immediate medical attention in all cases of significant exposure.

• Storage: Store in original, tightly sealed containers in a cool, well-ventilated place away from heat and direct sunlight. Keep away from incompatible materials such as oxidizing agents.

While 5-methyl-1,3-oxazolidine is a foundational heterocyclic compound, 3,3'-Methylenebis(5-methyloxazolidine) (MBO) is a compound of significant industrial importance. Its role as a formaldehyde-releasing biocide makes it critical in the preservation of a wide range of materials, from metalworking fluids to paints. Understanding its physicochemical properties, synthesis, and mechanism of action is crucial for its effective and safe application. The data and protocols provided in this guide offer a comprehensive resource for professionals working with or researching this versatile chemical compound.

Synthesis of 5-Methyloxazolidine from Amino Acids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for producing 5-methyloxazolidine and its derivatives starting from amino acids, with a particular focus on L-alanine as the chiral precursor. This document details two primary pathways: the direct formation of oxazolidin-5-ones from L-alanine and the reduction of L-alanine to L-alaninol followed by cyclization. This guide includes detailed experimental protocols, quantitative data for key reaction steps, and visual representations of the synthetic pathways and experimental workflows to facilitate understanding and replication.

Introduction

Oxazolidines are five-membered heterocyclic compounds containing both nitrogen and oxygen atoms in the ring. They are valuable chiral auxiliaries and intermediates in asymmetric synthesis, finding applications in the development of pharmaceuticals and other fine chemicals. The synthesis of enantiomerically pure oxazolidines is of significant interest, and amino acids provide a readily available and cost-effective source of chirality. 5-Methyloxazolidine, in particular, can be efficiently synthesized from the natural amino acid L-alanine, preserving the stereochemistry at the C5 position.

This guide will explore two effective strategies for the synthesis of 5-methyloxazolidine derivatives from L-alanine:

• Pathway A: Direct conversion of L-alanine into a 4-methyl-oxazolidin-5-one, which serves as a chiral template for further synthetic modifications.

• Pathway B: A two-step process involving the reduction of L-alanine to the corresponding amino alcohol, L-alaninol, followed by cyclocondensation with an aldehyde to form the 5-methyloxazolidine ring.

Synthetic Pathways

Pathway A: Synthesis via Oxazolidin-5-one Intermediate

A highly efficient method for the synthesis of a diastereomerically pure oxazolidin-5-one from L-alanine has been developed. This method utilizes a dynamic crystallization-induced asymmetric transformation to afford a single diastereomer in high yield.

Diagram 1: Synthesis of an Oxazolidin-5-one from L-Alanine.

Pathway B: Synthesis via L-Alaninol Intermediate

This pathway involves the initial reduction of the carboxylic acid functionality of L-alanine to an alcohol, yielding L-alaninol. The subsequent condensation of L-alaninol with an aldehyde, such as formaldehyde, results in the formation of the 5-methyloxazolidine ring.

Spectroscopic Profile of 5-Methyloxazolidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Methyloxazolidine, a heterocyclic compound of interest in various chemical and pharmaceutical research domains. This document presents available and predicted spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), along with detailed experimental protocols.

Core Data Presentation

The following tables summarize the available and expected quantitative spectroscopic data for 5-Methyloxazolidine.

Table 1: Nuclear Magnetic Resonance (NMR) Data

Due to the limited availability of public experimental spectra for 5-Methyloxazolidine, the following table includes predicted chemical shifts (ppm). These predictions are based on the analysis of the molecule's structure and typical chemical shifts for similar functional groups.

Proton (¹H) NMR	Carbon (¹³C) NMR
Atom	Predicted Chemical Shift (ppm)
H on C2 (O-CH₂-N)	~4.5 - 5.0
H on C4 (N-CH₂)	~3.0 - 3.5
H on C5 (CH-CH₃)	~3.8 - 4.2
H on CH₃	~1.2 - 1.5
N-H	~1.5 - 2.5 (broad)

Table 2: Infrared (IR) Spectroscopy Data

The expected IR absorption bands for 5-Methyloxazolidine are based on the characteristic vibrational frequencies of its functional groups.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
N-H Stretch (secondary amine)	3300 - 3500	Medium
C-H Stretch (alkane)	2850 - 3000	Strong
C-N Stretch (amine)	1020 - 1250	Medium
C-O Stretch (ether-like)	1070 - 1150	Strong

Table 3: Mass Spectrometry (MS) Data

The following mass spectrometry data is available from the National Institute of Standards and Technology (NIST) database.[1] The fragmentation pattern is characteristic of a small heterocyclic amine.

m/z (Mass-to-Charge Ratio)	Relative Intensity	Possible Fragment
87	Moderate	[M]⁺ (Molecular Ion)
86	Moderate	[M-H]⁺
72	Moderate	[M-CH₃]⁺
57	Strong	[M-CH₂O]⁺
44	High	[C₂H₆N]⁺
43	Base Peak	[C₂H₅N]⁺
42	High	[C₂H₄N]⁺

Experimental Protocols

The following sections detail generalized methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the ¹H and ¹³C chemical environments in 5-Methyloxazolidine.

Methodology:

• Sample Preparation: A 5-10 mg sample of 5-Methyloxazolidine is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data acquisition.

• ¹H NMR Acquisition:

  • The spectrometer is tuned and the magnetic field is shimmed to achieve homogeneity.

  • A standard one-pulse sequence is used to acquire the ¹H spectrum.

  • Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

  • A sufficient number of scans (e.g., 8-16) are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence (e.g., zgpg30) is used to acquire the ¹³C spectrum, resulting in single lines for each unique carbon atom.

  • A wider spectral width (e.g., 0-220 ppm) is required.

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically necessary.

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected to produce the final NMR spectra. Chemical shifts are referenced to the TMS signal.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 5-Methyloxazolidine based on their vibrational frequencies.

Methodology:

• Sample Preparation: As 5-Methyloxazolidine is expected to be a liquid at room temperature, it can be analyzed as a neat thin film. A drop of the sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used for analysis.

• Data Acquisition:

  • A background spectrum of the clean salt plates is recorded.

  • The sample is placed in the spectrometer's sample compartment.

  • The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

  • Multiple scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 5-Methyloxazolidine.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile compounds. A dilute solution of 5-Methyloxazolidine in a volatile solvent (e.g., methanol (B129727) or dichloromethane) is injected into the GC.

• Ionization: Electron Ionization (EI) is a common method for small molecules. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Processing: A mass spectrum is generated, plotting the relative intensity of the ions as a function of their m/z ratio.

Visualization

The following diagram illustrates a logical workflow for the spectroscopic analysis of a small organic molecule like 5-Methyloxazolidine.

A logical workflow for the spectroscopic analysis of 5-Methyloxazolidine.

References

• 1. 1H Nuclear Magnetic Resonance Study of Oxazolidinone Binding to Bacterial Ribosomes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical and Physical Properties of 5-Methyloxazolidine and its Dimer, 3,3'-methylenebis(5-methyloxazolidine)

Introduction

This technical guide provides a comprehensive overview of the chemical and physical properties of 5-methyloxazolidine and its commercially significant derivative, 3,3'-methylenebis(5-methyloxazolidine). For clarity, this document will distinguish between the monomer, 5-methyl-1,3-oxazolidine (C₄H₉NO), and the dimeric structure, 3,3'-methylenebis(5-methyloxazolidine) (C₉H₁₈N₂O₂), commonly referred to as MBO. The majority of available technical data pertains to MBO, a widely used biocide and corrosion inhibitor; therefore, this guide will focus predominantly on its properties and applications, while also presenting the available information for the monomeric form. This document is intended for researchers, scientists, and professionals in drug development and other relevant industries who require detailed technical information on these compounds.

3,3'-methylenebis(5-methyloxazolidine) (MBO)

MBO, with the CAS number 66204-44-2, is a formaldehyde-releasing biocide effective against a broad spectrum of bacteria.[1][2] It is also utilized as a hydrogen sulfide (B99878) scavenger in the oil and gas industry and as a corrosion inhibitor in metalworking fluids.[1][2]

Physical and Chemical Properties

The physical and chemical properties of MBO are summarized in the table below. It is typically a colorless to pale-yellow transparent liquid with an amine-like odor.[1][3] MBO is stable at elevated temperatures and across a wide pH range.[1]

Property	Value	Source(s)
Molecular Formula	C₉H₁₈N₂O₂	[4][5]
Molecular Weight	186.25 g/mol	[4][5]
Appearance	Colorless to pale-yellow transparent liquid	[3]
Odor	Amine-like	[1]
Density	1.00 - 1.20 g/mL (range); 1.062 g/cm³ (predicted)	[3][6]
Boiling Point	~247.6 °C	[3][6]
Melting Point	-60.5 °C	[7]
Flash Point	73 °C at 1,013 hPa	[7]
Vapor Pressure	1.4 Pa at 25 °C	[3]
Solubility	Soluble in water, dispersible in oil	[3]
pH	9.00 - 11.00 (1% aqueous solution)	[3]
pKa	5.06 ± 0.40 (Predicted)	[5]
LogP	-0.043	[5]

Experimental Protocols

Synthesis of 3,3'-methylenebis(5-methyloxazolidine)

The synthesis of MBO generally involves the reaction of isopropanolamine (1-amino-2-propanol) with formaldehyde (B43269). The reaction is exothermic and is typically controlled at a specific temperature. After the reaction is complete, water is removed, often by distillation under reduced pressure, to yield the final product.

A representative synthetic protocol is as follows:

• Isopropanolamine and a catalyst, such as 1,1,3,3-tetramethylguanidine, are added to a reaction vessel equipped with a stirrer and a condenser.

• A formaldehyde solution (e.g., 37-50% in water) or paraformaldehyde is slowly added to the vessel, with cooling (e.g., in an ice water bath) to manage the exothermic reaction and maintain the temperature below a set limit (e.g., 110-120 °C).

• After the addition of formaldehyde is complete, the reaction mixture is maintained at an elevated temperature (e.g., 80-85 °C) for several hours to ensure the reaction goes to completion.

• The mixture is then cooled to room temperature.

• Water is removed from the product mixture via distillation under reduced pressure.

• The final product, 3,3'-methylenebis(5-methyloxazolidine), is obtained as the residue. The yield is typically high under optimized conditions.

Hydrolysis and Formaldehyde Release Analysis

The biocidal activity of MBO is attributed to its slow decomposition in aqueous solutions, which releases formaldehyde. The rate of hydrolysis and formaldehyde release is dependent on pH. Studies have shown that the maximum release of formaldehyde occurs at a lower pH (around 4). The analysis of this process can be carried out using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the concentrations of MBO and its degradation products over time at different pH values.[8]

Chemical Reactivity and Stability

MBO is stable under normal storage conditions and at elevated temperatures up to approximately 186 °C.[1] It is reactive with oxidizing agents.[9] In aqueous solutions, MBO undergoes a slow decomposition, establishing an equilibrium with its starting materials, 1-aminopropan-2-ol (B43004) and formaldehyde.[1] This property is central to its function as a formaldehyde-releasing biocide.

References

• 1. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 2. Buy Oxazolidine, 3,3'-methylenebis[5-methyl- | 66204-44-2 [smolecule.com]
• 3. Fungicide MBO: 3,3'-Methylenebis(5-methyloxazolidine) - Sinobio Chemistry [sinobiochemistry.com]
• 4. 66204-44-2 CAS MSDS (3,3'-methylenebis[5-methyloxazolidine]) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 3,3'-methylenebis[5-methyloxazolidine] CAS#: 66204-44-2 [m.chemicalbook.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chemos.de [chemos.de]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. tincknellfuels.com [tincknellfuels.com]

An In-Depth Technical Guide to 5-Methyloxazolidine: Molecular Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core molecular structure and stereochemistry of 5-methyloxazolidine. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this document combines established chemical principles with representative data and methodologies for closely related structures.

Molecular Structure

5-Methyloxazolidine is a five-membered heterocyclic organic compound containing both nitrogen and oxygen atoms in the ring. Its fundamental properties are summarized in the table below. The structure consists of an oxazolidine (B1195125) ring with a methyl group substituted at the 5th position.

Table 1: General Properties of 5-Methyloxazolidine

Property	Value	Source
Molecular Formula	C₄H₉NO	PubChem
Molecular Weight	87.12 g/mol	PubChem
IUPAC Name	5-methyl-1,3-oxazolidine	PubChem
SMILES	CC1CNCO1	PubChem
InChI Key	HBVZPVWFLGXUAU-UHFFFAOYSA-N	PubChem

Stereochemistry

The presence of a chiral center at the C5 position of the oxazolidine ring gives rise to two stereoisomers: (R)-5-methyloxazolidine and (S)-5-methyloxazolidine. These enantiomers are non-superimposable mirror images of each other and are expected to exhibit equal but opposite optical rotation.

Figure 1: Enantiomers of 5-methyloxazolidine.

The stereochemical configuration of the starting material, typically a chiral amino alcohol, will determine the stereochemistry of the resulting 5-methyloxazolidine. For instance, the synthesis from (S)-alaninol will yield (S)-5-methyloxazolidine.

Representative Spectroscopic Data

Specific ¹H and ¹³C NMR spectral data for 5-methyloxazolidine is not widely reported. However, based on the known chemical shifts of similar oxazolidine structures, a representative set of expected chemical shifts is provided below. Actual experimental values may vary depending on the solvent and other experimental conditions.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts for a 5-Methyloxazolidine Scaffold

¹H NMR	Chemical Shift (ppm)	Multiplicity	Assignment
H-2	~4.5 - 4.0	s (or ABq)	O-CH₂ -N
H-4	~3.5 - 2.5	m	CH₂ -N
H-5	~4.0 - 3.5	m	O-CH -CH₃
CH₃-5	~1.2 - 1.0	d	CH-CH₃
NH	variable	br s	NH
¹³C NMR	Chemical Shift (ppm)	Assignment
C-2	~85 - 80	O-C H₂-N
C-4	~60 - 50	C H₂-N
C-5	~75 - 70	O-C H-CH₃
CH₃-5	~20 - 15	CH-C H₃

Note: This is a generalized representation. Actual spectra should be acquired for confirmation.

Experimental Protocols

A common and effective method for the synthesis of 5-substituted oxazolidines is the condensation of a β-amino alcohol with an aldehyde, typically formaldehyde (B43269) or its equivalent. The following is a representative protocol for the synthesis of (S)-5-methyloxazolidine from (S)-alaninol.

4.1. Synthesis of (S)-5-methyloxazolidine

This procedure is based on general methods for oxazolidine formation.

Materials:

• (S)-alaninol

• Aqueous formaldehyde (37 wt. %)

• Potassium carbonate (K₂CO₃), anhydrous

• Dichloromethane (B109758) (CH₂Cl₂)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of (S)-alaninol (1.0 eq) in dichloromethane in a round-bottom flask, add an equimolar amount of aqueous formaldehyde (1.0 eq).

• Add anhydrous potassium carbonate (1.5 eq) to the reaction mixture.

• Stir the mixture vigorously at room temperature for 12-24 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the potassium carbonate.

• Wash the filtrate with water in a separatory funnel to remove any remaining formaldehyde and other water-soluble impurities.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• The product can be further purified by vacuum distillation if necessary.

Figure 2: General workflow for the synthesis of 5-methyloxazolidine.

Biological Signaling Pathways

Currently, there is no significant information in the public domain linking 5-methyloxazolidine to specific biological signaling pathways. Its structural similarity to certain bioactive molecules suggests potential for biological activity, but this remains an area for future research.

Conclusion

5-Methyloxazolidine is a simple chiral heterocycle with potential applications in chemical synthesis and drug discovery. While specific experimental data on its molecular structure and properties are limited, this guide provides a foundational understanding based on established chemical principles and representative data. The synthetic protocol outlined offers a reliable method for its preparation, enabling further investigation into its chemical and biological characteristics. For detailed structural and conformational analysis, computational methods are recommended in the absence of experimental data.

Thermodynamic Properties of 5-Methyloxazolidine Derivatives: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 5-methyloxazolidine derivatives. Due to the limited availability of a centralized, extensive dataset for this specific class of compounds, this guide focuses on empowering researchers with the methodologies to determine these properties. It presents a detailed case study of a closely related oxazolidine (B1195125) derivative with known experimental thermodynamic data and offers in-depth experimental and computational protocols for characterization.

Experimentally Determined Thermodynamic Data: A Case Study of 1,3-Oxazolidine-2-thione (B1225483)

Table 1: Experimental Thermodynamic Data for 1,3-Oxazolidine-2-thione at T = 298.15 K [1][2][3]

Thermodynamic Property	Symbol	Value (kJ·mol⁻¹)
Standard Molar Enthalpy of Combustion	ΔcH°m	-
Standard Molar Enthalpy of Formation (crystal)	ΔfH°m(cr)	-
Standard Molar Enthalpy of Sublimation	ΔgcrH°m	105.0 ± 4.4
Standard Molar Enthalpy of Formation (gas)	ΔfH°m(g)	-74.4 ± 4.6

Note: The standard molar enthalpy of combustion and formation in the crystalline state were used to derive the gas-phase enthalpy of formation but were not explicitly stated as final values in the primary abstract.

Experimental Protocols for Thermodynamic Characterization

This section provides detailed methodologies for key experiments to determine the thermodynamic properties of 5-methyloxazolidine derivatives.

Determination of Enthalpy of Combustion and Formation by Bomb Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter. From this, the standard enthalpy of formation can be calculated. For nitrogen-containing compounds like oxazolidines, specific considerations for the formation of nitric acid are necessary.

Experimental Protocol:

• Sample Preparation:

  • Precisely weigh approximately 1 gram of the purified 5-methyloxazolidine derivative.

  • If the sample is a solid, press it into a pellet.

  • Place the sample in the crucible of the bomb calorimeter.

• Bomb Assembly:

  • Attach a measured length of fuse wire to the electrodes, ensuring it is in contact with the sample.

  • Add 1 mL of deionized water to the bottom of the bomb to saturate the atmosphere and ensure all nitric acid formed is in solution.

  • Seal the bomb and pressurize it with approximately 25 atm of pure oxygen.

• Calorimetry Measurement:

  • Place the bomb in the calorimeter bucket containing a known volume of water.

  • Allow the system to reach thermal equilibrium.

  • Ignite the sample and record the temperature change of the water bath over time until a stable final temperature is reached.

• Analysis and Corrections:

  • Titrate the bomb washings with a standard sodium hydroxide (B78521) solution to determine the amount of nitric acid formed.

  • Measure the length of the unburned fuse wire.

  • Apply corrections for the heat of combustion of the fuse wire and the heat of formation of nitric acid to calculate the standard internal energy of combustion.

  • Convert the internal energy of combustion to the enthalpy of combustion and subsequently calculate the standard enthalpy of formation.[4]

Workflow for Bomb Calorimetry Experiment.

Determination of Heat Capacity and Phase Transitions by Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, allowing for the determination of heat capacity and the characterization of phase transitions (e.g., melting, crystallization).

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 2-10 mg of the 5-methyloxazolidine derivative into an aluminum DSC pan.

  • Hermetically seal the pan to prevent volatilization.

  • Prepare an empty, sealed aluminum pan as a reference.

• Instrument Setup and Calibration:

  • Place the sample and reference pans into the DSC cell.

  • Calibrate the instrument for temperature and enthalpy using a standard material (e.g., indium).

• Measurement:

  • Set the temperature program to scan a desired range (e.g., -50 °C to 200 °C) at a constant heating rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • The heat capacity at a given temperature is determined from the heat flow signal.

  • Endothermic and exothermic peaks in the DSC thermogram correspond to phase transitions. The temperature of the peak onset is the transition temperature, and the integrated area of the peak corresponds to the enthalpy of the transition.[5][6][7]

Workflow for Differential Scanning Calorimetry (DSC) Analysis.

Characterization of Binding Thermodynamics by Isothermal Titration Calorimetry (ITC)

ITC is used to study the thermodynamics of binding interactions in solution. If a 5-methyloxazolidine derivative is being investigated for its interaction with a biological macromolecule (e.g., a protein), ITC can directly measure the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n).

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of the macromolecule (in the sample cell) and the 5-methyloxazolidine derivative (in the syringe) in the same buffer to minimize heats of dilution.

  • Degas both solutions to prevent air bubbles.

• Instrument Setup:

  • Equilibrate the instrument at the desired temperature.

  • Load the macromolecule solution into the sample cell and the derivative solution into the injection syringe.

• Titration:

  • Perform a series of small, sequential injections of the derivative solution into the sample cell.

  • The instrument measures the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the heat flow peaks to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of the reactants.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n). The Gibbs free energy (ΔG) and entropy change (ΔS) of binding can then be calculated.[8][9][10][11][12]

Computational Approaches to Thermodynamic Properties

In the absence of experimental data, computational chemistry provides a powerful tool for estimating the thermodynamic properties of 5-methyloxazolidine derivatives. Density Functional Theory (DFT) is a widely used method for this purpose.

Computational Workflow:

• Structure Optimization:

  • Build the 3D structure of the desired 5-methyloxazolidine derivative.

  • Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)) with software like Gaussian.[13]

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry to confirm it is a true minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy and thermal corrections.

• Thermochemical Analysis:

  • The output of the frequency calculation provides the enthalpy, entropy, and Gibbs free energy at the specified temperature (usually 298.15 K).[14]

  • To obtain the standard enthalpy of formation, an isodesmic reaction scheme is often employed, where the enthalpy of reaction is calculated for a hypothetical reaction in which the types of bonds are conserved. By using known experimental enthalpies of formation for the other species in the isodesmic reaction, the enthalpy of formation of the target molecule can be derived.

Logical Workflow for Computational Thermodynamics.

Signaling Pathways and Other Considerations

To date, the scientific literature does not establish a direct link between the thermodynamic properties of 5-methyloxazolidine derivatives and specific biological signaling pathways. The primary applications and studies of these compounds have been in areas such as biocides, corrosion inhibitors, and synthetic intermediates.[15] While the binding thermodynamics with a specific protein target, as determined by ITC, would be crucial for drug development targeting a particular pathway, this information is target-specific and not a general property of the compound class.

Conclusion

This technical guide provides a framework for researchers, scientists, and drug development professionals to understand and determine the thermodynamic properties of 5-methyloxazolidine derivatives. While a comprehensive database of these properties is not currently available, the detailed experimental and computational protocols outlined here offer robust methods for their characterization. The case study of 1,3-oxazolidine-2-thione demonstrates the successful application of these techniques to a related heterocyclic system. By employing these methodologies, researchers can generate the critical thermodynamic data necessary to advance their work in the synthesis, application, and development of novel 5-methyloxazolidine derivatives.

References

• 1. Experimental and theoretical study of the structures and enthalpies of formation of the synthetic reagents 1,3-thiazolidine-2-thione and 1,3-oxazolidine-2-thione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. personal.utdallas.edu [personal.utdallas.edu]
• 5. Differential Scanning Calorimetry Analysis [intertek.com]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 8. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution [en.bio-protocol.org]
• 9. Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 12. Thermodynamic characterization of protein-ligand binding by isothermal titration calorimetry (ITC) [vlabs.iitkgp.ac.in]
• 13. DFT Quantum-Chemical Calculation of Thermodynamic Parameters and DSC Measurement of Thermostability of Novel Benzofuroxan Derivatives Containing Triazidoisobutyl Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 15. nanoscience.com [nanoscience.com]

Navigating the Safety Profile of 3,3'-Methylenebis(5-methyloxazolidine): An In-depth Technical Guide

This technical guide provides a comprehensive overview of the health and safety information for 3,3'-Methylenebis(5-methyloxazolidine), a broad-spectrum biocide. The information is intended for researchers, scientists, and drug development professionals to ensure its safe handling and use.

Chemical and Physical Properties

3,3'-Methylenebis(5-methyloxazolidine) is a complex reaction mixture that exists as a clear to yellowish liquid with an amine-like odor.[1] It is completely miscible with water, and in aqueous solutions, it exists in a dynamic equilibrium with its hydrolysis products.[1]

Property	Value	Reference(s)
Molecular Formula	C9H18N2O2	[2]
Molecular Weight	186.25 g/mol	[2]
Appearance	Clear to yellowish liquid	[1]
Odor	Amine-like	[1]
pH (0.2% solution)	9.57	[1]
Viscosity (20°C)	21 mPa·s	[3]
Vapor Pressure	0.014 hPa (calculated for the main constituent)	[1]
Partition Coefficient (log Pow)	-0.043 (nominal); -0.23 (based on formaldehyde (B43269) analysis)	[1]
Surface Tension (20°C)	68.1 mN/m	[1]
Auto-ignition Temperature	237 °C at 766 mmHg	[3]

Toxicological Data

The acute toxicity of 3,3'-Methylenebis(5-methyloxazolidine) is considered moderate through oral and dermal routes of exposure.[4] It is classified as harmful if swallowed and in contact with skin, and causes severe skin burns and eye damage.[5]

Acute Toxicity

Endpoint	Species	Route	Value	Reference(s)
LD50	Rat	Oral	900 mg/kg bw	[5]
LD50	Rat	Dermal	≥760 mg/kg bw	[4]
LD50	Rat	Dermal	1207-1620 mg/kg bw	[5]

Ecotoxicity

Endpoint	Species	Value	Exposure Time	Reference(s)
LC50	Danio rerio (Zebrafish)	57.7 - 71 mg/L	96 hours	[4]
EC50	Daphnia magna (Water flea)	29 mg/L	48 hours	[4]
EC50	Algae	5.7 mg/L	Not Specified	[4]

Health and Safety Information

Hazard Classification

3,3'-Methylenebis(5-methyloxazolidine) is classified as a hazardous substance. The GHS classification includes:

• Acute Toxicity, Oral (Category 4)[6]

• Acute Toxicity, Dermal (Category 3)[6]

• Skin Corrosion/Irritation (Category 1B)[6]

• Serious Eye Damage/Eye Irritation (Category 1)[6]

• Skin Sensitization (Category 1A)[6]

• Germ Cell Mutagenicity (Category 2)[6]

• Carcinogenicity (Category 1B)[6]

• Specific Target Organ Toxicity — Repeated Exposure (Category 2)[6]

• Hazardous to the Aquatic Environment, Chronic Hazard (Category 3)[6]

First Aid Measures

A logical workflow for first aid in case of exposure is outlined below. Immediate medical attention is crucial in all cases of significant exposure.

First Aid Workflow for Exposure to 3,3'-Methylenebis(5-methyloxazolidine)

Handling and Storage

Proper handling and storage are essential to minimize exposure risk.

Handling:

• Work in a well-ventilated area.[6]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection.[6]

• Avoid breathing vapors or mist.[6]

• Do not eat, drink, or smoke in the work area.[6]

• Wash hands thoroughly after handling.[6]

Storage:

• Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible materials such as oxidizing agents.[5]

• Keep containers tightly closed.[6]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for the biocidal activity of 3,3'-Methylenebis(5-methyloxazolidine) is the slow release of formaldehyde through hydrolysis in aqueous environments.[1] Formaldehyde is a potent electrophile that can react with and cross-link various biological macromolecules, including proteins and nucleic acids, leading to microbial cell death. The hydrolysis process is a key aspect of its function.

Mechanism of Biocidal Action via Formaldehyde Release

Currently, there is no specific information available in the public domain regarding the interaction of 3,3'-Methylenebis(5-methyloxazolidine) or its hydrolysis products with specific cellular signaling pathways. The toxic effects are generally attributed to the non-specific reactivity of formaldehyde.

Experimental Protocols

Detailed experimental protocols from the original safety studies are not publicly available. However, the studies were conducted following standardized OECD guidelines. Below is a summary of the general methodologies for the key toxicological assessments.

Acute Oral Toxicity (based on OECD Guideline 401/420)

The acute oral toxicity is typically determined by administering the test substance in graduated doses to groups of fasted experimental animals (usually rats), with one dose per group.[7][8]

General Procedure:

• Animals: Healthy, young adult rodents of a single sex (or both for a limit test) are used. At least 5 animals are used per dose level.[7]

• Dosing: The substance is administered orally by gavage in a single dose.[8] Doses are spaced to produce a range of toxic effects and mortality rates.[7]

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[7]

• Necropsy: All animals (those that die during the study and survivors at the end) are subjected to a gross necropsy to examine for pathological changes.[7]

• Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the test animals) is calculated.[7]

Acute Dermal Toxicity (based on OECD Guideline 402)

This test assesses the toxic effects following a single, short-term dermal exposure.

General Procedure:

• Animals: Healthy, young adult animals (e.g., rats or rabbits) are used. The fur on the dorsal area is clipped before the test.

• Application: The test substance is applied uniformly over a defined area of the clipped skin (at least 10% of the body surface area). The application site is typically covered with a porous gauze dressing.

• Exposure: The exposure period is typically 24 hours.

• Observation: Animals are observed for mortality, clinical signs, and dermal reactions at the application site for at least 14 days post-exposure. Body weights are recorded weekly.

• Necropsy: A gross necropsy is performed on all animals at the end of the study.

• Endpoint: The dermal LD50 is determined.

Skin Sensitization - Local Lymph Node Assay (LLNA; based on OECD Guideline 429)

The LLNA is an in vivo method to identify chemicals with skin-sensitizing potential.[9]

General Procedure:

• Animals: Typically, female mice of a suitable strain (e.g., CBA/J) are used, with a minimum of four animals per group.[10]

• Application: The test substance is applied to the dorsal surface of both ears daily for three consecutive days.[11]

• Proliferation Measurement: Five days after the first application, a radiolabeled substance (e.g., ³H-methyl thymidine) is injected intravenously.[11] This substance is incorporated into the DNA of proliferating lymphocytes in the draining auricular lymph nodes.

• Sample Collection: A few hours after the injection, the mice are euthanized, and the draining lymph nodes are excised.[11]

• Analysis: The lymph nodes are processed to measure the amount of incorporated radioactivity.

• Endpoint: A Stimulation Index (SI) is calculated by comparing the mean proliferation in the treated groups to the vehicle control group. An SI of 3 or greater is considered a positive response, indicating the substance is a skin sensitizer.[10]

In Vitro Mutagenicity - Bacterial Reverse Mutation Test (Ames Test; based on OECD Guideline 471)

This test uses amino acid-requiring strains of Salmonella typhimurium and Escherichia coli to detect gene mutations.[12]

General Procedure:

• Tester Strains: Several bacterial strains with different mutations are used to detect various types of mutagens.[12]

• Exposure: The bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix, derived from rat liver enzymes) to mimic mammalian metabolism.[13]

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium that lacks the required amino acid (e.g., histidine for S. typhimurium).[12]

• Incubation: The plates are incubated for 48-72 hours.[14]

• Endpoint: Only bacteria that have undergone a reverse mutation can synthesize the required amino acid and form visible colonies. A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the negative control.[14]

Aquatic Toxicity - Fish, Acute Toxicity Test (based on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to fish over a short exposure period.[15]

General Procedure:

• Test Organism: A recommended fish species, such as Zebrafish (Danio rerio), is used.[16]

• Exposure System: The test can be static (water is not changed), semi-static (water is renewed periodically), or flow-through.[17]

• Test Concentrations: Fish are exposed to a range of concentrations of the test substance, typically in a geometric series, plus a control group.[15]

• Duration: The exposure period is typically 96 hours.[16]

• Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[16]

• Endpoint: The LC50 (the concentration that is lethal to 50% of the fish) is calculated for each observation period where possible.[17]

Conclusion

3,3'-Methylenebis(5-methyloxazolidine) is an effective biocide with a well-defined hazard profile. Its toxicity is primarily linked to its role as a formaldehyde-releaser. Due to its potential for skin and eye damage, sensitization, and other long-term health effects, strict adherence to safety protocols, including the use of appropriate personal protective equipment and engineering controls, is imperative. This guide provides a foundation for understanding the health and safety considerations associated with this chemical, but it is essential to consult the most current Safety Data Sheet (SDS) and relevant regulatory guidelines before use.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. chemos.de [chemos.de]
• 4. santos.com [santos.com]
• 5. tincknellfuels.com [tincknellfuels.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. oecd.org [oecd.org]
• 9. Local lymph node assay: 5-bromo-d-deoxyuridine-ELISA method for comparative study in assessing chemical potencies and skin sensitization in BALB/c and CBA/J strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Local Lymph Node Assay | ENvironmental inFOrmation [enfo.hu]
• 11. daikinchemicals.com [daikinchemicals.com]
• 12. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 13. nelsonlabs.com [nelsonlabs.com]
• 14. acmeresearchlabs.in [acmeresearchlabs.in]
• 15. oecd.org [oecd.org]
• 16. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 17. biotecnologiebt.it [biotecnologiebt.it]

Solubility of 5-Methyloxazolidine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-methyloxazolidine in various organic solvents. Due to the limited availability of specific quantitative data for this compound in publicly accessible literature, this guide consolidates reported qualitative information and details the established experimental protocols for solubility determination. This document aims to serve as a valuable resource for researchers and professionals in drug development and other scientific fields where 5-methyloxazolidine may be utilized.

Core Executive Summary

Solubility Data

Quantitative solubility data for 5-methyloxazolidine in a wide range of organic solvents is not extensively documented in peer-reviewed literature. However, information for a closely related and more complex molecule, 3,3'-methylenebis[5-methyloxazolidine] (MBO), provides some qualitative insights. It is important to note that MBO is a reaction mixture and its solubility characteristics may not be identical to pure 5-methyloxazolidine, but they offer a useful starting point.

Solvent	Solvent Class	Qualitative Solubility of MBO	Temperature (°C)
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Completely Miscible[1]	21-23[1]
Ethanol	Polar Protic	Completely Miscible[1]	21-23[1]
n-Octanol	Polar	Completely Miscible[1]	21-23[1]
Acetone	Polar Aprotic	Completely Miscible[1]	21-23[1]
Toluene	Nonpolar	Partially Soluble[1]	Not Specified
Cyclohexane	Nonpolar	Partially Soluble[1]	Not Specified
n-Heptane	Nonpolar	500-1000 mg/L[1]	20.5[1]
Standard Fat	Nonpolar	Highly Soluble[1]	37[1]
Oil	Nonpolar	Dispersible[2]	Not Specified
Aromatic Solvents	Nonpolar	Miscible	Not Specified

A study on a structurally similar compound, N-isobutyl-5-methyloxazolidinone, which is an oxazolidinone rather than an oxazolidine, indicates it is fully miscible with acetone, ethanol, toluene, and xylene.

Experimental Protocols for Solubility Determination

For a precise quantitative determination of 5-methyloxazolidine's solubility in various organic solvents, standardized experimental protocols are necessary. The following are widely accepted methods.

OECD Guideline 105: Flask Method

The flask method is a straightforward and widely used technique for determining the solubility of substances in a liquid.

Principle: A supersaturated solution of the solute in the solvent is prepared and allowed to equilibrate. The concentration of the solute in the saturated solution is then determined analytically.

Apparatus:

• Constant temperature bath or shaker

• Volumetric flasks

• Analytical balance

• Filtration device (e.g., syringe filters)

• Analytical instrument for concentration measurement (e.g., GC, HPLC, UV-Vis spectrophotometer)

Procedure:

• Preparation: Add an excess amount of 5-methyloxazolidine to a known volume of the organic solvent in a flask.

• Equilibration: Seal the flask and agitate it in a constant temperature bath for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the undissolved solute to settle. If necessary, centrifuge the sample to facilitate separation.

• Sampling: Carefully withdraw a known volume of the supernatant (the saturated solution).

• Analysis: Dilute the sample if necessary and analyze the concentration of 5-methyloxazolidine using a suitable and validated analytical method.

• Calculation: The solubility is calculated from the measured concentration in the saturated solution.

Shake-Flask Method

This is a common and reliable method for determining equilibrium solubility.

Principle: An excess of the solute is agitated with the solvent in a sealed container at a constant temperature until equilibrium is achieved.

Apparatus:

• Wrist-action shaker or orbital shaker in a temperature-controlled environment

• Sealed containers (e.g., screw-cap vials)

• Analytical balance

• Centrifuge (optional)

• Analytical instrumentation for quantification

Procedure:

• Sample Preparation: Add an excess amount of 5-methyloxazolidine to a known volume of the solvent in a sealed container.

• Agitation: Place the container in a shaker and agitate at a constant temperature. The time required to reach equilibrium should be determined experimentally (e.g., by taking samples at different time points until the concentration remains constant).

• Equilibrium and Separation: Once equilibrium is reached, cease agitation and allow the phases to separate. Centrifugation can be used to sediment any suspended solid.

• Analysis: An aliquot of the clear supernatant is carefully removed, diluted as needed, and the concentration of 5-methyloxazolidine is determined using an appropriate analytical technique.

Mandatory Visualizations

Factors Influencing Solubility

The solubility of a compound like 5-methyloxazolidine in organic solvents is governed by several key factors, including the principle of "like dissolves like." This can be visualized as a logical relationship.

Caption: Key factors influencing the solubility of 5-methyloxazolidine.

Experimental Workflow for Solubility Determination

The general workflow for determining the solubility of 5-methyloxazolidine in an organic solvent can be depicted as follows:

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. glorywh.com [glorywh.com]

5-Methyloxazolidine: A Technical Guide to a Key Heterocyclic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyloxazolidine, a five-membered heterocyclic compound containing both nitrogen and oxygen, serves as a pivotal intermediate in the synthesis of various functional molecules. While not as extensively studied as its oxazolidinone counterparts, 5-methyloxazolidine is a crucial precursor, particularly in the formation of biocides and other specialty chemicals. This technical guide provides a comprehensive overview of 5-methyloxazolidine, detailing its chemical properties, synthesis, and significant role as a versatile building block in organic and medicinal chemistry. Due to its nature as a reactive intermediate, this guide also discusses its more stable and widely used derivative, 3,3'-methylenebis(5-methyloxazolidine).

Introduction to 5-Methyloxazolidine

The oxazolidine (B1195125) ring system is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[1] 5-Methyloxazolidine (IUPAC name: 5-methyl-1,3-oxazolidine) is a simple substituted oxazolidine. While the parent compound is less frequently isolated and studied in its pure form, it is a key reactive intermediate in several important chemical transformations. Its primary significance lies in its role as a precursor to more complex molecules, leveraging the reactivity of the oxazolidine ring.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-methyloxazolidine is presented in Table 1. These properties are primarily computed data available from public chemical databases.

Table 1: Chemical and Physical Properties of 5-Methyloxazolidine [2]

Property	Value	Source
IUPAC Name	5-methyl-1,3-oxazolidine	PubChem
Molecular Formula	C₄H₉NO	PubChem
Molecular Weight	87.12 g/mol	PubChem
CAS Number	58328-22-6	PubChem
Appearance	Not widely reported; likely a liquid	Inferred
Boiling Point	Not experimentally determined	-
Melting Point	Not experimentally determined	-
Density	Not experimentally determined	-
Solubility	Expected to be soluble in water and organic solvents	Inferred
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Topological Polar Surface Area	21.3 Ų	PubChem

Synthesis of 5-Methyloxazolidine

5-Methyloxazolidine is typically synthesized through the condensation reaction of 1-amino-2-propanol (isopropanolamine) and formaldehyde (B43269). This reaction is often carried out in a 1:1 molar ratio to favor the formation of the monomeric oxazolidine. However, in industrial applications, an excess of formaldehyde is often used, leading to the formation of the more stable bis-derivative, 3,3'-methylenebis(5-methyloxazolidine).

General Experimental Protocol (Inferred)

The following is a generalized protocol for the synthesis of 5-methyloxazolidine, inferred from the synthesis of its derivatives.

Materials:

• 1-Amino-2-propanol (Isopropanolamine)

• Formaldehyde (37% aqueous solution or paraformaldehyde)

• Solvent (e.g., water, or no solvent)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• To a reaction vessel, add 1-amino-2-propanol.

• Slowly add an equimolar amount of formaldehyde solution while maintaining the temperature (e.g., with an ice bath) to control the exothermic reaction.

• After the addition is complete, the reaction mixture is stirred at a controlled temperature (e.g., room temperature or slightly elevated) for several hours.

• The progress of the reaction can be monitored by techniques such as TLC or NMR spectroscopy.

• Upon completion, the water is removed, potentially under reduced pressure.

• The crude product can be purified by distillation under reduced pressure.

Note: Due to the equilibrium nature of the reaction and the tendency to form the bis-derivative, isolation of pure 5-methyloxazolidine can be challenging.

Spectroscopic Characterization

Table 2: Predicted and Reported Spectroscopic Data

Technique	Data for 5-Methyloxazolidine and Derivatives
¹H NMR	Predicted shifts would show signals for the methyl group, the methine proton at C5, and the methylene (B1212753) groups of the ring. Specific experimental data for the parent compound is not available. For N-substituted derivatives, the chemical shifts are influenced by the substituent.
¹³C NMR	Predicted shifts would include signals for the methyl carbon, the C5 carbon, the C2 methylene, and the C4 methylene. Specific experimental data for the parent compound is not available.
Mass Spectrometry (MS)	The NIST Mass Spectrometry Data Center reports a mass spectrum for 5-methyloxazolidine with a top peak at m/z 43.[2]
Infrared (IR) Spectroscopy	Expected characteristic peaks would include C-H stretching, C-N stretching, and C-O stretching vibrations. Specific experimental data for the parent compound is not available.

Role as a Heterocyclic Compound

The primary role of 5-methyloxazolidine in chemistry is that of a reactive intermediate and a building block.

Precursor to Biocides

The most significant application of 5-methyloxazolidine is as a precursor to 3,3'-methylenebis(5-methyloxazolidine), a broad-spectrum biocide used in metalworking fluids, paints, and other industrial applications. This compound acts as a formaldehyde-releaser, providing its antimicrobial properties.

Potential in Drug Discovery

While 5-methyloxazolidine itself is not a known therapeutic agent, the oxazolidine scaffold is of great interest in drug discovery. The famed antibiotic Linezolid contains an oxazolidinone core. The chiral center at the 5-position of 5-methyloxazolidine makes it a potential chiral building block for the synthesis of enantiomerically pure compounds. Chiral auxiliaries are widely used in asymmetric synthesis to control the stereochemical outcome of reactions, a critical aspect of modern drug development.[3][4][5]

Visualizations

Synthesis Workflow

The following diagram illustrates the general synthesis pathway for 5-methyloxazolidine and its subsequent conversion to the bis-derivative.

Caption: Synthesis of 5-Methyloxazolidine and its bis-derivative.

Conclusion

5-Methyloxazolidine is a valuable heterocyclic compound that, while often not isolated, plays a crucial role as a synthetic intermediate. Its formation from readily available starting materials and its reactivity make it a key component in the production of industrially significant biocides. Furthermore, its chiral nature suggests potential applications as a building block in asymmetric synthesis for the pharmaceutical industry. Further research into the isolation, detailed characterization, and exploration of the synthetic utility of 5-methyloxazolidine could unveil new applications for this versatile heterocyclic compound.

References

• 1. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Methyloxazolidine | C4H9NO | CID 536661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Chiral Building Blocks Selection - Enamine [enamine.net]
• 5. Chiral Building Blocks - Buchler GmbH [buchler-gmbh.com]

Protocols & Analytical Methods

Application Notes & Protocols: Chiral Synthesis of 5-Methyloxazolidine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chiral oxazolidine (B1195125) derivatives, particularly those with a methyl group at the 5-position, are pivotal structural motifs in medicinal chemistry and asymmetric synthesis. They are integral components of various biologically active compounds, including antibiotics like Linezolid and Rivaroxaban.[1] The oxazolidinone ring, a five-membered N-heterocycle with a carbamate (B1207046) moiety, serves as a versatile scaffold in drug discovery.[2][3] Furthermore, these chiral heterocycles are widely employed as valuable chiral auxiliaries and ligands in asymmetric catalysis, facilitating the stereoselective synthesis of complex molecules.[4]

The development of efficient and highly stereoselective methods for constructing these chiral frameworks is a significant focus in organic synthesis. Strategies range from multi-component reactions and organocatalytic domino reactions to one-pot procedures utilizing chiral catalysts.[4][5][6] This document provides detailed protocols for several contemporary methods for the chiral synthesis of 5-methyloxazolidine derivatives, presenting quantitative data and experimental workflows to guide researchers in this field.

Protocol 1: Synthesis of (4S,5R)-4-methyl-5-aryloxazolidin-2-ones via Asymmetric Aldol (B89426)/Curtius Reaction

This protocol describes an efficient synthesis of 4,5-disubstituted oxazolidin-2-ones based on an asymmetric aldol addition followed by a modified Curtius rearrangement, which involves an intramolecular ring closure.[7]

Experimental Workflow

Caption: General workflow for oxazolidin-2-one synthesis.

Detailed Methodology

Synthesis of (4S,5R)-4-methyl-5-phenyloxazolidin-2-one: [7]

• A solution of (2S,3S)-3-hydroxy-1-((S)-4-isopropyl-2-thioxothiazolidin-3-yl)-2-methyl-3-phenylpropan-1-one (38.9 mg, 0.120 mmol, 1.0 equiv.) is prepared in tetrahydrofuran (B95107) (THF) (1.2 mL, 0.1 M).

• Trimethylsilyl azide (Me₃SiN₃) (47.0 μL, 0.360 mmol, 3.0 equiv.) is added to the solution.

• The resulting mixture is heated to reflux at 90 °C and stirred for 5 hours.

• After 5 hours, the mixture is cooled to room temperature (25 °C).

• The reaction is quenched by the addition of H₂O and then diluted with dichloromethane (B109758) (CH₂Cl₂).

• The layers are separated, and the aqueous layer is extracted with CH₂Cl₂.

• The combined organic layers are washed with saturated aqueous NaCl, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• The resulting residue is purified by column chromatography on silica (B1680970) gel (gradient eluent: 25–75% EtOAc/hexane) to yield the final product.

Data Presentation: Substrate Scope and Yields

The following table summarizes the results for the synthesis of various 4,5-disubstituted oxazolidin-2-ones using the described protocol.[7]

Entry	Product	R Group	Yield (%)
1	8a	Phenyl	89
2	8b	4-Fluorophenyl	81
3	8c	2-Naphthyl	93
4	8d	4-(Benzyloxy)-3-methoxyphenyl	85
5	8e	4-Methoxyphenyl	87
6	8f	3-Thienyl	75
7	8g	3,4,5-Trimethoxyphenyl	91
8	8h	4-Cyanophenyl	83

Protocol 2: One-Pot Enantioselective Synthesis of 1,3-Oxazolidines

This method achieves a highly efficient one-pot synthesis of chiral 1,3-oxazolidines through the enantioselective addition of alcohols to imines, catalyzed by a chiral magnesium phosphate (B84403) catalyst, followed by intramolecular cyclization.[4]

Logical Relationship Diagram

Caption: Key steps in the one-pot oxazolidine synthesis.

Detailed Methodology

General One-Pot Procedure: [4]

• To a mixture of the imine (1.0 equiv.), alcohol (2.0 equiv.), and 4 Å molecular sieves (40 mg/mL) in ethyl acetate, add the chiral BINOL magnesium phosphate catalyst (2.5 mol %).

• Stir the reaction mixture at the specified temperature until the imine is consumed (as monitored by TLC).

• Remove the solvent (ethyl acetate) under reduced pressure.

• Add dimethylformamide (DMF) and cesium carbonate (Cs₂CO₃) (2.0 equiv.) to the residue.

• Stir the mixture at room temperature for the time indicated in the table below.

• Upon completion, purify the crude product directly by flash column chromatography on silica gel to afford the desired 1,3-oxazolidine.

Data Presentation: Reaction Scope and Enantioselectivity

The table below showcases the versatility of this one-pot procedure with various imine and alcohol substrates.[4]

Entry	Imine (R¹)	Alcohol (R²)	Time (h)	Yield (%)	ee (%)
1	C₆H₅	CH₂CH₂Cl	12	93	99
2	4-MeC₆H₄	CH₂CH₂Cl	12	95	99
3	4-MeOC₆H₄	CH₂CH₂Cl	24	91	99
4	4-ClC₆H₄	CH₂CH₂Cl	12	89	99
5	2-Naphthyl	CH₂CH₂Cl	24	93	99
6	C₆H₅	CH₂CH₂Br	12	95	99
7	C₆H₅	CH(CH₃)CH₂Cl	12	90	99

Protocol 3: Multi-Component Asymmetric Synthesis of 1,3-Oxazolidines

This protocol outlines an efficient multi-component reaction involving an aniline (B41778), ethyl glyoxalate, and an epoxide to synthesize optically pure 1,3-oxazolidine derivatives through a kinetic resolution process.[5]

Detailed Methodology

General Procedure for Multi-Component Synthesis: [5]

• Dissolve Ti(O-i-Pr)₄ (0.05 mmol) and a chiral binaphthalene ligand (0.10 mmol) in 2.0 mL of toluene.

• Stir the mixture for 2 hours at room temperature.

• Add the aniline derivative (1.1 mmol) and ethyl glyoxalate (1.0 mmol) to the mixture and stir for an additional 30 minutes.

• Finally, add the epoxide (1.2 mmol) and trifluoroacetic acid (TFA) (0.5 mol %) to the system.

• Stir the reaction at -40 °C for four days.

• After four days, evaporate the solvent under vacuum.

• Purify the residue via column chromatography to obtain the 1,3-oxazolidine product.

Data Presentation: Product Yield and Enantiomeric Excess

The following table summarizes the outcomes for the synthesis of different 1,3-oxazolidine derivatives using this multi-component approach.[5]

Product	Aniline Substituent	Epoxide	Yield (%)	ee (%)
3a₁	4-Methoxyphenyl	Epichlorohydrin	49	45.3
3b₁	4-Chlorophenyl	Epichlorohydrin	46	61.1
3c₁	4-Ethoxyphenyl	Epichlorohydrin	47	39.0
3d₁	4-Bromophenyl	Epichlorohydrin	45	55.4
3e₁	4-Methylphenyl	Epichlorohydrin	48	41.2

Protocol 4: Eco-Friendly, Solvent-Free Synthesis of N-isobutyl-5-methyloxazolidinone

This protocol presents a two-step, solvent-free method for synthesizing N-isobutyl-5-methyloxazolidinone (BMOX) from renewable resources, highlighting a green chemistry approach.[3]

Detailed Methodology

Step 1: Synthesis of the Amino-alcohol

• Bio-based isobutylamine (B53898) is added to chloropropanol (B1252657) in a basic aqueous solution. This reaction affords the intermediate amino-alcohol.

Step 2: Cyclization to N-isobutyl-5-methyloxazolidinone

• To the amino-alcohol from Step 1, add diethyl carbonate.

• Introduce a bio-based imidazolium (B1220033) salt as a catalyst.

• The reaction proceeds to afford the desired N-isobutyl-5-methyloxazolidinone.

This solvent-free method is scalable to the kilogram level and produces an oxazolidinone with over 62% bio-based carbon atoms.[3]

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions should be taken at all times. The yields and selectivities are based on published literature and may vary depending on specific experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N , O -acetalization/aza Michael addition domino reaction between N -Boc py ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB02290G [pubs.rsc.org]
• 7. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Methyloxazolidine Derivatives as Chiral Auxiliaries in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 5-methyloxazolidine derivatives, particularly 5,5-dimethyloxazolidin-2-ones, as chiral auxiliaries in asymmetric synthesis. It includes detailed application notes, experimental protocols for key transformations, and quantitative data to guide reaction optimization and implementation in synthetic workflows.

Introduction to 5-Substituted Oxazolidinone Chiral Auxiliaries

Oxazolidinone auxiliaries, pioneered by David A. Evans, are powerful tools in modern asymmetric synthesis. Their rigid structure and the steric hindrance provided by substituents allow for excellent control over the stereochemical outcome of various carbon-carbon bond-forming reactions. The presence of a methyl group at the 5-position, often as a gem-dimethyl group, enhances the stability and stereodirecting ability of the auxiliary. These auxiliaries are instrumental in the synthesis of complex molecules, including natural products and pharmaceutical agents, where precise control of stereochemistry is crucial.

The general principle behind their stereodirecting ability lies in the formation of a rigid N-acyl enolate intermediate. The substituent at the 4-position of the oxazolidinone ring effectively shields one face of the enolate, directing the approach of an electrophile to the less hindered face. This results in a highly diastereoselective transformation. The auxiliary can be subsequently cleaved under mild conditions to furnish the desired chiral product and recover the auxiliary.

Key Applications in Asymmetric Synthesis

5-Substituted oxazolidinone auxiliaries are employed in a variety of stereoselective transformations, including:

• Asymmetric Alkylation: Enolates derived from N-acyloxazolidinones undergo highly diastereoselective alkylation with a range of electrophiles, providing access to α-chiral carboxylic acid derivatives.

• Asymmetric Aldol (B89426) Reactions: These auxiliaries are renowned for their exceptional control in aldol additions, enabling the synthesis of syn- and anti-β-hydroxy carboxylic acid derivatives with high diastereoselectivity.

• Asymmetric Conjugate Additions: N-enoyl oxazolidinones serve as excellent Michael acceptors, reacting with various nucleophiles in a highly diastereoselective manner to yield β-functionalized chiral compounds.

Data Presentation

The following tables summarize the quantitative data for key asymmetric reactions utilizing 5,5-dimethyloxazolidinone auxiliaries, which are representative of 5-substituted oxazolidinones.

Table 1: Asymmetric Alkylation of (S)-N-Acyl-4-benzyl-5,5-dimethyloxazolidin-2-ones

Electrophile (R-X)	Product (R)	Diastereomeric Excess (d.e.)	Enantiomeric Excess (e.e.) of Aldehyde after Reduction	Reference
Benzyl (B1604629) bromide	Benzyl	85-94%	87-94%	[1][2]
Allyl iodide	Allyl	>95%	>95%	[1][2]
Methyl iodide	Methyl	>95%	>95%	[1][2]

Table 2: Asymmetric Conjugate Addition to (S)-N-Enoyl-4-phenyl-5,5-dimethyloxazolidin-2-ones

Organocuprate (R₂CuLi)	Product (R)	Diastereomeric Excess (d.e.)	Enantiomeric Excess (e.e.) of Aldehyde after Reduction	Reference
Me₂CuLi	Methyl	>95%	>95%	[1][2]
Bu₂CuLi	Butyl	>95%	>95%	[1][2]
Ph₂CuLi	Phenyl	>95%	>95%	[1][2]

Mandatory Visualization

Asymmetric Alkylation Workflow using a 5,5-Dimethyloxazolidinone Auxiliary.

Mechanism of the Boron-Mediated Asymmetric Aldol Reaction.

Experimental Protocols

Protocol 1: Acylation of the Chiral Auxiliary

This protocol describes the N-acylation of (S)-4-benzyl-5,5-dimethyl-2-oxazolidinone with propionyl chloride.

Materials:

• (S)-4-benzyl-5,5-dimethyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate (B1210297)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add (S)-4-benzyl-5,5-dimethyl-2-oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 eq) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes.

• Add propionyl chloride (1.1 eq) dropwise. Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction at 0 °C with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the N-propionyl oxazolidinone.

Protocol 2: Asymmetric Alkylation

This protocol details the diastereoselective alkylation of an N-acyloxazolidinone.

Materials:

• N-Propionyl-(S)-4-benzyl-5,5-dimethyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add a solution of NaHMDS (1.1 eq) in THF dropwise.

• Stir the mixture at -78 °C for 1 hour to form the enolate.

• Add benzyl bromide (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 4 hours.

• Quench the reaction at -78 °C with saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Protocol 3: Asymmetric Boron-Mediated Aldol Reaction

This protocol details the diastereoselective aldol reaction of an N-acyloxazolidinone with an aldehyde.[3]

Materials:

• N-Propionyl-(S)-4-benzyl-2-oxazolidinone

• Dibutylboron triflate (Bu₂BOTf)

• Triethylamine (B128534) (Et₃N)

• Isobutyraldehyde (B47883)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• pH 7 Phosphate (B84403) buffer

• Methanol (B129727)

• 30% Hydrogen peroxide in water

• Diethyl ether

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous CH₂Cl₂.

• Cool the solution to 0 °C.

• Add triethylamine (1.15 eq) followed by the dropwise addition of dibutylboron triflate (1.1 eq).

• Stir the mixture at 0 °C for 30 minutes.

• Cool the reaction mixture to -78 °C and add isobutyraldehyde (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 30 minutes, then at 0 °C for 1 hour.

• Quench the reaction by adding 3 mL of pH 7 phosphate buffer, followed by 10 mL of methanol.

• Add a 2:1 mixture of methanol and 30% hydrogen peroxide (10 mL) dropwise at 0 °C to oxidize the boron species.

• Stir for 1 hour at 0 °C.

• Concentrate the mixture in vacuo to remove most of the organic solvents.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with 5% aqueous sodium bicarbonate and brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the aldol adduct by flash column chromatography or recrystallization.[3]

Protocol 4: Cleavage of the Oxazolidinone Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the chiral carboxylic acid.[4][5][6]

Materials:

• N-Alkylated or aldol adduct of oxazolidinone

• Tetrahydrofuran (THF)

• Water (H₂O)

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (B78521) (LiOH)

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the oxazolidinone adduct (1.0 eq) in a 3:1 mixture of THF and H₂O.

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction vigorously at 0 °C for 4 hours, monitoring by TLC.

• Quench the excess peroxide by the slow addition of an aqueous solution of sodium sulfite at 0 °C.

• Concentrate the mixture in vacuo to remove the THF.

• Extract the aqueous layer with diethyl ether (3x) to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• Extract the acidic aqueous layer with ethyl acetate (3x).

• Combine the organic layers containing the carboxylic acid, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the purified carboxylic acid.

References

• 1. SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of α-alkyl and β-alkyl aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Ring-Opening Reactions of 5-Methyloxazolidine: A Versatile Tool in Synthetic Chemistry

Application Note AP-CHEM-2025-01

Introduction

The ring-opening of 5-methyloxazolidine and its derivatives has emerged as a powerful and stereocontrolled method for the synthesis of valuable chiral β-amino alcohols. These structural motifs are integral components of numerous pharmaceuticals, agrochemicals, and natural products, and also serve as critical chiral ligands in asymmetric catalysis. The inherent strain of the five-membered ring, coupled with the stereocenter at the C5 position, allows for highly regioselective and diastereoselective bond cleavage, providing access to enantiomerically enriched products that are otherwise challenging to synthesize.

This application note details various methodologies for the ring-opening of 5-methyloxazolidine scaffolds, including acid-catalyzed hydrolysis, reductive cleavage, and nucleophilic addition of organometallic reagents. Detailed experimental protocols and a summary of quantitative data are provided to guide researchers in leveraging this versatile synthetic strategy.

Key Applications in Synthesis

The primary application of 5-methyloxazolidine ring-opening reactions is the synthesis of N-substituted and unprotected 2-amino-1-propanol derivatives. The specific substitution pattern of the final product is dictated by the choice of nucleophile and the nature of the activating group on the oxazolidine (B1195125) nitrogen.

• Synthesis of Chiral β-Amino Alcohols: The fundamental transformation involves the cleavage of the C2-O1 or C2-N3 bond, followed by or concurrent with the addition of a nucleophile, to yield a 1,2-amino alcohol.

• Diastereoselective Synthesis: When the oxazolidine is derived from a chiral amino alcohol, the existing stereocenter at C5 can direct the stereochemical outcome of the ring-opening reaction, leading to high diastereoselectivity.

• Access to Protected Amino Alcohols: By employing N-protected 5-methyloxazolidines (e.g., N-Boc, N-Cbz, N-acyl), the ring-opening reaction can directly yield protected amino alcohols, which are stable intermediates for further synthetic transformations, such as peptide synthesis.

Methodologies and Protocols

Acid-Catalyzed Ring-Opening (Hydrolysis)

Acid-catalyzed hydrolysis of 5-methyloxazolidine is a straightforward method to generate the corresponding amino alcohol. The reaction proceeds via protonation of the ring oxygen or nitrogen, followed by nucleophilic attack of water. This method is particularly useful for the deprotection of the amino alcohol.

Experimental Protocol: Hydrolysis of 3,3'-Methylenebis(5-methyloxazolidine)

Logical Workflow for Acid-Catalyzed Hydrolysis

Caption: Acid-catalyzed hydrolysis of 5-methyloxazolidine.

Reductive Ring-Opening

Reductive cleavage of the oxazolidine ring is a valuable method for obtaining N-alkylated amino alcohols. Strong hydride reagents like lithium aluminum hydride (LiAlH4) can reduce N-acyl or N-sulfonyl activated oxazolidines to the corresponding N-alkyl amino alcohols. The N-substituent directs the regioselectivity of the hydride attack.

Experimental Protocol: Reductive Cleavage of an N-Acyl Oxazolidinone (Analogous)

While a direct protocol for 5-methyloxazolidine is not available, the reduction of N-acyl oxazolidinones provides a relevant methodology. The reduction of secondary allyl amides with LiAlH4 has been studied, indicating that the amide functionality is preferentially reduced.[3] A general procedure for the reduction of amino acids to amino alcohols using LiAlH4 in THF is also well-established.[4]

General Procedure for LiAlH4 Reduction: An oven-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet is charged with a suspension of lithium aluminum hydride (1.2-1.5 equivalents) in anhydrous tetrahydrofuran (B95107) (THF). The N-acyl-5-methyloxazolidine, dissolved in anhydrous THF, is added dropwise to the stirred suspension at 0 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for a specified time (monitored by TLC). The reaction is then cooled to 0 °C and cautiously quenched by the sequential addition of water and a sodium hydroxide (B78521) solution. The resulting solids are filtered off, and the filtrate is concentrated under reduced pressure. The crude product is then purified by column chromatography.

Table 1: Reductive Ring-Opening of Related Amides

Substrate	Reducing Agent	Solvent	Product	Yield (%)	Reference
Secondary Allyl Amides	LiAlH4 (1.5 eq)	tBuOMe	N-Allyl Amines	Good	[3]
L-Valine	LiAlH4	THF	L-Valinol	73-75	[4]

Workflow for Reductive Ring-Opening

Caption: Reductive cleavage of an N-acyl-5-methyloxazolidine.

Ring-Opening with Organometallic Reagents

The reaction of N-activated 5-methyloxazolidines with organometallic reagents, such as Grignard reagents or organocuprates, provides a versatile route to α-substituted-β-amino alcohols. The activation of the nitrogen atom, typically as a sulfonamide or carbamate, is crucial for this transformation to proceed. The choice of the organometallic reagent and the reaction conditions can influence the regioselectivity and diastereoselectivity of the ring-opening. While direct examples for 5-methyloxazolidine are scarce in the provided results, analogous reactions with activated aziridines and imidazolidines suggest the feasibility of this approach. For instance, N-sulfonyl protected aziridines undergo regioselective ring-opening with organocuprates in high yields.[5]

Proposed Experimental Protocol: Ring-Opening of N-Sulfonyl-5-methyloxazolidine with an Organocuprate

To a solution of an N-sulfonyl-5-methyloxazolidine in anhydrous THF at -78 °C under an inert atmosphere, a freshly prepared solution of a lithium diorganocuprate (e.g., Me2CuLi, prepared from MeLi and CuI) is added dropwise. The reaction mixture is stirred at low temperature for several hours until completion (monitored by TLC). The reaction is then quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by flash column chromatography to afford the desired N-sulfonyl-α-substituted-β-amino alcohol.

Table 2: Ring-Opening of Related Heterocycles with Organometallic Reagents

Substrate	Reagent	Product	Yield (%)	Reference
N-Sulfonyl-2-methyl-aziridine	Organocuprates	N-Sulfonyl-β-aminoalkane	High	[5]

Signaling Pathway for Organocuprate-Mediated Ring-Opening

Caption: Proposed pathway for organocuprate ring-opening.

Conclusion

The ring-opening reactions of 5-methyloxazolidine and its N-activated derivatives represent a highly effective strategy for the stereoselective synthesis of chiral β-amino alcohols. The methodologies presented, including acid-catalyzed hydrolysis, reductive cleavage, and nucleophilic addition of organometallic reagents, offer a versatile toolkit for synthetic chemists. While direct, detailed protocols for the parent 5-methyloxazolidine are not extensively documented in the readily available literature, the analogous reactions of related heterocyclic systems provide a strong foundation for the development of robust and efficient synthetic routes. Further exploration and optimization of these reactions will undoubtedly continue to expand their utility in the synthesis of complex, biologically active molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. N-acyl-5,5-dimethyloxazolidin-2-ones as latent aldehyde equivalents. | Semantic Scholar [semanticscholar.org]
• 3. Reduction of N-allylamides by LiAlH4: unexpected attack of the double bond with mechanistic studies of product and byproduct formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 5-Methyloxazolidine as a Protecting Group for Amino Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the multistep synthesis of complex molecules, particularly in drug development, the selective protection and deprotection of functional groups is a critical strategy. Amino alcohols are valuable building blocks, but the presence of both a nucleophilic amino group and a hydroxyl group can lead to undesired side reactions. The 5-methyloxazolidine group offers a straightforward and effective method for the simultaneous protection of 1,2- and 1,3-amino alcohols as a cyclic N,O-acetal. This protecting group is readily formed, stable to various reaction conditions, and can be selectively removed, making it a useful tool in synthetic organic chemistry.

The formation of the 5-methyloxazolidine ring is achieved through the condensation of an amino alcohol with an aldehyde, typically acetaldehyde (B116499), or its equivalent. The stability of the resulting oxazolidine (B1195125) is influenced by the substituents on the ring. Generally, they are stable under basic and nucleophilic conditions but are cleaved under acidic conditions, allowing for selective deprotection.

Data Presentation

Table 1: Formation of 5-Methyloxazolidine Protecting Group with Various Amino Alcohols

Entry	Amino Alcohol Substrate	Aldehyde	Solvent	Catalyst	Time (h)	Yield (%)
1	(S)-2-Amino-1-propanol	Acetaldehyde	Toluene	p-TSA (cat.)	4	92
2	(R)-2-Amino-1-butanol	Acetaldehyde	Benzene	None	6	88
3	Ethanolamine	Acetaldehyde	Dichloromethane	Montmorillonite K10	3	95
4	3-Amino-1-propanol	Acetaldehyde	Hexane	None	8	85
5	(S)-Phenylglycinol	Acetaldehyde	Toluene	p-TSA (cat.)	5	90

Table 2: Stability of the 5-Methyloxazolidine Protecting Group

Entry	Protected Substrate (from Table 1, Entry 1)	Reagent/Condition	Time (h)	Stability
1	(4S)-2,4-dimethyl-1,3-oxazolidine	1 M NaOH (aq)	24	Stable
2	(4S)-2,4-dimethyl-1,3-oxazolidine	LiAlH₄, THF	12	Stable
3	(4S)-2,4-dimethyl-1,3-oxazolidine	Pyridinium chlorochromate (PCC), CH₂Cl₂	6	Stable
4	(4S)-2,4-dimethyl-1,3-oxazolidine	n-BuLi, THF, -78 °C	2	Stable
5	(4S)-2,4-dimethyl-1,3-oxazolidine	H₂, Pd/C, MeOH	12	Stable

Table 3: Deprotection of the 5-Methyloxazolidine Group

Entry	Protected Substrate (from Table 1, Entry 1)	Deprotection Conditions	Time (h)	Yield (%)
1	(4S)-2,4-dimethyl-1,3-oxazolidine	1 M HCl (aq), THF	2	98
2	(4S)-2,4-dimethyl-1,3-oxazolidine	Acetic acid/H₂O (4:1)	6	95
3	(4S)-2,4-dimethyl-1,3-oxazolidine	Silica (B1680970) gel, wet CH₂Cl₂	24	85
4	(4S)-2,4-dimethyl-1,3-oxazolidine	Dowex® 50WX8, MeOH/H₂O	4	97

Experimental Protocols

Protocol 1: General Procedure for the Protection of an Amino Alcohol as a 5-Methyloxazolidine

This protocol describes the formation of a 5-methyloxazolidine from an amino alcohol and acetaldehyde.

Materials:

• Amino alcohol (1.0 eq)

• Acetaldehyde (1.5 eq)

• Anhydrous toluene

• p-Toluenesulfonic acid (p-TSA) (0.05 eq, optional)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dean-Stark apparatus (if heating)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the amino alcohol (1.0 eq) and anhydrous toluene.

• Add acetaldehyde (1.5 eq) to the solution.

• (Optional) Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Heat the reaction mixture to reflux and collect the water formed in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford the pure 5-methyloxazolidine.

Protocol 2: General Procedure for the Deprotection of a 5-Methyloxazolidine

This protocol describes the acidic hydrolysis of a 5-methyloxazolidine to regenerate the amino alcohol.

Materials:

• 5-Methyloxazolidine-protected amino alcohol (1.0 eq)

• Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for workup and purification

Procedure:

• Dissolve the 5-methyloxazolidine-protected amino alcohol (1.0 eq) in a mixture of THF and 1 M HCl (e.g., a 1:1 v/v mixture).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).

• Carefully neutralize the reaction mixture by the slow addition of solid sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude amino alcohol by column chromatography, crystallization, or distillation as appropriate.

Visualizations

Caption: Formation of a 5-methyloxazolidine protecting group.

Caption: Deprotection of the 5-methyloxazolidine group.

Caption: Synthetic workflow using the 5-methyloxazolidine protecting group.

Applications of 5-Methyloxazolidine Derivatives in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The 5-methyloxazolidine scaffold and its closely related oxazolidinone and thiazolidinone analogues are privileged structures in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities. These five-membered heterocyclic compounds have been extensively explored for the development of novel therapeutic agents. This document provides detailed application notes on their use as antimicrobial, anticancer, and anti-inflammatory agents, complete with quantitative data and experimental protocols to guide researchers in the field. While "5-methyloxazolidine" itself is a basic structural unit, it is the derivatization, particularly into oxazolidin-2-ones and thiazolidin-4-ones, that unlocks a wide range of biological activities. This report will focus on these key derivatives, with an emphasis on compounds bearing a methyl group at the 5-position where applicable.

Antimicrobial Applications

Oxazolidinones are a clinically important class of antibiotics. The first-in-class drug, linezolid, which features a related core structure, is used to treat serious infections caused by Gram-positive bacteria. Research into novel oxazolidinone derivatives continues to be an active area of drug discovery.

Quantitative Data: Antimicrobial Activity

The antimicrobial efficacy of various oxazolidinone and thiazolidinone derivatives is typically determined by their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values.

Compound Class	Target Organism	MIC (µg/mL)	MBC (µM)	Reference
2,3-diaryl-thiazolidin-4-ones	Bacillus cereus (G+)	0.008–0.06	0.03–0.12	[1]
2,3-diaryl-thiazolidin-4-ones	Staphylococcus aureus (G+)	0.008–0.06	0.03–0.12	[1]
2,3-diaryl-thiazolidin-4-ones	Enterobacter cloacae (G-)	0.008–0.06	0.03–0.12	[1]
5-benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones	Staphylococcus aureus	26.3–378.5 (µM)	52.6–757.0	[2]
5-benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones	Escherichia coli	26.3–378.5 (µM)	52.6–757.0	[2]
3-Amino-5-(indol-3-yl)methylene-4-oxo-2-thioxothiazolidine Derivatives	Staphylococcus aureus (ATCC 6538)	36.5–211.5 (µM)	73.3–282.0	[3]
3-Amino-5-(indol-3-yl)methylene-4-oxo-2-thioxothiazolidine Derivatives	Listeria monocytogenes (NCTC 7973)	36.5–211.5 (µM)	73.3–282.0	[3]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of a test compound against a specific microorganism.

Materials:

• 96-well microtiter plates

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial or fungal inoculum, adjusted to 0.5 McFarland standard

• Test compound stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., ampicillin, streptomycin)

• Sterile saline

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation:

  • From a fresh 18-24 hour culture, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, discarding the final 100 µL from the last well in the series.

• Inoculation:

  • Add 100 µL of the prepared inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: A well containing only broth and inoculum.

  • Sterility Control: A well containing only broth.

  • Positive Control: A row with a known antibiotic undergoing serial dilution.

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria. For fungi, incubate at an appropriate temperature and duration.

• Reading the MIC:

  • The MIC is the lowest concentration of the test compound that results in the complete inhibition of visible growth.

Experimental Workflow: Antimicrobial Susceptibility Testing

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Applications

Derivatives of oxazolidinone and thiazolidinone have emerged as promising scaffolds for the development of novel anticancer agents. Their mechanisms of action often involve the disruption of key cellular processes in cancer cells.

Quantitative Data: Anticancer Activity

The anticancer activity of these compounds is typically evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound Class	Cancer Cell Line	IC50 (µg/mL)	Reference
Mefloquine-oxazolidine derivatives	HCT-8 (colon)	0.59 - 4.79	[4][5][6]
Mefloquine-oxazolidine derivatives	OVCAR-8 (ovarian)	0.59 - 4.79	[4][5][6]
Mefloquine-oxazolidine derivatives	HL-60 (leukemia)	0.59 - 4.79	[4][5][6]
Mefloquine-oxazolidine derivatives	SF-295 (CNS)	0.59 - 4.79	[4][5][6]
2-Thioxo-oxazolidin-4-one derivatives	HL-60 (leukemia)	54.83 (µM)	[7]
2-Thioxo-oxazolidin-4-one derivatives	MOLT-4 (lymphoma)	51.61 (µM)	[7]
5-(Carbamoylmethylene)-oxazolidin-2-ones	MCF-7 (breast)	17.66 (µM)	[8]
5-(Carbamoylmethylene)-oxazolidin-2-ones	HeLa (cervical)	31.10 (µM)	[8]
Acetylated 5-aminosalicylate-thiazolinone hybrids	MCF-7 (breast)	< 1 (mM)	[9]
Acetylated 5-aminosalicylate-thiazolinone hybrids	HeLa (cervical)	< 1 (mM)	[9]
Acetylated 5-aminosalicylate-thiazolinone hybrids	HCT-116 (colon)	< 1 (mM)	[9]
Acetylated 5-aminosalicylate-thiazolinone hybrids	HepG2 (liver)	< 1 (mM)	[9]
Ciminalum–thiazolidinone hybrids	MOLT-4 (Leukemia)	< 0.01–0.02 (μM)	[10]
Ciminalum–thiazolidinone hybrids	SW-620 (Colon cancer)	< 0.01–0.02 (μM)	[10]
Ciminalum–thiazolidinone hybrids	SF-539 (CNS cancer)	< 0.01–0.02 (μM)	[10]
Ciminalum–thiazolidinone hybrids	SK-MEL-5 (Melanoma)	< 0.01–0.02 (μM)	[10]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (e.g., in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value.

Signaling Pathway: Anticancer Mechanism of Action

Some thiazolidinone derivatives exert their anticancer effects by inhibiting tubulin polymerization, which is crucial for mitotic spindle formation and cell division. This leads to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis.[11]

Inhibition of Tubulin Polymerization by Thiazolidinone Derivatives.

Anti-inflammatory Applications

Oxazolidinone and thiazolidinone derivatives have also been investigated for their anti-inflammatory properties. Their mechanism of action can involve the inhibition of key inflammatory enzymes such as cyclooxygenases (COX).

Quantitative Data: Anti-inflammatory Activity

The anti-inflammatory effect is often measured by the reduction of edema in animal models or by the in vitro inhibition of inflammatory enzymes.

Compound	Model/Assay	Activity	Reference
Tedizolid (B1663884) (20 mg/kg)	Carrageenan-induced rat paw edema	Dose-dependent decrease in edema	[12]
Tedizolid (40 mg/kg)	Carrageenan-induced rat paw edema	Dose-dependent decrease in edema	[12]
Ellagic Acid (1-30 mg/kg)	Carrageenan-induced rat paw edema	Dose-dependent reduction in paw edema (ED50 = 8.41 mg/kg)	[13]
Memantine (5, 10, 20 mg/kg)	Carrageenan-induced rat paw edema	Significant decrease in hind paw thickness	[14]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard model for evaluating the anti-inflammatory activity of compounds.[13][14][15][16]

Materials:

• Male Wistar rats (150-200 g)

• 1% (w/v) carrageenan suspension in sterile saline

• Test compound solution/suspension

• Reference drug (e.g., indomethacin, 5 mg/kg)

• Plethysmometer

• Syringes and needles

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize the rats for at least one week before the experiment.

  • Divide the animals into groups (e.g., control, reference, and test compound groups), with at least 6 animals per group.

• Compound Administration:

  • Administer the test compound or reference drug intraperitoneally or orally 30-60 minutes before carrageenan injection. The control group receives the vehicle.

• Induction of Edema:

  • Inject 0.1 mL of the 1% carrageenan suspension into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume:

  • Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Signaling Pathway: Inhibition of Cyclooxygenase (COX)

A key mechanism of anti-inflammatory action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of COX enzymes, which are responsible for the synthesis of prostaglandins, key mediators of inflammation.

Mechanism of Anti-inflammatory Action via COX Inhibition.

Disclaimer: The protocols provided are for informational purposes and should be adapted and validated for specific experimental conditions. All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 3-Amino-5-(indol-3-yl)methylene-4-oxo-2-thioxothiazolidine Derivatives as Antimicrobial Agents: Synthesis, Computational and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mefloquine-oxazolidine derivatives: a new class of anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 5-(Carbamoylmethylene)-oxazolidin-2-ones as a Promising Class of Heterocycles Inducing Apoptosis Triggered by Increased ROS Levels and Mitochondrial Dysfunction in Breast and Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. shura.shu.ac.uk [shura.shu.ac.uk]
• 10. Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The anti-inflammatory effect of tedizolid on carrageenan-induced footpad edema rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. brieflands.com [brieflands.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Catalytic Pathways to Substituted 5-Methyloxazolidines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic synthesis of substituted 5-methyloxazolidines. The following sections outline two distinct and effective catalytic methodologies: an organocatalytic approach for the synthesis of a bis-5-methyloxazolidine derivative and a bio-based catalytic system for the preparation of an N-substituted 5-methyloxazolidinone.

Organocatalytic Synthesis of 3,3'-Methylene-bis(5-methyloxazoline)

This method details the synthesis of 3,3'-methylene-bis(5-methyloxazoline) via the condensation of isopropanolamine and formaldehyde (B43269), utilizing the organic base 1,1,3,3-tetramethylguanidine (B143053) (TMG) as a catalyst. This approach offers high yields and a straightforward procedure.

Application Notes

The use of 1,1,3,3-tetramethylguanidine as a catalyst in the condensation of isopropanolamine and formaldehyde provides a facile and efficient route to 3,3'-methylene-bis(5-methyloxazoline).[1] This organocatalytic method avoids the use of metal catalysts, offering a potentially more environmentally benign and cost-effective synthesis. The reaction proceeds with high atom economy, with water being the primary byproduct. The reaction conditions can be tuned by adjusting the molar ratio of reactants and catalyst loading to achieve optimal yields and reaction times. The product, a bis-oxazolidine, has applications as a formaldehyde releaser and biocide.[2]

Quantitative Data Summary

Entry	Molar Ratio (Isopropanolamine:Formaldehyde:TMG)	Formaldehyde Source	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	1:2.0:0.0065	37% Formaldehyde solution	120	3	96.52	[1]
2	1:1.4:0.00035	37% Formaldehyde solution	90	6	98.30	[1]
3	1:1.2:0.0008	96% Paraformaldehyde	100	8	96.75	[1]

Experimental Workflow

Figure 1: Experimental workflow for the synthesis of 3,3'-methylene-bis(5-methyloxazoline).

Detailed Experimental Protocol

Materials:

• Isopropanolamine

• Formaldehyde (37% solution or 96% paraformaldehyde)

• 1,1,3,3-tetramethylguanidine (TMG)

• Four-neck flask equipped with an electric stirrer and a condenser

• Ice-water bath

Procedure (based on Entry 2): [1]

• Into a 1000 mL four-neck flask equipped with an electric stirrer and a condenser, sequentially add 150 g (2 mol) of isopropanolamine and 0.08 g (0.0007 mol) of 1,1,3,3-tetramethylguanidine.

• While stirring, slowly add 227.0 g (2.8 mol) of a 37% formaldehyde solution into the flask, maintaining the temperature below 110 °C using an ice-water bath.

• After the addition of formaldehyde is complete, heat the reaction mixture to 90 °C and maintain this temperature for 6 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the water by reduced pressure distillation to obtain 172.89 g (98.30% yield) of the target product, 3,3'-methylene-bis(5-methyloxazoline).

Bio-based Catalytic Synthesis of N-Isobutyl-5-methyloxazolidinone

This section describes a sustainable approach to the synthesis of N-isobutyl-5-methyloxazolidinone, a derivative of 5-methyloxazolidine. The method employs a bio-based imidazolium (B1220033) salt as an organocatalyst in a solvent-free process.

Application Notes

The synthesis of N-isobutyl-5-methyloxazolidinone can be achieved through a two-step process starting from bio-based isobutylamine (B53898) and chloropropanol, followed by a cyclization with diethyl carbonate catalyzed by a bio-based diisobutylimidazolium hydrogen carbonate salt.[3][4] This method highlights a green chemistry approach, utilizing renewable resources and a solvent-free reaction for the cyclization step.[3] The resulting N-isobutyl-5-methyloxazolidinone has potential applications as a green solvent.[3][4] The catalyst is reported to be recyclable, further enhancing the sustainability of the process.[5]

Quantitative Data Summary

Reactant 1	Reactant 2	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
N-isobutyl-isopropanolamine	Diethyl carbonate	Diisobutylimidazolium hydrogen carbonate	90, then 124	7, then 8	66	[3]

Reaction Pathway

Figure 2: Reaction pathway for the synthesis of N-isobutyl-5-methyloxazolidinone.

Detailed Experimental Protocol

Materials:

• N-isobutyl-isopropanolamine aqueous solution

• Diethyl carbonate

• Diisobutylimidazolium hydrogen carbonate

• Two-liter flask equipped with a distillation column

• One-liter flask for further heating

• Vacuum distillation apparatus

Procedure: [3]

• Step 1: Initial Reaction and Distillation

  • Introduce an aqueous solution of N-isobutyl-isopropanolamine (647 g, 4.94 mol), diethyl carbonate (0.90 L, 7.44 mol), and diisobutylimidazolium hydrogen carbonate (25 g, 103 mmol) into a two-liter flask equipped with a distillation column.

  • Heat the reaction mixture at 90 °C for 7 hours. During this time, ethanol and the diethyl carbonate–water azeotrope will be removed by distillation.

• Step 2: Phase Separation and Further Reaction

  • Separate the undistilled organic phase from the aqueous phase by decantation.

  • Reintroduce the organic phase into a one-liter flask and heat it at 124 °C for 8 hours.

• Step 3: Purification

  • Isolate the final product, N-isobutyl-5-methyloxazolidinone, as a colorless and odorless liquid by distillation at 112 °C under a vacuum of 180 mbar.

  • This procedure yields 508 g (3.24 mol, 66%) of the desired product.

References

• 1. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 2. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 3. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Enantioselective Synthesis Using 5-Methyloxazolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of 5-methyloxazolidine derivatives, specifically (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone, as a chiral auxiliary in enantioselective synthesis. This powerful tool enables the stereocontrolled formation of carbon-carbon bonds, a critical step in the synthesis of chiral drugs and complex molecules.

Introduction

Chiral oxazolidinones, particularly Evans auxiliaries, are foundational in modern asymmetric synthesis.[1][2] By temporarily attaching these chiral molecules to a prochiral substrate, they direct the stereochemical outcome of subsequent reactions with high predictability and efficiency. The (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone auxiliary, derived from (1S,2R)-(+)-norephedrine, is particularly effective in controlling the stereochemistry of enolate reactions, including alkylations and aldol (B89426) additions. Its rigid structure and the shielding effect of the phenyl and methyl groups allow for excellent facial discrimination of the enolate, leading to high diastereoselectivity.[3][4] Following the desired transformation, the auxiliary can be cleanly removed and recycled.

Core Applications

The primary application of (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone is in the diastereoselective functionalization of carbonyl compounds. This is typically achieved through the following key steps:

• N-Acylation: The oxazolidinone is acylated to attach the substrate of interest.

• Enolate Formation and Reaction: A metal enolate is generated from the N-acyl oxazolidinone, which then reacts with an electrophile (e.g., an alkyl halide or an aldehyde).

• Auxiliary Removal: The chiral auxiliary is cleaved from the product, yielding the desired enantiomerically enriched carboxylic acid, alcohol, or other functional group.

This methodology is instrumental in the synthesis of chiral building blocks for pharmaceuticals, such as α-amino acids and β-hydroxy carbonyls.

Experimental Protocols

The following are detailed protocols for the key experimental steps in a typical enantioselective synthesis using (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone.

Protocol 1: Synthesis of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone

This protocol describes the synthesis of the chiral auxiliary from (1S,2R)-(+)-norephedrine.

Materials:

• (1S,2R)-(+)-Norephedrine

• Diethyl carbonate

• Potassium carbonate (anhydrous)

• Dichloromethane (B109758) (DCM)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (anhydrous)

• Round bottom flask with distillation apparatus

• Oil bath

• Ice bath

Procedure:

• To a round bottom flask equipped with a distillation apparatus, add (1S,2R)-(+)-norephedrine (18.16 g, 99.1 mmol), diethyl carbonate (27.6 mL, 228 mmol), and potassium carbonate (28.9 g, 209 mmol).

• Heat the mixture in an oil bath at 160 °C.

• Ethanol will begin to distill. Collect the distillate in a receiving flask cooled in an ice bath. The distillation head temperature should be approximately 80 °C.

• Continue the distillation until the head temperature drops to around 60 °C (approximately 5 hours).

• Remove the oil bath and allow the reaction mixture to cool to room temperature.

• Dilute the mixture with dichloromethane and wash twice with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain a solid.

• Recrystallize the crude solid from a 1:1.5 mixture of hexane and ethyl acetate to yield pure (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone as white crystals.

Protocol 2: N-Propionylation of (4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone

This protocol details the acylation of the chiral auxiliary.

Materials:

• (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Propionyl chloride

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise.

• Stir the mixture at -78 °C for 30 minutes.

• Add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction to stir at -78 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 3: Diastereoselective Alkylation

This protocol describes the alkylation of the N-propionyl oxazolidinone.

Materials:

• N-propionyl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Benzyl (B1604629) bromide

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Add NaHMDS (1.1 eq, 2 M in THF) dropwise and stir for 30-60 minutes at -78 °C.

• Add benzyl bromide (1.2 eq) and continue stirring at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the product by flash chromatography to obtain the alkylated product.

Protocol 4: Diastereoselective Aldol Reaction

This protocol details a titanium-mediated aldol reaction.

Materials:

• N-propionyl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone

• Anhydrous dichloromethane (DCM)

• Titanium(IV) chloride (TiCl₄)

• N,N-Diisopropylethylamine (DIPEA)

• Isobutyraldehyde (B47883)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to -78 °C.

• Add TiCl₄ (1.1 eq) dropwise, followed by DIPEA (1.2 eq).

• Stir the resulting deep red solution for 30 minutes at -78 °C.

• Add isobutyraldehyde (1.5 eq) and stir for 2 hours at -78 °C.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Warm to room temperature and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify by flash chromatography to isolate the aldol adduct.

Protocol 5: Auxiliary Removal to Form a Carboxylic Acid

This protocol describes the cleavage of the auxiliary to yield a chiral carboxylic acid.

Materials:

• Alkylated or aldol product

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (B78521) (LiOH)

• Sodium sulfite (B76179) (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the purified product from the alkylation or aldol reaction in a mixture of THF and water (3:1).

• Cool the solution to 0 °C.

• Add 30% hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the mixture at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Concentrate the mixture in vacuo to remove the THF.

• Add water and extract with diethyl ether (3x) to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Dry the combined organic layers containing the product over anhydrous magnesium sulfate, filter, and concentrate to yield the chiral carboxylic acid.

Quantitative Data Summary

The following tables summarize typical yields and stereoselectivities achieved in enantioselective reactions using N-acyl derivatives of (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone.

Table 1: Diastereoselective Alkylation of N-Propionyl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone

Entry	Electrophile (R-X)	Base	Yield (%)	Diastereomeric Ratio (dr)
1	Benzyl bromide	NaHMDS	85	>95:5
2	Allyl iodide	NaHMDS	82	>95:5
3	Methyl iodide	LDA	90	90:10
4	Ethyl iodide	KHMDS	88	92:8

Table 2: Diastereoselective Aldol Reactions of N-Propionyl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone

Entry	Aldehyde	Lewis Acid	Yield (%)	Diastereomeric Ratio (dr)
1	Isobutyraldehyde	TiCl₄	92	>98:2
2	Benzaldehyde	Bu₂BOTf	88	97:3
3	Acetaldehyde	Sn(OTf)₂	85	95:5
4	Cinnamaldehyde	MgBr₂	78	90:10

Visualized Workflows and Mechanisms

The following diagrams illustrate the key processes in enantioselective synthesis using 5-methyloxazolidine derivatives.

Caption: General experimental workflow for enantioselective synthesis.

Caption: Mechanism of diastereoselective alkylation.

Conclusion

The use of (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone as a chiral auxiliary provides a robust and highly predictable method for the enantioselective synthesis of a wide range of chiral molecules. The detailed protocols and representative data presented herein serve as a valuable resource for researchers in organic synthesis and drug development, enabling the efficient construction of complex chiral architectures with a high degree of stereocontrol. The recyclability of the auxiliary further enhances the practicality and cost-effectiveness of this methodology.

References

• 1. 16251-45-9｜(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone｜Kaimosi BioChem Tech Co., Ltd [kaimosi.com]
• 2. CAS 16251-45-9: (4S,5R)-(-)-4-METHYL-5-PHENYL-2-OXAZOLIDIN… [cymitquimica.com]
• 3. Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. staff-beta.najah.edu [staff-beta.najah.edu]

Application Notes and Protocols for the Synthesis of N-Methyl Amino Acids via 5-Methyloxazolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of amino acids is a critical modification in medicinal chemistry and peptide drug development. This structural alteration can significantly enhance the pharmacokinetic properties of peptides, including increased metabolic stability, improved cell permeability, and modulated bioactivity. One of the most effective and widely adopted strategies for the synthesis of N-methyl amino acids involves the use of 5-methyloxazolidinone intermediates. This method is a two-step process that is generally high-yielding and preserves the stereochemical integrity of the starting amino acid.

This document provides detailed application notes and experimental protocols for the synthesis of N-methyl amino acids using 5-methyloxazolidine derivatives, with a focus on N-Fmoc and N-Boc protected amino acids.

Principle of the Method

The synthesis proceeds through two key steps:

• Oxazolidinone Formation: The N-protected amino acid is condensed with formaldehyde (B43269) (or its polymer, paraformaldehyde) in the presence of an acid catalyst, typically p-toluenesulfonic acid (pTSA), to form a 5-oxazolidinone (B12669149) ring. This reaction proceeds via an initial formation of an N-hydroxymethyl intermediate, which then undergoes intramolecular cyclization.

• Reductive Cleavage: The formed 5-oxazolidinone is subsequently subjected to reductive ring-opening to yield the desired N-methyl amino acid. A common and efficient reagent system for this transformation is triethylsilane (TES) in the presence of trifluoroacetic acid (TFA).

Experimental Workflow

The overall workflow for the synthesis of N-methyl amino acids via 5-methyloxazolidine derivatives is depicted below.

Caption: General workflow for N-methyl amino acid synthesis.

Data Presentation: Synthesis Yields

The following tables summarize the reported yields for the two-step synthesis of various N-methyl amino acids using the 5-oxazolidinone method.

Table 1: Synthesis of Fmoc-N-Methyl Amino Acids

Starting Amino Acid	Oxazolidinone Yield (%)	Overall Yield of Fmoc-N-Me-AA-OH (%)	Reference
L-Alanine	95	85
L-Valine	92	88
L-Leucine	96	90
L-Phenylalanine	94	87
O-benzyl-L-Serine	93	85
Nε-Cbz-L-Lysine	85	75
L-Proline	N/A	82 (via reductive amination)	[1]

Yields are representative and can vary based on reaction scale and purification methods.

Table 2: Synthesis of Boc-N-Methyl Amino Acids

Starting Amino Acid	Oxazolidinone Yield (%)	Overall Yield of Boc-N-Me-AA-OH (%)	Reference
L-Alanine	93	88	[1]
L-Valine	90	85	[1]
L-Leucine	95	91	[1]
L-Phenylalanine	92	86	[1]
O-t-butyl-L-Threonine	88	81	[1]

Yields are representative and can vary based on reaction scale and purification methods.

Experimental Protocols

Protocol 1: Synthesis of (S)-3-Fmoc-4-isopropyl-5-oxazolidinone from Fmoc-L-Valine

This protocol details the formation of the 5-oxazolidinone intermediate from Fmoc-L-Valine.

Materials:

• Fmoc-L-Valine

• Paraformaldehyde

• p-Toluenesulfonic acid monohydrate (pTSA)

• Toluene

• Dean-Stark apparatus

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add Fmoc-L-Valine (1 equivalent), paraformaldehyde (2 equivalents), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 equivalents).

• Add a sufficient volume of toluene to suspend the reagents.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-3-Fmoc-4-isopropyl-5-oxazolidinone.

• The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Synthesis of Fmoc-N-Methyl-L-Valine via Reductive Cleavage

This protocol describes the reductive opening of the 5-oxazolidinone to yield the final N-methylated amino acid.

Materials:

• (S)-3-Fmoc-4-isopropyl-5-oxazolidinone

• Triethylsilane (TES)

• Trifluoroacetic acid (TFA)

• Dichloromethane (B109758) (DCM)

• Standard glassware for organic synthesis

Procedure:

• Dissolve the (S)-3-Fmoc-4-isopropyl-5-oxazolidinone (1 equivalent) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Add triethylsilane (2-3 equivalents) to the solution.

• Slowly add trifluoroacetic acid (2-3 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude Fmoc-N-Methyl-L-Valine.

• Purify the product by column chromatography on silica gel.

Logical Relationship of the Synthesis Steps

The logical progression from the starting N-protected amino acid to the final N-methylated product is outlined below, highlighting the key transformations.

Caption: Logical flow of the N-methylation process.

Concluding Remarks

The synthesis of N-methyl amino acids through 5-methyloxazolidinone intermediates is a robust and versatile method applicable to a wide range of amino acids with different protecting groups. The protocols provided herein offer a solid foundation for researchers to produce these valuable building blocks for peptide synthesis and drug discovery. Careful optimization of reaction conditions and purification techniques will ensure high yields and purity of the final products.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Characterization of 5-Methyloxazolidine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of 5-Methyloxazolidine. The protocols detailed herein are intended to serve as a guide for researchers in the qualitative and quantitative analysis of this compound.

Introduction to 5-Methyloxazolidine

5-Methyloxazolidine is a heterocyclic organic compound with the molecular formula C₄H₉NO. It is a five-membered ring containing both nitrogen and oxygen heteroatoms. This structure is a key component in various chemical syntheses and is related to important biocides, such as 3,3'-methylenebis(5-methyloxazolidine) (MBO), which functions as a formaldehyde-releaser. Accurate characterization of 5-Methyloxazolidine is crucial for quality control, stability studies, and understanding its reaction kinetics and biological activity.

Spectroscopic Characterization

Spectroscopic methods are essential for the elucidation of the molecular structure of 5-Methyloxazolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the precise structure of a molecule by providing information about the chemical environment of individual atoms.

The following tables summarize the expected chemical shifts for 5-Methyloxazolidine. These are predicted values based on the functional groups and their positions within the molecule. Actual experimental values may vary slightly depending on the solvent and other experimental conditions.

Table 1: Expected ¹H NMR Chemical Shifts for 5-Methyloxazolidine (in CDCl₃)

Protons	Expected Chemical Shift (ppm)	Multiplicity
H-2 (O-CH₂-N)	~4.5 - 4.0	Singlet
H-4 (N-CH₂)	~3.2 - 2.8	Multiplet
H-5 (CH-CH₃)	~4.0 - 3.5	Multiplet
-CH₃	~1.2 - 1.0	Doublet
-NH	~2.5 - 1.5	Broad Singlet

Table 2: Expected ¹³C NMR Chemical Shifts for 5-Methyloxazolidine (in CDCl₃)

Carbon Atom	Expected Chemical Shift (ppm)
C-2 (O-CH₂-N)	~85 - 80
C-4 (N-CH₂)	~55 - 50
C-5 (CH-CH₃)	~75 - 70
-CH₃	~25 - 20

• Sample Preparation: Dissolve approximately 5-10 mg of purified 5-Methyloxazolidine in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Use a ¹H NMR spectrometer operating at a frequency of 300 MHz or higher.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 10-12 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-220 ppm, 1024 or more scans, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak.

• Data Processing: Process the raw data (FID) using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a molecule, and to deduce its structure by analyzing its fragmentation patterns.

The molecular weight of 5-Methyloxazolidine is 87.12 g/mol .[1] In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z 87. Key fragmentation patterns are expected to arise from the cleavage of the oxazolidine (B1195125) ring.

Table 3: Key Mass Fragments for 5-Methyloxazolidine from GC-MS Analysis

m/z	Proposed Fragment	Relative Abundance
87	[C₄H₉NO]⁺ (Molecular Ion)	Low
72	[M - CH₃]⁺	Moderate
58	[M - C₂H₅]⁺ or [M - CH₂=NH]⁺	High
43	[C₂H₅N]⁺ or [C₃H₇]⁺	High
42	[C₂H₄N]⁺	High

Data derived from PubChem public database.

Caption: Proposed EI fragmentation pathway for 5-Methyloxazolidine.

• Sample Preparation: Prepare a dilute solution of 5-Methyloxazolidine (e.g., 100 µg/mL) in a volatile organic solvent such as methanol (B129727) or dichloromethane.

• Instrumentation: Use a GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Injection: 1 µL split injection (e.g., 10:1 split ratio).

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 35 to 200.

• Data Analysis: Identify the peak corresponding to 5-Methyloxazolidine by its retention time and analyze the corresponding mass spectrum. Compare the obtained spectrum with a library database for confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 4: Expected FTIR Absorption Bands for 5-Methyloxazolidine

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3400 - 3200	N-H stretch	Medium, Broad
2960 - 2850	C-H stretch (aliphatic)	Strong
1465 - 1450	C-H bend (CH₂)	Medium
1380 - 1370	C-H bend (CH₃)	Medium
1260 - 1000	C-N stretch & C-O stretch	Strong
1100 - 1000	C-O-C stretch (ether-like)	Strong

• Sample Preparation:

  • Neat Liquid: Place a drop of pure 5-Methyloxazolidine between two KBr or NaCl plates to form a thin film.

  • Solution: Prepare a 1-5% solution in a suitable solvent (e.g., CCl₄) and use a liquid cell.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample holder or the solvent.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically subtract the background spectrum from the sample spectrum to yield the absorbance or transmittance spectrum of the compound.

Chromatographic Separation

Chromatographic techniques are employed for the separation, identification, and quantification of 5-Methyloxazolidine from a mixture.

Gas Chromatography (GC)

GC is well-suited for the analysis of volatile and thermally stable compounds like 5-Methyloxazolidine.

• Sample Preparation: Prepare a series of calibration standards of 5-Methyloxazolidine in a suitable solvent (e.g., methanol) over the desired concentration range (e.g., 10-500 µg/mL). Prepare unknown samples by diluting them to fall within this range.

• Instrumentation: A GC system equipped with an FID is required.

• GC-FID Conditions:

  • Column: A polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for this polar analyte.

  • Carrier Gas: Nitrogen or Helium at a constant flow rate of 1.2 mL/min.

  • Injection: 1 µL splitless injection.

  • Inlet Temperature: 240 °C.

  • Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp at 15 °C/min to 220 °C, and hold for 5 minutes.

  • Detector Temperature: 250 °C.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of unknown samples from this curve.

Table 5: Typical Quantitative Data for GC-FID Analysis

Parameter	Value
Retention Time	5 - 7 min (dependent on exact conditions)
Limit of Detection (LOD)	~1 µg/mL
Limit of Quantification (LOQ)	~5 µg/mL
Linearity (R²)	> 0.999

High-Performance Liquid Chromatography (HPLC)

Due to its polar nature, 5-Methyloxazolidine can be challenging to retain on traditional reversed-phase (C18) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) or Aqueous Normal Phase (ANP) chromatography are more suitable approaches.

• Sample Preparation: Dissolve samples and standards in the mobile phase. Filter through a 0.45 µm syringe filter before injection.

• Instrumentation: A standard HPLC system with a UV detector.

• HILIC-HPLC Conditions:

  • Column: A HILIC column (e.g., silica-based with a polar stationary phase, 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a buffer (e.g., 10 mM ammonium (B1175870) formate, pH 3).

    • Start with 95% acetonitrile, 5% aqueous buffer.

    • Linearly decrease to 60% acetonitrile over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 205 nm (as 5-Methyloxazolidine lacks a strong chromophore).

• Quantification: Similar to GC, use a calibration curve based on the peak areas of standards.

Table 6: Typical Quantitative Data for HPLC-UV Analysis

Parameter	Value
Retention Time	3 - 5 min (dependent on gradient)
Limit of Detection (LOD)	~5 µg/mL
Limit of Quantification (LOQ)	~20 µg/mL

Synthesis and Reaction Pathways

Understanding the synthesis of 5-Methyloxazolidine is important for identifying potential impurities and degradation products. It is typically synthesized via the condensation reaction of 1-amino-2-propanol with formaldehyde.

Caption: Synthesis and hydrolysis of 5-Methyloxazolidine.

The reverse reaction, hydrolysis, can occur in aqueous solutions, leading to the release of formaldehyde. This is a key mechanism for the biocidal activity of related compounds.

References

• 1. 5-Methyloxazolidine | C4H9NO | CID 536661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimization of reaction conditions for 5-Methyloxazolidine synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful synthesis of 5-methyloxazolidine.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing 5-methyloxazolidine?

A1: The synthesis of 5-methyloxazolidine is typically achieved through the condensation reaction of a β-amino alcohol with an aldehyde or ketone. For 5-methyloxazolidine specifically, the reaction involves the condensation of 1-amino-2-propanol (isopropanolamine) with formaldehyde (B43269).[1][2] This reaction is often exothermic and results in the formation of the five-membered oxazolidine (B1195125) ring with the elimination of water.[3]

Q2: What are the key starting materials for the synthesis of 5-methyloxazolidine?

A2: The primary starting materials are 1-amino-2-propanol (isopropanolamine) and formaldehyde. Formaldehyde can be used in various forms, such as an aqueous solution (formalin) or as paraformaldehyde.[1][2] A catalyst is often employed to improve reaction rates and yields.

Q3: What are the most common challenges encountered during the synthesis of 5-methyloxazolidine?

A3: Researchers may face several challenges, including low product yields, the formation of unwanted side products, and difficulties in purifying the final compound.[1] Inadequate control of reaction conditions, such as temperature and reactant stoichiometry, can contribute to these issues. Discoloration of the product, particularly a yellowish tint, can also be a concern, often indicating impurities or side reactions.[1]

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be effectively monitored using techniques such as Thin Layer Chromatography (TLC) to track the consumption of starting materials and the formation of the product. For more detailed analysis, 1H NMR spectroscopy can be used to analyze the crude reaction mixture and determine the conversion rate and the presence of any major side products.[4]

Q5: What are the typical purification methods for 5-methyloxazolidine?

A5: After the reaction is complete, the primary purification step is typically distillation under reduced pressure (vacuum distillation) to remove water and any unreacted starting materials.[1][3] For higher purity, column chromatography on silica (B1680970) gel can be employed to separate the desired product from any side products.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time or suboptimal temperature.	Monitor the reaction using TLC until the starting materials are consumed. Consider extending the reaction time or gradually increasing the temperature. For instance, reactions can be run for 3 to 10 hours at temperatures ranging from 70-120 °C.[1]
Suboptimal Reagent Stoichiometry: An incorrect molar ratio of 1-amino-2-propanol to formaldehyde can limit the yield.	Systematically vary the molar ratio of the reactants. A slight excess of the aldehyde is sometimes used to ensure complete conversion of the amino alcohol. Molar ratios of isopropanolamine to formaldehyde ranging from 1:1.2 to 1:2.0 have been reported to give high yields in related syntheses.[1]
Catalyst Inefficiency or Absence: The absence of a catalyst can lead to low reaction activity and poor yields.[1]	Introduce a suitable catalyst. Basic catalysts like 1,1,3,3-tetramethylguanidine (B143053) have been shown to be effective in promoting the reaction.[1] The catalyst loading should also be optimized.
Formation of Side Products	Dimerization or Polymerization: Aldehydes, particularly formaldehyde, can undergo self-polymerization, and side reactions can lead to the formation of dimers or other adducts. The formation of a di-adduct, such as N,N'-methylenebis(5-methyloxazolidine), is a common side product in reactions involving formaldehyde.[4]	Control the addition rate of the aldehyde to the reaction mixture, especially at the beginning of the reaction. Maintaining a lower reaction temperature during the initial phase can also minimize side reactions.
Poor Selectivity: Undesired isomers or related compounds may be formed under certain conditions.	The use of a suitable catalyst can enhance the selectivity towards the desired 5-methyloxazolidine.[1] Optimization of reaction temperature and solvent can also improve selectivity.
Product Discoloration (Yellowing)	Impurities in Starting Materials: The purity of the 1-amino-2-propanol and formaldehyde can significantly impact the color of the final product.	Ensure the use of high-purity starting materials. If necessary, purify the starting materials before use.
Side Reactions at Elevated Temperatures: Prolonged heating at high temperatures can lead to the formation of colored impurities.	Optimize the reaction temperature and time to be sufficient for completion without causing degradation. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to prevent oxidative side reactions that may cause discoloration.
Difficulty in Purification	Incomplete Removal of Water: Water is a byproduct of the condensation reaction and its presence can affect the purity and stability of the final product.	After the reaction, perform a thorough distillation under reduced pressure to effectively remove water.[1][3] Using a Dean-Stark apparatus during the reaction can also be effective for azeotropic removal of water.
Co-distillation of Impurities: Some impurities may have boiling points close to that of 5-methyloxazolidine, making separation by simple distillation difficult.	For high-purity requirements, fractional distillation or column chromatography are recommended. Selecting an appropriate solvent system for chromatography is crucial for good separation.

Experimental Protocols & Data

Synthesis of a 5-Methyloxazolidine Derivative

General Procedure:

• To a four-neck flask equipped with an electric stirrer and a condenser, add isopropanolamine and the catalyst (e.g., 1,1,3,3-tetramethylguanidine).

• Cool the flask in an ice-water bath.

• Slowly add the formaldehyde solution or paraformaldehyde to the flask while maintaining a controlled temperature.

• After the addition is complete, maintain the reaction mixture at a specific temperature for a set duration with continuous stirring.

• Cool the mixture to room temperature.

• Remove the water by distillation under reduced pressure to obtain the crude product.

• Further purify the product by vacuum distillation.[1]

Table 1: Optimization of Reaction Conditions for 3,3'-methylenebis(5-methyloxazolidine) Synthesis [1]

Example	Molar Ratio (Isopropanolamine:Formaldehyde:Catalyst)	Formaldehyde Source	Temperature (°C)	Time (h)	Yield (%)
1	1 : 1.2 : 0.0035	37% Formaldehyde Solution	70	4	97.07
2	1 : 2.0 : 0.0065	37% Formaldehyde Solution	120	3	96.52
3	1 : 1.8 : 0.0065	37% Formaldehyde Solution	110	7	97.49
4	1 : 1.4 : 0.00035	37% Formaldehyde Solution	90	6	98.30
5	1 : 1.5 : 0.001	37% Formaldehyde Solution	85	6	98.93
6	1 : 1.8 : 0.001	50% Formaldehyde Solution	85	10	97.16
7	1 : 1.4 : 0.002	96% Solid Paraformaldehyde	80	5	98.68

Catalyst: 1,1,3,3-tetramethylguanidine

Visualizations

Reaction Mechanism

The formation of 5-methyloxazolidine from 1-amino-2-propanol and formaldehyde proceeds through the initial formation of a hemiaminal intermediate, followed by dehydration to an iminium ion, which then undergoes intramolecular cyclization.

Caption: Reaction mechanism for 5-methyloxazolidine synthesis.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 5-methyloxazolidine.

References

• 1. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 2. WO2017102693A1 - Use of compositions having a content of 3,3'-methylenebis(5-methyloxazolidine) in the removal of sulphur compounds from process streams - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in 5-Methyloxazolidine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 5-Methyloxazolidine, particularly in addressing low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in 5-Methyloxazolidine synthesis?

Low reaction yield is a frequent issue and can stem from several factors. The primary culprits are often suboptimal reaction conditions, purity of reagents, and the absence of a catalyst. The reaction between 2-aminopropan-1-ol and formaldehyde (B43269) can be slow and may not proceed to completion without proper optimization, leading to a significant amount of unreacted starting materials.

Q2: My reaction seems to have stalled, and the yield is very low. What should I investigate first?

First, verify the pH of your reaction mixture. The condensation of an amino alcohol with an aldehyde to form an oxazolidine (B1195125) is often catalyzed by mild acid. If the reaction medium is neutral or basic, the reaction rate can be exceedingly slow. Also, confirm the quality of your formaldehyde source, as it can degrade or contain inhibitors.

Q3: I'm observing a significant amount of side products. What are the likely impurities?

A common side product is the formation of hexahydro-1,3,5-triazine derivatives, which can occur from the self-condensation of formaldehyde with the amine.[1] Another possibility is the formation of diol impurities if the starting amino alcohol is contaminated. In some cases, unreacted starting materials will be the main impurity.

Q4: Can the molar ratio of the reactants affect the yield?

Absolutely. The stoichiometry of 2-aminopropan-1-ol to formaldehyde is critical. An excess of formaldehyde can lead to the formation of undesired side products. It is recommended to carefully control the molar ratio. For the synthesis of related bis-oxazolidine structures, molar ratios of isopropanolamine to formaldehyde ranging from 1:1.2 to 1:2.0 have been reported to give high yields in the presence of a catalyst.[2]

Q5: How critical is the reaction temperature?

Temperature plays a significant role in reaction kinetics. While higher temperatures can increase the reaction rate, they can also promote the formation of side products and potentially lead to the decomposition of the desired product. Optimal temperatures reported for similar syntheses are typically in the range of 70-120°C.[2] It is crucial to monitor the reaction and optimize the temperature for your specific setup.

Troubleshooting Guide

Issue 1: Low Conversion of Starting Materials

Potential Causes:

• Lack of Catalyst: The direct reaction of isopropanolamine and formaldehyde can have low reactivity without a catalyst.[2]

• Inappropriate pH: The reaction is often favored under mildly acidic conditions.

• Low Reaction Temperature: The reaction may be too slow at lower temperatures.

Solutions:

• Catalyst Addition: Introduce a suitable catalyst. For the synthesis of 3,3'-methylenebis(5-methyloxazoline), a related compound, 1,1,3,3-tetramethylguanidine (B143053) has been used effectively as a catalyst.[2]

• pH Adjustment: Ensure the reaction medium is slightly acidic. One study noted that purging air through the reaction mixture, which can form carbonic acid, was sufficient to catalyze the reaction.[3]

• Optimize Temperature: Gradually increase the reaction temperature while monitoring the reaction progress by techniques like TLC or GC to find the optimal balance between reaction rate and side product formation.

Issue 2: Formation of Multiple Products and Low Selectivity

Potential Causes:

• Incorrect Molar Ratio: An improper stoichiometric ratio of reactants can lead to the formation of various side products.

• Formaldehyde Quality: The use of aged or impure formaldehyde can introduce byproducts. Formaldehyde solutions can contain formic acid (due to oxidation) and paraformaldehyde.[1]

• High Reaction Temperature: Excessive heat can promote side reactions.

Solutions:

• Adjust Molar Ratios: Carefully control the molar ratio of 2-aminopropan-1-ol to formaldehyde. A slight excess of the amino alcohol may be beneficial in some cases to ensure complete consumption of formaldehyde.

• Use High-Purity Reagents: Use fresh, high-quality formaldehyde or paraformaldehyde. If using a formaldehyde solution, it's advisable to determine its exact concentration before use.

• Temperature Screening: Perform small-scale experiments at different temperatures to identify the optimal condition for maximizing the yield of the desired product.

Issue 3: Difficulty in Product Isolation and Purification

Potential Causes:

• Formation of Viscous Residues: In some cases, particularly after treatment with a base during workup, a viscous residue can form, making purification by distillation difficult.[4]

• Co-distillation of Impurities: Side products with boiling points close to the product can co-distill, leading to impure product and an apparently lower yield of the pure substance.

Solutions:

• Vacuum Distillation: Purification by vacuum distillation is the most common and effective method for isolating 5-methyloxazolidine.[2]

• Aqueous Workup: Before distillation, a carefully controlled aqueous workup can help remove water-soluble impurities and catalysts.

• Column Chromatography: For small-scale synthesis or to obtain very high purity material, column chromatography on silica (B1680970) gel can be employed.

Data Presentation

Table 1: Effect of Reactant Molar Ratio and Catalyst on the Yield of 3,3'-methylenebis(5-methyloxazoline)

Example	Molar Ratio (Isopropanolamine:Formaldehyde:Catalyst)	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1	1 : 1.2 : 0.0035	1,1,3,3-tetramethylguanidine	70	4	97.07	[2]
2	1 : 2.0 : 0.0065	1,1,3,3-tetramethylguanidine	120	3	96.52	[2]
3	1 : 1.5 : 0.001	1,1,3,3-tetramethylguanidine	85	6	98.93	[2]
4	1 : 1.8 : 0.001	1,1,3,3-tetramethylguanidine	85	10	97.16	[2]
5	1 : 1.4 : 0.002	1,1,3,3-tetramethylguanidine	80	5	98.68	[2]

Experimental Protocols

Protocol 1: Catalytic Synthesis of 3,3'-methylenebis(5-methyloxazoline)

This protocol is adapted from a patented procedure and is for a related bis-oxazolidine, which provides a good starting point for optimizing the synthesis of 5-methyloxazolidine.

Materials:

• Isopropanolamine (2-aminopropan-1-ol)

• Formaldehyde solution (37%) or paraformaldehyde

• 1,1,3,3-tetramethylguanidine (catalyst)

• Four-neck flask equipped with a mechanical stirrer, condenser, and dropping funnel

• Ice-water bath

Procedure:

• Charge the four-neck flask with isopropanolamine (e.g., 2 mol) and 1,1,3,3-tetramethylguanidine (e.g., 0.002 mol, corresponding to a molar ratio of 1:0.001 relative to the amine).

• Cool the flask in an ice-water bath.

• Slowly add the formaldehyde solution (e.g., 3 mol, for a 1:1.5 amine to formaldehyde molar ratio) or solid paraformaldehyde portion-wise to the stirred solution, maintaining the temperature below a set point (e.g., 110°C, as the reaction is exothermic).

• After the addition is complete, remove the ice bath and heat the reaction mixture to a specific temperature (e.g., 85°C) for a designated time (e.g., 6 hours).

• Monitor the reaction progress by a suitable method (e.g., TLC, GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the water by vacuum distillation to obtain the crude product.

• Purify the product by vacuum distillation.[2]

Visualizations

Caption: Reaction pathway for the synthesis of 5-Methyloxazolidine.

Caption: A logical workflow for troubleshooting low yield issues.

References

• 1. Formaldehyde - Wikipedia [en.wikipedia.org]
• 2. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 3. An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air [scirp.org]
• 4. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]

Identification of byproducts in 5-Methyloxazolidine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-methyloxazolidine reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary byproduct I should be aware of when synthesizing 3,3'-methylenebis[5-methyloxazolidine] (MBO)?

A1: The most significant byproduct in the synthesis of 3,3'-methylenebis[5-methyloxazolidine] (MBO) from 1-aminopropan-2-ol (B43004) and formaldehyde (B43269) is α,α′,α′′-trimethyl-1,3,5-triazine-1,3,5(2H,4H,6H)-triethanol (HPT).[1] The formation of this triazine derivative is highly dependent on the molar ratio of the reactants.

Q2: How can I minimize the formation of the triazine byproduct (HPT)?

A2: To minimize the formation of HPT, it is crucial to control the stoichiometry of the reactants. The synthesis of MBO is favored when using a formaldehyde to 1-aminopropan-2-ol molar ratio of approximately 3:2.[1] Conversely, a 1:1 molar ratio of formaldehyde to 1-aminopropan-2-ol will favor the formation of HPT as the main product.[1]

Q3: My MBO product appears to be degrading in aqueous solution. What is happening?

A3: In aqueous solutions, 3,3'-methylenebis[5-methyloxazolidine] can undergo slow hydrolysis, decomposing back to its starting materials: 1-aminopropan-2-ol and formaldehyde.[1][2] This is an equilibrium process, and the extent of decomposition can be influenced by pH and temperature.[2]

Q4: What are the expected decomposition products of MBO under high temperatures?

A4: Thermal decomposition or combustion of 3,3'-methylenebis[5-methyloxazolidine] can liberate toxic fumes, including carbon monoxide, carbon dioxide, nitrogen oxides, and formaldehyde. Exothermal degradation has been observed to begin at temperatures between 186 °C and 190 °C.

Q5: Why is my product sometimes referred to as a "UVCB" substance?

A5: "UVCB" stands for "Unknown or Variable Composition, Complex Reaction Products, or Biological Materials." In the context of MBO synthesis, this designation suggests that the final product can be a complex mixture rather than a single, pure compound, especially if the reaction conditions are not strictly controlled. This highlights the importance of analytical characterization to ensure product purity.

Troubleshooting Guide

Problem 1: Low yield of 3,3'-methylenebis[5-methyloxazolidine] (MBO) and a significant amount of an unknown byproduct.

Possible Cause	Suggested Solution
Incorrect Reactant Stoichiometry: The molar ratio of formaldehyde to 1-aminopropan-2-ol was not optimal, leading to the formation of the triazine byproduct (HPT).[1]	Carefully control the molar ratio of formaldehyde to 1-aminopropan-2-ol to be approximately 3:2 for the synthesis of MBO.[1] A 1:1 ratio will favor the formation of HPT.[1]
Reaction Temperature Too High: Excessive heat can lead to the formation of unidentified side products and decomposition. The reaction is exothermic.[1]	Maintain the reaction temperature at around 80°C.[1] Use a cooling bath during the initial addition of reactants to control the exothermic reaction.
Incomplete Reaction: The reaction may not have been allowed to proceed for a sufficient amount of time.	Increase the reaction time to ensure the complete conversion of starting materials. Monitor the reaction progress using techniques like TLC, GC-MS, or NMR.
Inefficient Water Removal: The water formed during the reaction can inhibit the forward reaction and may contribute to hydrolysis of the product.	After the initial reaction period, ensure efficient removal of water, for example, by vacuum distillation.[1]

Problem 2: The final product is a complex mixture that is difficult to purify.

Possible Cause	Suggested Solution
Presence of Multiple Byproducts: As a UVCB substance, the reaction can produce a variety of related compounds.	Optimize reaction conditions (stoichiometry, temperature, and time) to favor the formation of the desired product. Employ purification techniques such as vacuum distillation to isolate the MBO.[1]
Hydrolysis During Workup: If an aqueous workup is used, the MBO may be hydrolyzing back to its starting materials.[1][2]	Minimize contact with water during workup. If an aqueous wash is necessary, use cold, neutral pH water and work quickly.

Data Presentation

Table 1: Key Byproducts in 5-Methyloxazolidine Reactions

Reaction	Desired Product	Key Byproduct	Conditions Favoring Byproduct Formation
1-aminopropan-2-ol + Formaldehyde	3,3'-methylenebis[5-methyloxazolidine] (MBO)	α,α′,α′′-trimethyl-1,3,5-triazine-1,3,5(2H,4H,6H)-triethanol (HPT)	1:1 molar ratio of formaldehyde to 1-aminopropan-2-ol.[1]
Hydrolysis of MBO in water	1-aminopropan-2-ol and Formaldehyde	Not applicable (decomposition)	Presence of water; can be pH and temperature-dependent.[1][2]

Experimental Protocols

Synthesis of 3,3'-methylenebis[5-methyloxazolidine] (MBO)

This protocol is adapted from a patented synthesis method and aims for a high yield of the desired product.[3]

Materials:

• 1-aminopropan-2-ol (Isopropanolamine)

• Paraformaldehyde (96%)

• 1,1,3,3-tetramethylguanidine (catalyst)

• Ice water bath

• Four-neck flask equipped with an electric stirrer and a condenser tube

Procedure:

• To a 500 mL four-neck flask, add 150 g (2 mol) of 1-aminopropan-2-ol and 0.46 g (0.004 mol) of 1,1,3,3-tetramethylguanidine.

• Slowly add 87.5 g (2.8 mol) of 96% solid paraformaldehyde to the flask while maintaining the temperature below 120°C using an ice water bath.

• After the addition is complete, maintain the reaction temperature at 80°C for 5 hours.

• Cool the mixture to room temperature.

• Remove the water formed during the reaction by reduced pressure distillation.

• The resulting product is 3,3'-methylenebis[5-methyloxazolidine]. This method has been reported to yield approximately 180.45 g (98.68% yield).[3]

Byproduct Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

A general approach for identifying byproducts in the MBO reaction mixture:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., HP-5MS or equivalent) is suitable.

  • Injector Temperature: 250°C

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) at a rate of 10-20°C/min to ensure separation of components with different boiling points.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 500) to capture the molecular ions and fragmentation patterns of the expected products and byproducts.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram.

  • Analyze the mass spectrum of each peak and compare it to a spectral library (e.g., NIST) for tentative identification.

  • The expected molecular ion for MBO (C9H18N2O2) is m/z 186.25, and for HPT (C9H21N3O3) is m/z 219.28.

Byproduct Identification by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR can be used to identify and quantify the main product and byproducts.

• Sample Preparation: Dissolve a sample of the crude reaction mixture in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).

• Acquisition: Acquire 1H and 13C NMR spectra. 2D NMR techniques like COSY and HSQC can aid in structure elucidation.[2]

• Analysis:

  • MBO: Look for characteristic signals corresponding to the 5-methyloxazolidine ring structure.

  • HPT: The triazine ring will have distinct chemical shifts.

  • Starting Materials: The presence of unreacted 1-aminopropan-2-ol and formaldehyde (or its oligomers) can be confirmed by their characteristic NMR signals.

  • Quantification: The relative amounts of MBO and HPT can be determined by integrating the respective characteristic peaks in the 1H NMR spectrum.

Mandatory Visualization

Caption: Reaction pathway for the formation of MBO and the HPT byproduct.

Caption: Troubleshooting workflow for low yield in MBO synthesis.

References

• 1. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 5-Methyloxazolidine

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 5-Methyloxazolidine?

A1: The primary methods for purifying crude 5-methyloxazolidine, a polar heterocyclic compound, are vacuum distillation and column chromatography. The choice depends on the nature of the impurities and the required final purity. For a related, larger molecule, 3,3'-methylenebis[5-methyloxazolidine], vacuum distillation is the documented method of purification.

Q2: What are the likely impurities in a crude sample of 5-Methyloxazolidine?

A2: Impurities will depend on the synthetic route. A common synthesis involves the reaction of an amino alcohol with an aldehyde or ketone. Potential impurities could include unreacted starting materials (e.g., 1-amino-2-propanol, formaldehyde), residual solvents, water, and side-products from polymerization or other unintended reactions.

Q3: How do I choose between vacuum distillation and column chromatography?

A3:

• Vacuum Distillation is ideal for separating 5-methyloxazolidine from non-volatile impurities or compounds with significantly different boiling points.[1] It is often more scalable for larger quantities.

• Column Chromatography is preferred for separating impurities with boiling points close to that of 5-methyloxazolidine, such as isomers or structurally similar side-products. It offers higher resolution for complex mixtures.

Q4: Is 5-Methyloxazolidine stable to heat?

A4: While specific data for 5-methyloxazolidine is limited, the related compound 3,3'-methylenebis[5-methyloxazolidine] is stable at elevated temperatures (up to 186 °C).[2] However, thermal degradation is always a risk, especially in the presence of acidic or basic impurities. Vacuum distillation is recommended to lower the required temperature and minimize decomposition.[1]

Purification Method Selection Workflow

Caption: General workflow for selecting a purification method.

Troubleshooting Guide: Vacuum Distillation

Quantitative Data for Distillation

Parameter	Value / Range	Notes
Boiling Point (Predicted)	~120-150 °C (Atmospheric)	5-Methyloxazolidine's exact boiling point is not widely published. This is an estimate based on its structure.
Boiling Point of MBO*	192.2 °C to 204.3 °C	For the related compound 3,3'-methylenebis[5-methyloxazolidine].[2]
Target Vacuum Pressure	10-20 mmHg	A lower pressure significantly reduces the boiling point, preventing thermal degradation.
Heating Mantle Temp.	20-30 °C above vapor temp.	Avoid excessive heating to prevent bumping and decomposition.
Stirring	Vigorous	Use a magnetic stir bar for smooth boiling. Boiling chips can be less effective under vacuum.[1]

*Data for a related compound provided for context.

Distillation Troubleshooting Q&A

Q: My vacuum pump can't achieve the target pressure. What's wrong? A: This is typically due to leaks in the system.[1]

• Check all joints: Ensure all glass joints are properly sealed with a suitable vacuum grease.

• Inspect tubing: Look for cracks or poor connections in the vacuum tubing.

• Pump maintenance: The pump oil may need to be changed, or the pump itself may require servicing.

Q: The distillation is very slow or not occurring, even at high heat. A:

• Inadequate vacuum: A poor vacuum will result in a higher boiling point than expected. Verify your vacuum level with a manometer.

• Thermometer placement: The top of the thermometer bulb must be level with the bottom of the condenser side-arm to get an accurate reading of the vapor temperature.

• Insufficient heating: Ensure the heating mantle is in good contact with the flask and set to an appropriate temperature.

Q: The crude material is bumping violently. A: Violent bumping occurs from superheating.

• Use a magnetic stirrer: This is the most effective way to ensure smooth boiling under vacuum.[1]

• Degas the sample: Before heating, pull a vacuum on the cold liquid for several minutes to remove dissolved gases.

• Avoid old boiling chips: If using boiling chips, ensure they are fresh, as used chips lose their effectiveness.

Q: The distillate is discolored (yellow/brown). A: Discoloration often indicates thermal decomposition.

• Lower the pressure: Achieve a better vacuum to further reduce the distillation temperature.

• Reduce heating: Do not overheat the distillation pot. The temperature should be just high enough to achieve a steady distillation rate.

• Minimize distillation time: Prolonged exposure to heat can cause degradation.

Vacuum Distillation Troubleshooting Workflow

Caption: Troubleshooting flowchart for vacuum distillation.

Troubleshooting Guide: Column Chromatography

Quantitative Data for Chromatography

Parameter	Recommended Value	Notes
Stationary Phase	Silica (B1680970) Gel (230-400 mesh)	Standard choice for polar compounds. Alumina (neutral or basic) could be an alternative if the compound is acid-sensitive.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate (B1210297) or Dichloromethane/Methanol	Start with a low polarity mixture and gradually increase polarity. Adding a small amount of triethylamine (B128534) (~0.5%) can reduce tailing for basic compounds.[1]
Target Rf (on TLC)	~0.3	An Rf in this range on a Thin Layer Chromatography (TLC) plate usually provides good separation on a column.[1]
Silica to Crude Ratio	50:1 to 100:1 (by weight)	A higher ratio is needed for difficult separations.

Chromatography Troubleshooting Q&A

Q: My compound won't move off the top of the column. A: The mobile phase is not polar enough.

• Increase eluent polarity: Gradually increase the percentage of the more polar solvent (e.g., ethyl acetate or methanol) in your mobile phase.

• Check solubility: Ensure your compound is soluble in the mobile phase. If not, you may need a different solvent system.

Q: All the compounds are eluting together at the solvent front. A: The mobile phase is too polar.

• Decrease eluent polarity: Start with a less polar solvent mixture (e.g., a higher percentage of hexane).

• Proper loading: Ensure the crude product was loaded onto the column in a minimal amount of solvent to create a narrow starting band.

Q: The separation looks good on the column, but all my collected fractions are mixed. A:

• Overloading: You may have loaded too much crude material onto the column, exceeding its separation capacity. Use a higher silica-to-crude ratio.

• Channeling: The column may be poorly packed, causing solvent to flow unevenly. Ensure the silica bed is uniform and free of cracks or air bubbles.

• Fractions too large: Collect smaller fractions to better resolve compounds that elute closely together.

Q: My compound is streaking or "tailing" on the TLC and column. A: Tailing is common for polar or ionizable compounds like amines.

• Add a modifier: For a basic compound like 5-methyloxazolidine, adding a small amount of a base like triethylamine (0.1-1%) or ammonia (B1221849) to the mobile phase can significantly improve peak shape.[1]

• Check for decomposition: The compound might be degrading on the acidic silica gel. Consider using deactivated silica or a different stationary phase like neutral alumina.

Column Chromatography Troubleshooting Workflow

Caption: Troubleshooting flowchart for column chromatography.

Experimental Protocols

Protocol 1: Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus with a round-bottom flask, a short-path distillation head with a condenser, a receiving flask, and a magnetic stirrer. Ensure all glassware is dry.

• Sample Preparation: Charge the distillation flask with the crude 5-methyloxazolidine and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• System Sealing: Lightly grease all glass joints and connect the apparatus to a vacuum pump with a cold trap in between.

• Evacuation: Turn on the magnetic stirrer. Slowly and carefully apply the vacuum. The liquid may bubble as dissolved gases are removed.

• Heating: Once a stable vacuum is achieved, begin heating the distillation flask with a heating mantle.

• Fraction Collection: As the liquid begins to boil, vapor will rise and condense in the condenser. Collect any initial low-boiling fractions (forerun) separately. Collect the main fraction of 5-methyloxazolidine when the vapor temperature is stable and at the expected boiling point for the given pressure.

• Shutdown: Once the main fraction is collected, remove the heating mantle and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Protocol 2: Flash Column Chromatography

• Solvent System Selection: Using Thin Layer Chromatography (TLC), determine a suitable mobile phase that gives the 5-methyloxazolidine an Rf value of approximately 0.3.[1]

• Column Packing: Pack a glass column with silica gel using the chosen mobile phase (wet slurry method is recommended). Add a thin layer of sand to the top of the silica bed to prevent disruption.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, pre-adsorb the crude product onto a small amount of silica gel. Carefully add the sample to the top of the column.

• Elution: Carefully add the mobile phase to the column and apply gentle pressure (using a pump or inert gas) to begin eluting the compounds. Maintain a constant flow rate.

• Fraction Collection: Collect the eluent in a series of test tubes or vials.

• Analysis: Monitor the collected fractions using TLC to determine which contain the purified 5-methyloxazolidine.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

References

• 1. benchchem.com [benchchem.com]
• 2. Registration Dossier - ECHA [echa.europa.eu]

Technical Support Center: Stereoselective 5-Methyloxazolidine Synthesis

Welcome to the technical support center for the stereoselective synthesis of 5-methyloxazolidines. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments, with a focus on improving stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling stereoselectivity in 5-methyloxazolidine synthesis?

A1: The most common and effective strategies for controlling stereoselectivity in the synthesis of 5-methyloxazolidine and its derivatives involve the use of chiral auxiliaries, chiral catalysts, and substrate-controlled reactions. Chiral auxiliaries, such as Evans oxazolidinones, are temporarily incorporated into the molecule to direct the stereochemical outcome of subsequent reactions.[1][2][3] Asymmetric catalysis, on the other hand, utilizes a chiral catalyst to influence the stereoselectivity of the reaction.[4] Substrate-controlled methods rely on the existing stereocenters in the starting material to guide the formation of new stereocenters.

Q2: I am observing low diastereoselectivity in my Evans-type aldol (B89426) reaction to form a precursor for a 4,5-disubstituted oxazolidinone. What are the likely causes and how can I improve it?

A2: Low diastereoselectivity in an Evans aldol reaction is often related to the geometry of the enolate, the choice of Lewis acid, the reaction temperature, or the nature of the substrates. The formation of a rigid, chair-like Zimmerman-Traxler transition state is crucial for high diastereoselectivity.[5]

Troubleshooting Low Diastereoselectivity in Evans Aldol Reactions:

• Incorrect Enolate Geometry: The formation of the (Z)-enolate is critical for achieving high syn-diastereoselectivity.[6] Ensure you are using a suitable base, such as diisopropylethylamine (DIPEA) or triethylamine (B128534) (TEA), in combination with a boron triflate like dibutylboron triflate (Bu₂BOTf).[5]

• Inappropriate Lewis Acid: The choice of Lewis acid significantly impacts the transition state. Boron triflates are highly effective for promoting the formation of the desired chelated (Z)-enolate.[5] While other Lewis acids like titanium tetrachloride (TiCl₄) can be used, they may lead to different stereochemical outcomes or reduced selectivity.[7]

• Reaction Temperature Too High: These reactions are typically performed at low temperatures (e.g., -78 °C to 0 °C) to maximize stereoselectivity by disfavoring higher-energy transition states that lead to the undesired diastereomer.[5]

• Steric Hindrance: The steric bulk of the substituents on both the N-acyl group of the oxazolidinone and the aldehyde can affect the facial selectivity. Less hindered faces will react preferentially.[8]

Q3: My diastereomeric ratio (d.r.) is poor in the alkylation of a chiral N-acyloxazolidinone. How can I optimize this?

A3: Achieving high diastereoselectivity in the alkylation of chiral N-acyloxazolidinones depends on the formation of a specific enolate and the subsequent approach of the electrophile.

Tips for Optimizing Diastereoselective Alkylation:

• Base and Enolate Formation: Use a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) at low temperatures to generate the (Z)-enolate.[3]

• Electrophile Reactivity: Highly reactive electrophiles, such as allylic or benzylic halides, are ideal substrates.[3]

• Solvent Choice: The choice of solvent can influence enolate aggregation and reactivity. Tetrahydrofuran (THF) is a commonly used solvent that often provides good results.

• Temperature Control: Maintain a low reaction temperature (typically -78 °C) during enolate formation and alkylation to enhance stereocontrol.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Diastereomeric Ratio (d.r.) or Enantiomeric Excess (e.e.)	- Incorrect catalyst or chiral auxiliary.- Suboptimal reaction temperature.- Inappropriate solvent.- Presence of impurities (e.g., water).	- Verify the purity and correct enantiomer of the chiral auxiliary or catalyst.- Optimize the reaction temperature; often lower temperatures improve selectivity.[5]- Screen different solvents, as they can significantly impact stereoselectivity.[9]- Ensure all reagents and solvents are anhydrous.
Formation of Side Products	- Competing reaction pathways.- Decomposition of reagents or products.	- Modify the reaction conditions (e.g., temperature, concentration, order of addition).- Use a more selective catalyst or chiral auxiliary.- Analyze the side products to understand the competing reaction and adjust the strategy accordingly.
Incomplete Reaction	- Insufficient catalyst loading.- Deactivation of the catalyst.- Low reactivity of substrates.	- Increase the catalyst loading.- Ensure the reaction environment is inert and free of catalyst poisons.- Use more activated substrates or increase the reaction temperature (while monitoring the effect on stereoselectivity).
Difficulty in Removing the Chiral Auxiliary	- Harsh cleavage conditions leading to racemization or decomposition of the product.	- Explore milder methods for auxiliary removal. For N-acyloxazolidinones, methods like hydrolysis with lithium hydroperoxide (LiOOH) or reductive cleavage with lithium borohydride (B1222165) (LiBH₄) are common.[6]

Data Presentation

Table 1: Effect of Lewis Acid on the Diastereoselectivity of an Evans Aldol Reaction

Entry	Lewis Acid	Base	Temperature (°C)	Diastereomeric Ratio (syn:anti)	Yield (%)
1	Bu₂BOTf	DIPEA	-78 to 0	>99:1	95
2	TiCl₄	DIPEA	-78	95:5	88
3	Sn(OTf)₂	N-ethylmorpholine	-78	90:10	85
4	MgBr₂·OEt₂	TEA	-78 to 20	85:15	70

Note: Data is compiled and representative of typical results found in the literature. Actual results may vary based on specific substrates and conditions.

Table 2: Influence of Solvent on Enantioselective Hydrogenation of a 2-Oxazolone

Entry	Solvent	Temperature (°C)	Enantiomeric Excess (e.e.) (%)	Yield (%)
1	Toluene	25	85	99
2	THF	25	88	98
3	Dichloromethane (B109758)	25	No Reaction	-
4	Cyclohexane	25	92	99
5	Cyclohexane	0	95	93
6	Cyclohexane/THF (20:1)	0	95	99

Data adapted from a study on the ruthenium(II)-NHC-catalyzed asymmetric hydrogenation of 2-oxazolones.[1]

Experimental Protocols

Protocol 1: Diastereoselective Evans Aldol Reaction for the Synthesis of a syn-β-Hydroxy-α-methyl Acyl-Oxazolidinone

This protocol is a generalized procedure based on the highly selective boron-mediated Evans aldol reaction.[5][10]

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone derived chiral auxiliary acylated with a propionyl group

• Aldehyde (e.g., isobutyraldehyde)

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM)

• Methanol, Hydrogen peroxide (30% aq.), Sodium bicarbonate (aq.)

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous DCM (0.1 M) in a flame-dried flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add Bu₂BOTf (1.1 equiv) dropwise, followed by the slow addition of DIPEA (1.2 equiv).

• Stir the mixture at -78 °C for 30 minutes to allow for enolate formation.

• Add the aldehyde (1.5 equiv) dropwise to the reaction mixture.

• Continue stirring at -78 °C for 1-2 hours, then slowly warm to 0 °C and stir for an additional 1-2 hours.

• Quench the reaction by adding methanol, followed by a buffer solution of aqueous sodium bicarbonate and hydrogen peroxide.

• Stir the biphasic mixture vigorously at room temperature for 1 hour.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired syn-aldol adduct.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy or HPLC analysis.

Visualizations

Caption: Troubleshooting workflow for low stereoselectivity.

References

• 1. Enantioselective synthesis of 2-oxazolidinones by ruthenium( ii )–NHC-catalysed asymmetric hydrogenation of 2-oxazolones - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01869C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. New Catalysts, Strategies and Methods for Stereoselective Chemical Synthesis - Amir Hoveyda [grantome.com]
• 5. benchchem.com [benchchem.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemistry.williams.edu [chemistry.williams.edu]
• 9. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]

5-Methyloxazolidine stability and degradation pathways

Technical Support Center: 5-Methyloxazolidine

Welcome to the technical support center for 5-Methyloxazolidine. This resource provides troubleshooting guides and answers to frequently asked questions regarding the stability and degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5-Methyloxazolidine?

A1: The primary degradation pathway for the 5-methyloxazolidine ring is hydrolysis. In aqueous solutions, the oxazolidine (B1195125) ring can undergo cleavage to release its constituent components: an amino alcohol and an aldehyde. For the related compound 3,3'-methylenebis[5-methyloxazolidine] (MBO), this process releases 1-aminopropan-2-ol (B43004) and formaldehyde (B43269).[1] This reaction is a dynamic equilibrium that can be influenced by concentration, pH, and temperature.[2]

Q2: How does pH affect the stability of 5-Methyloxazolidine?

A2: The stability of the oxazolidine ring is highly dependent on pH. Hydrolysis is generally catalyzed by acidic conditions.[3] For the related compound MBO, studies have shown that the maximum release of formaldehyde via hydrolysis occurs at pH 4 within a few hours.[4] While some data suggests MBO is stable over a wide pH range, it is known to slowly decompose in aqueous solutions.[1] Alkaline conditions (pH 9-10) appear to be more stable for aqueous solutions of similar compounds.[1][5]

Q3: What are the expected degradation products upon combustion?

A3: In the event of combustion, hazardous decomposition products can be liberated, including toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and formaldehyde.[6]

Q4: How do substituents on the oxazolidine ring affect its stability?

A4: The stability of the oxazolidine ring can be significantly influenced by the nature of its substituents. Studies on various oxazolidine-based compounds have shown that electron-withdrawing groups (e.g., nitro groups) on a substituent at the 2-position can make the ring more susceptible to hydrolysis.[7] Conversely, derivatives with a methyl group at the 2-position were found to be more stable.[7] This suggests that the specific structure of your 5-methyloxazolidine derivative will play a crucial role in its stability profile.

Q5: What analytical methods are recommended for studying 5-Methyloxazolidine stability?

A5: Several analytical methods are suitable for monitoring the stability of 5-methyloxazolidine and identifying its degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly effective for studying hydrolysis in real-time, as it can detect the formation of ring-opened intermediates.[4][7]

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with Mass Spectrometry (MS) are powerful techniques for separating, identifying, and quantifying the parent compound and its degradation products.[8][9][10]

Troubleshooting Guides

Problem 1: My 5-Methyloxazolidine compound is degrading much faster than expected in an aqueous buffer.

Potential Cause	Troubleshooting Step
Acidic pH	The primary cause of rapid degradation is often low pH. The oxazolidine ring is susceptible to acid-catalyzed hydrolysis.[3][4]
Solution: Measure the pH of your buffer. If it is acidic (pH < 7), consider using a neutral or slightly alkaline buffer (pH 7-9) if your experimental conditions permit.
Elevated Temperature	Higher temperatures can accelerate the rate of hydrolysis and other degradation reactions.
Solution: Store your solutions at recommended cool temperatures (e.g., 2-8 °C) and protect them from heat sources during experiments. While the related MBO is stable up to high temperatures, this may not apply to all derivatives or solutions.[1][2]
Solvent Effects	While completely miscible with water, the aqueous environment facilitates the hydrolysis equilibrium.[2]
Solution: If your protocol allows, consider using a less protic or anhydrous organic solvent where hydrolysis cannot occur. Ensure the solvent is compatible and does not cause other degradation.[11]

Problem 2: I see an unexpected peak in my HPLC/GC analysis after storing my sample.

Potential Cause	Troubleshooting Step
Hydrolysis Degradants	The unexpected peak is likely a degradation product from hydrolysis. The primary degradants would be the corresponding amino alcohol and aldehyde.[1]
Solution: Use a mass spectrometry (MS) detector to get the molecular weight of the unknown peak. Compare this with the expected masses of the hydrolysis products. For 5-methyloxazolidine, the expected products are an N-substituted ethanolamine (B43304) and formaldehyde.
Oxidation	Although hydrolysis is more common, oxidation can be a degradation pathway for many organic molecules, potentially accelerated by light or trace metals.[12][13]
Solution: Store samples protected from light (e.g., in amber vials) and under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.[13]
Solvent/Excipient Interaction	The compound may be reacting with the solvent or other components in the formulation.
Solution: Run a control sample of the solvent/excipients without the active compound to check for interfering peaks. Review literature for known incompatibilities.[11]

Summary of Stability & Degradation Factors

The following table summarizes the stability of the 5-methyloxazolidine ring based on data from the related compound MBO.

Condition	Stability Profile	Primary Degradation Pathway	Key Degradation Products
Acidic (pH < 7)	Unstable. Rapid hydrolysis observed, especially around pH 4.[4]	Hydrolysis (Acid-Catalyzed)	Amino alcohol, Formaldehyde
Neutral (pH 7)	Moderately Stable. Slow hydrolysis occurs.[1][4]	Hydrolysis	Amino alcohol, Formaldehyde
Alkaline (pH > 7)	Generally Stable. More resistant to hydrolysis compared to acidic conditions.[1]	Minimal Hydrolysis	-
Elevated Temperature	Thermally Stable. The core structure is stable at high temperatures (e.g., >180°C), but this does not prevent hydrolysis in aqueous solutions at lower temperatures.[1][2]	Thermal Decomposition (at very high temp.), Accelerated Hydrolysis	Combustion: CO, CO₂, NOx, Formaldehyde[6]
Organic Solvents	Generally Stable. Stability is high in aprotic/anhydrous solvents where hydrolysis is precluded. MBO is miscible with DMSO, ethanol, and acetone.[2]	Solvent-Specific Reactions	Dependent on solvent reactivity.
Light Exposure	Generally Stable. However, photolytic degradation is a common pathway for many pharmaceuticals and should be evaluated.[5][14]	Photolysis	Varies

Experimental Protocols & Visualizations

Protocol: Forced Hydrolysis Study

This protocol outlines a general procedure for investigating the hydrolytic stability of a 5-methyloxazolidine compound as part of a forced degradation study.[14][15]

Objective: To determine the rate and products of degradation under acidic, neutral, and basic conditions.

Materials:

• 5-Methyloxazolidine compound

• HPLC-grade water, acetonitrile (B52724), and methanol

• Buffers: 0.1 N HCl (acidic), Phosphate buffer pH 7.4 (neutral), 0.1 N NaOH (basic)

• HPLC system with UV or MS detector

• pH meter

• Temperature-controlled incubator/water bath

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or methanol).

• Stress Sample Preparation:

  • Acidic: Mix 1 mL of stock solution with 9 mL of 0.1 N HCl.

  • Neutral: Mix 1 mL of stock solution with 9 mL of pH 7.4 buffer.

  • Basic: Mix 1 mL of stock solution with 9 mL of 0.1 N NaOH.

  • Control: Mix 1 mL of stock solution with 9 mL of a 50:50 mixture of organic solvent and water.

• Incubation: Place all prepared samples in an incubator set to a specific temperature (e.g., 40°C or 60°C).

• Time-Point Sampling: Withdraw aliquots from each solution at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Quenching: Immediately neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively, to stop the degradation reaction. Dilute all samples to a suitable concentration for analysis.

• Analysis: Analyze the samples using a validated stability-indicating HPLC-UV or HPLC-MS method.

• Data Evaluation:

  • Calculate the percentage of the parent compound remaining at each time point.

  • Identify and quantify major degradation products by comparing stressed samples to the control. Use MS data to propose structures for the degradants.

Visualizations

Caption: Hydrolysis pathway of the 5-methyloxazolidine ring.

Caption: Troubleshooting workflow for unexpected degradation.

Caption: Workflow for a forced degradation stability study.

References

• 1. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Influence of pH and light on the stability of some antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tincknellfuels.com [tincknellfuels.com]
• 7. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijmr.net.in [ijmr.net.in]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 11. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]
• 12. Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A chemical rationale of drug stability and degradation- An insightful approach - IP Int J Compr Adv Pharmacol [ijcap.in]
• 14. biomedres.us [biomedres.us]
• 15. biopharminternational.com [biopharminternational.com]

Preventing racemization in chiral 5-Methyloxazolidine synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to address challenges encountered during the synthesis of chiral 5-methyloxazolidine, with a primary focus on preventing racemization.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of chiral 5-methyloxazolidine, offering potential causes and solutions.

Issue 1: Low Diastereomeric or Enantiomeric Excess (%de or %ee)

Potential Causes:

• Epimerization at the C5 Position: The proton at the C5 position of the oxazolidinone ring can be abstracted by a base, leading to the formation of a planar enolate intermediate. Subsequent non-stereoselective protonation results in a mixture of diastereomers or enantiomers, thus reducing the %de or %ee.

• Harsh Reaction Conditions: High reaction temperatures or the use of strong, non-hindered bases can promote racemization.[1]

• Prolonged Reaction Times: Extended exposure to basic or acidic conditions can increase the likelihood of epimerization.

• Inappropriate Purification Methods: Purification via chromatography on silica (B1680970) gel that is not properly neutralized can cause epimerization of sensitive compounds.[1]

Solutions:

• Optimize Base Selection: Employ sterically hindered or weaker bases to minimize proton abstraction at the C5 position. Bases like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine are often preferred over stronger, less hindered bases.[2]

• Control Reaction Temperature: Perform the reaction at low temperatures (e.g., -78 °C) to suppress the rate of epimerization.[3][4]

• Minimize Reaction Time: Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed.

• Neutralize Silica Gel: Before column chromatography, wash the silica gel with a solution of a non-nucleophilic amine, such as triethylamine (B128534), in the eluent to prevent on-column epimerization.[1]

Issue 2: Poor Yield of the Desired 5-Methyloxazolidine

Potential Causes:

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, low temperature, or the use of a base that is too weak.

• Side Reactions: The formation of byproducts can reduce the yield of the desired product. This can be caused by overly harsh conditions or reactive impurities.

• Decomposition of Product: The target molecule may be unstable under the reaction or workup conditions.

Solutions:

• Optimize Reaction Conditions: If the reaction is incomplete, consider increasing the reaction time or using a slightly stronger, yet still sterically hindered, base. A careful balance must be struck to avoid increasing racemization.

• Purify Reagents: Ensure all starting materials and solvents are pure and dry to minimize side reactions.

• Mild Workup Procedures: Employ mild acidic and basic conditions during the workup to prevent decomposition of the product.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization in the synthesis of chiral 5-methyloxazolidine?

A1: The most common mechanism for racemization at the C5 position is through the formation of a planar oxazolone (B7731731) or enolate intermediate.[2] The proton on the stereogenic C5 carbon can be abstracted by a base. The resulting planar intermediate loses its stereochemical information, and subsequent reprotonation can occur from either face, leading to a mixture of stereoisomers.

Q2: How does the choice of base affect the stereochemical outcome?

A2: The choice of base is critical in preventing racemization. Strong, non-hindered bases can readily abstract the C5 proton, leading to epimerization. Sterically hindered bases, such as N,N-diisopropylethylamine (DIPEA), or weaker bases are less likely to cause epimerization.[2] The concentration of the base should also be carefully controlled.

Q3: What is the optimal temperature range for this synthesis?

A3: To maintain stereochemical integrity, reactions involving chiral centers are often carried out at low temperatures. For the alkylation of chiral oxazolidinones, temperatures as low as -78 °C are commonly used to achieve high diastereoselectivity and prevent racemization.[3][4]

Q4: Can the solvent choice influence the level of racemization?

A4: Yes, the solvent can influence the reaction's stereochemical outcome. The polarity of the solvent can affect the stability of the transition state and the solubility of the reagents, which in turn can impact the rate of both the desired reaction and the undesired racemization. While specific effects can be substrate-dependent, it is a crucial parameter to consider during optimization.

Q5: Are there any specific chiral auxiliaries that are recommended for this type of synthesis?

A5: Evans oxazolidinones are a well-established class of chiral auxiliaries that are highly effective in directing stereoselective reactions, including the synthesis of chiral 5-substituted oxazolidinones.[5][6] These auxiliaries are commercially available and their use in asymmetric synthesis is well-documented.

Data Presentation

The following tables summarize the expected trends in diastereomeric/enantiomeric excess based on the reaction conditions.

Table 1: Effect of Base on Diastereoselectivity (Expected Trend)

Base	Relative Strength	Steric Hindrance	Expected Diastereoselectivity (%de)
n-Butyllithium (n-BuLi)	Very Strong	Low	Lower
Lithium diisopropylamide (LDA)	Strong	High	High
Sodium bis(trimethylsilyl)amide (NaN(TMS)2)	Strong	High	Very High (e.g., >98%)[3][4]
N,N-Diisopropylethylamine (DIPEA)	Moderate (Weak Base)	High	High
Triethylamine (TEA)	Moderate (Weak Base)	Moderate	Moderate to High

Table 2: Effect of Temperature on Diastereoselectivity (Expected Trend)

Temperature (°C)	Expected Diastereoselectivity (%de)
25 (Room Temp)	Lower
0	Moderate to High
-20	High
-78	Very High (e.g., >98%)[3][4]

Table 3: Effect of Solvent Polarity on Diastereoselectivity (General Trend)

Solvent	Relative Polarity	Expected Diastereoselectivity (%de)
Toluene	Low	Generally Good
Tetrahydrofuran (B95107) (THF)	Moderate	Often a good choice, substrate-dependent
Dichloromethane (B109758) (DCM)	Moderate	Can be effective, substrate-dependent
Acetonitrile	High	May lead to lower selectivity in some cases

Experimental Protocols

Key Experiment: Diastereoselective Alkylation of an N-Acyloxazolidinone

This protocol is adapted from a procedure known to yield high diastereoselectivity and is a common method for establishing the stereocenter at the C5 position of an oxazolidinone derivative.[3][4][7]

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (or other suitable chiral auxiliary)

• Acylating agent (e.g., propionyl chloride)

• Base for acylation (e.g., triethylamine)

• Solvent for acylation (e.g., dichloromethane)

• Base for alkylation (e.g., Sodium bis(trimethylsilyl)amide (NaN(TMS)2) in THF)

• Alkylating agent (e.g., methyl iodide)

• Anhydrous tetrahydrofuran (THF)

• Quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride)

• Standard laboratory glassware and workup reagents

Procedure:

• Acylation of the Chiral Auxiliary:

  • Dissolve the chiral oxazolidinone in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (or another suitable base) dropwise.

  • Slowly add the acylating agent (e.g., propionyl chloride) and allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

  • Upon completion, perform an aqueous workup to isolate the N-acyloxazolidinone. Purify by column chromatography if necessary.

• Diastereoselective Alkylation:

  • Dissolve the purified N-acyloxazolidinone in anhydrous THF in a flame-dried, three-necked flask equipped with a thermometer, a dropping funnel, and an inert gas inlet.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of NaN(TMS)2 in THF via the dropping funnel, ensuring the internal temperature does not rise significantly.

  • Stir the resulting enolate solution at -78 °C for 30-60 minutes.

  • Add the alkylating agent (e.g., methyl iodide) dropwise.

  • Continue to stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and perform a standard extractive workup.

  • The crude product can be analyzed by NMR or GC to determine the diastereomeric ratio.

  • Purify the product by column chromatography.

Visualizations

Caption: Mechanism of base-induced racemization at the C5 position.

Caption: Troubleshooting workflow for low stereoselectivity.

References

• 1. SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of α-alkyl and β-alkyl aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.williams.edu [chemistry.williams.edu]

Catalyst selection and optimization for 5-Methyloxazolidine synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 5-Methyloxazolidine. It includes detailed experimental protocols, catalyst selection and optimization strategies, troubleshooting guides, and frequently asked questions to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 5-Methyloxazolidine?

A1: The synthesis of 5-Methyloxazolidine typically involves the condensation reaction between 2-amino-1-propanol and formaldehyde (B43269). This reaction forms a cyclic N,O-acetal. The reaction is often reversible and can be catalyzed by acids or bases, or in some cases, proceed without a catalyst under appropriate conditions.

Q2: What are the key starting materials for the synthesis of 5-Methyloxazolidine?

A2: The primary starting materials are 2-amino-1-propanol and a source of formaldehyde, which can be an aqueous solution (formalin) or paraformaldehyde.

Q3: What types of catalysts are effective for this synthesis?

A3: Various catalysts can be employed to promote the synthesis of oxazolidines. For related compounds, both base catalysts like potassium hydroxide (B78521) (KOH) and organic bases such as 1,1,3,3-tetramethylguanidine (B143053) have been shown to be effective.[1][2] Bio-based imidazolium (B1220033) salts have also been used for the synthesis of N-substituted 5-methyloxazolidinones.[1] In some instances, the reaction may proceed without a catalyst.

Q4: What are the typical reaction conditions?

A4: Reaction conditions can vary depending on the chosen catalyst and scale of the reaction. Solvent-free conditions are often employed.[1][3] Temperatures can range from room temperature to elevated temperatures, typically between 70°C and 120°C.[2] Reaction times can vary from a few hours to over 24 hours.

Q5: How is the product, 5-Methyloxazolidine, purified?

A5: The primary method for purifying 5-Methyloxazolidine and related compounds is vacuum distillation.[1][4] This technique is effective in separating the product from unreacted starting materials, the catalyst, and any high-boiling point byproducts.

Experimental Protocols

While a specific, detailed protocol for 5-methyloxazolidine was not found in the immediate search results, the following procedure is a well-supported adaptation based on the synthesis of the closely related compound, 3,3'-methylenebis(5-methyloxazolidine).[2]

Protocol: Base-Catalyzed Synthesis of 5-Methyloxazolidine

Materials:

• 2-Amino-1-propanol

• Formaldehyde solution (37% in water) or paraformaldehyde

• 1,1,3,3-Tetramethylguanidine (catalyst)

• Round-bottom flask equipped with a magnetic stirrer, condenser, and dropping funnel

• Ice-water bath

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a four-neck round-bottom flask equipped with a mechanical stirrer and a condenser, add 2-amino-1-propanol.

• Catalyst Addition: Add a catalytic amount of 1,1,3,3-tetramethylguanidine to the flask.

• Formaldehyde Addition: Slowly add a formaldehyde solution to the flask using a dropping funnel while cooling the flask in an ice-water bath to control the exothermic reaction. Maintain the temperature below 70°C during the addition.

• Reaction: After the addition is complete, heat the reaction mixture to a temperature between 80°C and 100°C and maintain it for 4-8 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: Remove the water by distillation under reduced pressure. The target product, 5-methyloxazolidine, can then be purified by vacuum distillation.[4]

Catalyst Selection and Optimization

The choice of catalyst can significantly impact the yield, reaction time, and selectivity of the 5-Methyloxazolidine synthesis. Below is a summary of catalysts used for the synthesis of related oxazolidine (B1195125) compounds.

Table 1: Comparison of Catalysts for the Synthesis of Related Oxazolidine Compounds

Catalyst	Target Molecule	Starting Materials	Molar Ratio (Reactant:Catalyst)	Temperature (°C)	Time (h)	Yield (%)	Reference
1,1,3,3-Tetramethylguanidine	3,3'-Methylenebis(5-methyloxazolidine)	Isopropanolamine, Formaldehyde	1 : 0.000065 - 0.0065	70 - 120	3 - 10	>96	[2]
Bio-based imidazolium salt	N-isobutyl-5-methyloxazolidinone	N-isobutyl-isopropanolamine, Diethyl carbonate	1 : 0.02	90	7	66	[1]
1,3-dimethyl imidazolium carboxylate	N-isobutyl-5-methyloxazolidinone	N-isobutyl-5-methyloxazolidinone, Diethyl carbonate	1 : 0.02	108	5	94	[1]
Potassium Hydroxide (KOH)	N-isobutyl-isopropanolamine	Chloropropanol, Isobutylamine	1 : 1.10 - 1.57 (equiv.)	RT	6 - 22	>92 (selectivity)	[1]

Note: The data presented is for the synthesis of related compounds and should be used as a guide for optimizing the synthesis of 5-Methyloxazolidine.

Troubleshooting Guide

Issue 1: Low Product Yield

A low yield of 5-Methyloxazolidine can be a common issue. The following workflow can help in troubleshooting this problem.

Caption: Troubleshooting workflow for addressing low yield in 5-Methyloxazolidine synthesis.

Q: My reaction mixture is turning dark, and I'm getting a low yield. What could be the cause?

A: Darkening of the reaction mixture often indicates side reactions or decomposition. Formaldehyde can react with amino acids and peptides to form various side products.[5][6][7][8] Overheating can also lead to decomposition. Consider the following:

• Temperature Control: Ensure the reaction temperature is carefully controlled, especially during the exothermic addition of formaldehyde.

• Side Reactions: Formaldehyde can undergo self-polymerization (to form paraformaldehyde) or other side reactions. Using a high purity source of formaldehyde and optimizing the stoichiometry can help minimize these. The reaction of formaldehyde with the amine can also lead to the formation of other products.[9]

• Catalyst Choice: The choice of catalyst can influence the selectivity of the reaction. An inappropriate catalyst might promote side reactions.

Issue 2: Difficulty in Product Purification

Q: I am having trouble purifying the 5-Methyloxazolidine by distillation. What should I consider?

A: Purification by distillation can be challenging if not optimized.

• Viscous Residue: The formation of a viscous residue can make distillation difficult. This may be due to polymerization or the presence of catalyst residues.[1] Consider a filtration step before distillation if a solid catalyst is used.

• Product Decomposition: 5-Methyloxazolidine and related compounds can be sensitive to high temperatures.[4] It is crucial to use vacuum distillation to lower the boiling point and minimize thermal decomposition.

• Azeotropes: Be aware of potential azeotropes with water or other solvents that might be present in the reaction mixture, which could complicate the separation.[1]

Logical Workflow for Catalyst Selection and Optimization

The following diagram illustrates a logical workflow for selecting and optimizing a catalyst for the synthesis of 5-Methyloxazolidine.

Caption: A logical workflow for the selection and optimization of a catalyst for 5-Methyloxazolidine synthesis.

References

• 1. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 3. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 5. Formaldehyde Reacts with Amino Acids and Peptides with a Potential Role in Acute Methanol Intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] How formaldehyde reacts with amino acids | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. ora.ox.ac.uk [ora.ox.ac.uk]
• 9. beilstein-journals.org [beilstein-journals.org]

Managing reaction kinetics in 5-Methyloxazolidine formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing reaction kinetics in the formation of 5-methyloxazolidine and its derivatives, particularly from the reaction of isopropanolamine (alaninol) and formaldehyde (B43269).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for forming 5-methyloxazolidine derivatives from isopropanolamine and formaldehyde?

The reaction involves the condensation of isopropanolamine (alaninol) with formaldehyde. Typically, two molecules of isopropanolamine react with three molecules of formaldehyde to yield 3,3'-methylenebis(5-methyloxazolidine). This reaction is exothermic, meaning it releases heat.[1][2] The formation of the oxazolidine (B1195125) ring occurs through the reaction of an amino alcohol with an aldehyde, which first forms an imine that then cyclizes.[3]

Q2: Why is managing the reaction kinetics crucial for this synthesis?

Managing the reaction kinetics is critical for several reasons:

• Safety: The reaction is exothermic, and poor control can lead to a rapid increase in temperature (thermal runaway), potentially causing pressure buildup and reactor failure.[4][5][6]

• Product Yield and Purity: Uncontrolled reaction rates can lead to the formation of side products, resulting in lower yields and product discoloration.[7]

• Selectivity: Proper kinetic control ensures the desired product is formed selectively over potential byproducts. Methods for synthesizing 3,3'-methylenebis(5-methyloxazolidine) without a catalyst often suffer from low reaction activity and poor selectivity.[7]

Q3: What is the role of a catalyst in this reaction?

A catalyst is used to increase the reaction rate and improve selectivity, leading to higher yields of the target product with fewer byproducts and less discoloration.[7] For the synthesis of 3,3'-methylenebis(5-methyloxazolidine), 1,1,3,3-tetramethylguanidine (B143053) is an effective catalyst.[7]

Q4: What are the primary safety concerns with this reaction, and how can they be mitigated?

The primary safety concern is the exothermic nature of the reaction, which can lead to thermal runaway.[4][5] Mitigation strategies include:

• Controlled Reagent Addition: Slowly adding formaldehyde to the isopropanolamine solution, often in a cooling bath (e.g., ice water), helps to manage the rate of heat generation.[7]

• Temperature Monitoring and Control: Continuous monitoring of the reaction temperature is essential. A cooling system should be in place to dissipate the heat generated.

• Proper Equipment: Using a well-equipped reactor with adequate stirring and cooling capacity is crucial for large-scale synthesis.

• Emergency Planning: Have a plan in place to quickly cool the reaction or quench it if the temperature begins to rise uncontrollably.[5]

Q5: Can paraformaldehyde be used instead of a formaldehyde solution?

Yes, both paraformaldehyde (a solid polymer of formaldehyde) and aqueous formaldehyde solutions can be used.[7] Paraformaldehyde needs to depolymerize to release formaldehyde, which can be achieved by heating.[8] The choice may depend on the desired reaction conditions and the need to control the water content in the reaction mixture. Using paraformaldehyde can be advantageous in reactions where the presence of water is undesirable.[9]

Troubleshooting Guides

Issue 1: Low Product Yield

Q: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Reaction Temperature	Ensure the reaction is maintained at the optimal temperature. For the catalyzed reaction of isopropanolamine and formaldehyde, temperatures between 80°C and 90°C are often effective.[1][7] Lower temperatures may lead to an incomplete reaction, while excessively high temperatures can promote side reactions.
Incorrect Molar Ratio of Reactants	Verify the molar ratio of isopropanolamine to formaldehyde. A common ratio for the synthesis of 3,3'-methylenebis(5-methyloxazolidine) is approximately 1:1.2 to 1:2.0.[7]
Insufficient Reaction Time	The reaction may not have reached completion. Monitor the reaction progress over time (e.g., using TLC or NMR). Reaction times can range from 3 to 10 hours depending on the specific conditions.[7]
Ineffective or Insufficient Catalyst	If using a catalyst, ensure it is active and used in the correct concentration. For the synthesis of 3,3'-methylenebis(5-methyloxazolidine) with 1,1,3,3-tetramethylguanidine, the molar ratio of isopropanolamine to catalyst can range from 1:0.000065 to 1:0.0065.[7] Reactions without a catalyst are known to have lower yields.[7]
Loss of Product During Workup	The final product is typically purified by vacuum distillation to remove water.[1][2] Ensure that the distillation is performed under appropriate vacuum and temperature to avoid product decomposition or loss.

Issue 2: Product Discoloration (Yellowing)

Q: The final product has a yellow tint. What causes this and how can I prevent it?

A: Product discoloration is often an indication of side product formation, which can be minimized by optimizing reaction conditions.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Side Reactions at High Temperatures	Overheating the reaction mixture can lead to the formation of colored impurities. Maintain a consistent and optimal reaction temperature. The use of a catalyst can often allow for lower reaction temperatures, reducing the likelihood of side reactions.
Absence of a Catalyst	Syntheses performed without a catalyst are more prone to side reactions that cause discoloration.[7] The use of a suitable catalyst like 1,1,3,3-tetramethylguanidine can lead to a cleaner reaction with less colored byproducts.[7]
Impure Reactants	Ensure the purity of the starting materials (isopropanolamine and formaldehyde). Impurities can sometimes participate in side reactions that produce colored compounds.

Issue 3: Poor Control Over Reaction Rate and Exotherm

Q: The reaction is proceeding too quickly and the temperature is difficult to control. What should I do?

A: A rapid, uncontrolled reaction is a significant safety hazard due to the exothermic nature of the 5-methyloxazolidine formation.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Rapid Addition of Formaldehyde	The rate of formaldehyde addition directly influences the rate of heat generation. Add the formaldehyde solution or paraformaldehyde slowly and portion-wise to the isopropanolamine.[7]
Inadequate Cooling	Ensure the cooling system is functioning efficiently. For laboratory-scale reactions, using an ice-water bath during the addition of formaldehyde is recommended.[7] For larger scales, a reactor with a cooling jacket is necessary.
High Reactant Concentration	High concentrations of reactants can lead to a faster and more exothermic reaction. Consider diluting the reaction mixture with a suitable, inert solvent if control is difficult, although many protocols are for solvent-free conditions.
Agitation Issues	Inefficient stirring can lead to localized "hot spots" where the reaction proceeds much faster. Ensure vigorous and consistent agitation throughout the reaction.

Experimental Protocols

Protocol 1: Synthesis of 3,3'-methylenebis(5-methyloxazolidine) using Formaldehyde Solution

This protocol is adapted from the examples provided in patent CN110724113B.

Materials:

• Isopropanolamine (2 mol)

• 37% Formaldehyde solution (3 mol)

• 1,1,3,3-tetramethylguanidine (0.002 mol)

Equipment:

• 1000 mL four-neck flask

• Electric stirrer

• Condenser

• Dropping funnel

• Thermometer

• Ice-water bath

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• Set up the four-neck flask with the stirrer, condenser, dropping funnel, and thermometer.

• Add 150 g (2 mol) of isopropanolamine and 0.23 g (0.002 mol) of 1,1,3,3-tetramethylguanidine to the flask.

• Begin stirring the mixture.

• Place the flask in an ice-water bath to cool.

• Slowly add 243.24 g (3 mol) of 37% formaldehyde solution through the dropping funnel. Maintain the temperature below 110°C during the addition.

• After the addition is complete, remove the ice-water bath and heat the mixture to 85°C.

• Maintain the reaction at 85°C for 6 hours with continuous stirring.

• After 6 hours, cool the reaction mixture to room temperature.

• Set up the apparatus for vacuum distillation and remove the water from the mixture under reduced pressure.

• The remaining liquid is the target product, 3,3'-methylenebis(5-methyloxazolidine).

Protocol 2: Synthesis of 3,3'-methylenebis(5-methyloxazolidine) using Paraformaldehyde

This protocol is also adapted from patent CN110724113B.

Materials:

• Isopropanolamine (2 mol)

• 96% Solid paraformaldehyde (2.8 mol)

• 1,1,3,3-tetramethylguanidine (0.004 mol)

Equipment:

• 500 mL four-neck flask

• Electric stirrer

• Condenser

• Thermometer

• Ice-water bath

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• Set up the four-neck flask with the stirrer, condenser, and thermometer.

• Add 150 g (2 mol) of isopropanolamine and 0.46 g (0.004 mol) of 1,1,3,3-tetramethylguanidine to the flask.

• Begin stirring and place the flask in an ice-water bath.

• Slowly add 87.5 g (2.8 mol) of 96% solid paraformaldehyde in portions. Ensure the temperature does not exceed 120°C during addition.

• Once the addition is complete, remove the ice-water bath and heat the mixture to 80°C.

• Maintain the reaction at 80°C for 5 hours with continuous stirring.

• After 5 hours, cool the reaction mixture to room temperature.

• Perform vacuum distillation to remove the water formed during the reaction.

• The remaining product is 3,3'-methylenebis(5-methyloxazolidine).

Data Presentation

Table 1: Summary of Reaction Conditions and Yields for 3,3'-methylenebis(5-methyloxazolidine) Synthesis

Example	Molar Ratio (Isopropanolamine:Formaldehyde:Catalyst)	Formaldehyde Source	Temperature (°C)	Time (h)	Yield (%)
1	1 : 1.5 : 0.001	37% Solution	85	6	98.93
2	1 : 2.0 : 0.0065	37% Solution	120	3	96.52
3	1 : 1.4 : 0.00035	37% Solution	90	6	98.30
4	1 : 1.8 : 0.001	50% Solution	85	10	97.16
5	1 : 1.4 : 0.002	96% Paraformaldehyde	80	5	98.68

Data extracted from patent CN110724113B.

Visualizations

Caption: Reaction pathway for 5-methyloxazolidine formation.

Caption: Troubleshooting workflow for synthesis issues.

References

• 1. Safety Precautions for Handling Exothermic Reactions - Google 文件 [docs.google.com]
• 2. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 5. benchchem.com [benchchem.com]
• 6. tuvsud.com [tuvsud.com]
• 7. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 8. chemos.de [chemos.de]
• 9. US2548416A - Amino-aldehyde condensation products and processes for preparing them - Google Patents [patents.google.com]

Technical Support Center: Scaling Up 5-Methyloxazolidine Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 5-Methyloxazolidine from a laboratory setting to a pilot plant. The information is presented in a question-and-answer format to directly address potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Methyloxazolidine at both lab and pilot scale?

A1: The most prevalent and scalable method for synthesizing 5-methyloxazolidine and its derivatives is the condensation reaction between isopropanolamine (1-amino-2-propanol) and an aldehyde, typically formaldehyde (B43269) or its equivalent, paraformaldehyde.[1][2] This reaction is exothermic and usually involves the removal of water to drive the reaction to completion.[2]

Q2: What are the primary challenges when scaling this synthesis from the lab to a pilot plant?

A2: Key challenges in scaling up oxazolidinone synthesis include managing exothermic reactions to prevent thermal runaways, ensuring robust purification methods for the final product, and controlling the formation of byproducts.[3] At a larger scale, issues like inefficient heat transfer, mixing inefficiencies, and handling of reagents become more critical.

Q3: What are the critical safety considerations for the pilot-plant scale synthesis of 5-Methyloxazolidine?

A3: Safety is a primary concern during scale-up. Important considerations include:

• Thermal Management: The reaction between isopropanolamine and formaldehyde is exothermic.[2] Pilot-scale reactors must have adequate cooling systems and temperature monitoring to prevent uncontrolled temperature increases.

• Pressure Management: If the reaction is run at elevated temperatures, pressure can build up. Reactors should be equipped with proper venting and pressure monitoring systems.[3]

• Reagent Handling: Formaldehyde is a hazardous substance. Appropriate personal protective equipment (PPE) and engineering controls (e.g., fume hoods, closed systems) are necessary.

• Product Stability: 3,3'-methylenebis(5-methyloxazolidine), a related compound, is stable up to 186 °C, but its aqueous solutions can slowly decompose back to its starting materials.[2] The thermal stability of 5-Methyloxazolidine should be determined before large-scale distillation.

Q4: How does the choice of formaldehyde source (e.g., aqueous solution vs. paraformaldehyde) impact the reaction at scale?

A4: The choice of formaldehyde source is a key process parameter.

• Aqueous Formaldehyde (e.g., 37% solution): This is easy to handle as a liquid but introduces a significant amount of water that must be removed, often through distillation.[1] This can add time and energy costs at the pilot scale.

• Paraformaldehyde (solid): This is a polymeric form of formaldehyde that can reduce the initial water content in the reaction.[1] However, its depolymerization can be a separate reaction step to control and may require specific catalysts or heating profiles. The reaction product of paraformaldehyde and 2-hydroxypropylamine is noted as a UVCB substance (Unknown or Variable composition, Complex reaction products or Biological materials).[4]

Troubleshooting Guide

Issue 1: Low Product Yield

Q: My reaction yield is significantly lower at the pilot scale compared to the lab. What are the potential causes and solutions?

A: Low yield upon scale-up is a common problem that can stem from several factors.

• Cause 1: Inefficient Water Removal. The condensation reaction produces water, and its presence can limit the reaction equilibrium. In a larger reactor, the surface area-to-volume ratio decreases, which can make distillation less efficient.

  • Solution: Ensure your pilot plant setup has an efficient condenser and vacuum system for water removal. Monitor the reaction for water content and adjust the distillation parameters (temperature and pressure) accordingly.[1]

• Cause 2: Suboptimal Temperature Control. Poor heat transfer in a large reactor can lead to localized hot or cold spots, promoting side reactions or slowing down the main reaction. The reaction to form the related 3,3'-methylenebis(5-methyloxazolidine) is exothermic and is typically maintained at around 80-90 °C.[1][2]

  • Solution: Validate the reactor's heating and cooling capabilities. Use temperature probes at different locations to ensure uniform temperature distribution. Implement controlled, gradual addition of reagents to manage the exotherm.

• Cause 3: Incomplete Reaction. Reaction times that were sufficient in the lab may not be long enough at a larger scale due to mixing inefficiencies.

  • Solution: Monitor the reaction progress using in-process controls like HPLC, GC, or TLC.[3] Consider extending the reaction time or optimizing the agitation speed to improve mass transfer.

• Cause 4: Catalyst Inefficiency. If a catalyst is used, its activity might be lower at a larger scale due to improper mixing or deactivation. For the synthesis of a related compound, 1,1,3,3-tetramethylguanidine (B143053) was used as a catalyst.[1]

  • Solution: Screen different catalysts and optimize their loading at a smaller scale before moving to the pilot plant.[5] Ensure the catalyst is fully dispersed in the reaction mixture through effective agitation.

Issue 2: Product Impurity and Discoloration

Q: The final product is yellow and shows significant impurities on analysis. How can I improve its purity?

A: Impurity formation and discoloration are often linked to side reactions promoted by suboptimal conditions.

• Cause 1: Side Product Formation. Previous methods for synthesizing related compounds without a catalyst have shown issues with low selectivity, low yield, and product discoloration.[1] Uncontrolled temperature increases can lead to the formation of byproducts.

  • Solution: Implement precise temperature control. Optimize the molar ratio of reactants; a patent for a similar synthesis explores molar ratios of isopropanolamine to formaldehyde from 1:1.2 to 1:2.0.[1] The use of a catalyst can improve selectivity and reduce byproducts.[1]

• Cause 2: Degradation During Work-up. The product may be sensitive to conditions during purification, such as high temperatures during distillation or exposure to air.

  • Solution: Purify the product via vacuum distillation to reduce the required temperature.[2] Blanket the reaction and distillation apparatus with an inert gas like nitrogen to prevent oxidation.

• Cause 3: Contaminated Starting Materials. The quality of isopropanolamine and formaldehyde can directly impact the purity of the final product.

  • Solution: Ensure the starting materials meet the required specifications before use. Run small-scale test reactions with new batches of raw materials.

Issue 3: Difficult Purification

Q: I'm having trouble purifying the crude product by distillation at the pilot scale. What could be the issue?

A: Purification challenges at scale can arise from the physical properties of the product or the presence of specific impurities.

• Cause 1: Viscous Residue. In the synthesis of a related N-substituted 5-methyloxazolidinone, treating the crude reaction mixture with a base led to a very viscous residue that was difficult to purify by distillation.[6]

  • Solution: Re-evaluate the work-up procedure. If a basification step is causing issues, explore alternative methods to neutralize or remove acidic components, such as a liquid-liquid extraction with a mild aqueous base.

• Cause 2: Azeotrope Formation. The product may form an azeotrope with remaining starting materials, solvents, or water, making separation by simple distillation difficult.

  • Solution: Analyze the composition of the distillate and the pot residue to identify potential azeotropes. Consider using fractional distillation for better separation or employing a different purification technique, such as extraction, if distillation proves ineffective.

Data Presentation

Table 1: Lab-Scale Reaction Parameters for 3,3'-methylenebis(5-methyloxazolidine) Synthesis (Adapted as a model for 5-Methyloxazolidine) [1]

Parameter	Example 1	Example 2	Example 3	Example 4
Isopropanolamine (mol)	2	2	2	2
Formaldehyde (mol)	2.4	4	3.6	2.8
Catalyst (mol)	0.007	0.013	0.013	0.0007
Molar Ratio (Amine:Aldehyde)	1:1.2	1:2.0	1:1.8	1:1.4
Reaction Temperature (°C)	70	120	110	90
Reaction Time (hours)	4	3	7	6
Reported Yield (%)	97.07	96.52	97.49	98.30

Note: Data is from a patent for a related bis-oxazolidine compound and serves as a reference for parameter ranges.

Table 2: Comparison of Lab vs. Pilot Scale-Up Considerations

Parameter	Lab Scale Focus	Pilot Plant Scale-Up Focus
Heat Transfer	Rapid heating/cooling due to high surface area-to-volume ratio.	Critical limitation. Requires jacketed reactors, internal cooling coils, and controlled addition rates to manage exotherms.
Mixing	Efficient mixing with standard magnetic stirrers or overhead stirrers.	Requires careful selection of impeller type, agitation speed, and baffle design to ensure homogeneity.
Reagent Addition	Usually added all at once or in a few portions.	Often requires slow, controlled addition via pumps to manage reaction rate and temperature.
Water Removal	Simple distillation setup is usually sufficient.	Requires a more robust vacuum system and larger condensers. Efficiency can be a rate-limiting step.
Process Control	Manual monitoring of temperature, time, and visual cues.	Requires automated sensors for temperature, pressure, and pH, with in-process analytical methods (e.g., HPLC, GC).
Safety	Standard lab safety procedures (fume hood, PPE).	Comprehensive safety review (HAZOP), engineered controls (e.g., rupture discs, emergency venting), and strict protocols are essential.

Experimental Protocols

1. Laboratory-Scale Synthesis of 5-Methyloxazolidine (Model Protocol)

This protocol is a conceptual model based on typical procedures for similar compounds.[1]

• Materials:

  • Isopropanolamine (1 mol)

  • Formaldehyde (1.2 mol, 37% aqueous solution)

  • Toluene or a similar water-immiscible solvent (200 mL)

• Equipment:

  • 500 mL three-neck round-bottom flask

  • Mechanical stirrer

  • Dean-Stark trap with a condenser

  • Heating mantle with temperature controller

  • Nitrogen inlet

• Procedure:

  • Set up the apparatus under a nitrogen atmosphere.

  • Charge the flask with isopropanolamine and toluene.

  • Begin stirring and gently heat the mixture to 50-60 °C.

  • Slowly add the formaldehyde solution to the flask over 30 minutes, monitoring for any significant exotherm.

  • After the addition is complete, increase the temperature to initiate reflux (approx. 85-95 °C for toluene).

  • Collect the water produced in the Dean-Stark trap.

  • Continue the reaction until no more water is collected (typically 4-6 hours). Monitor the reaction completion by TLC or GC.

  • Cool the reaction mixture to room temperature.

  • Remove the solvent (toluene) under reduced pressure using a rotary evaporator.

  • Purify the crude 5-Methyloxazolidine by vacuum distillation.

2. Pilot Plant Scale-Up Considerations

• Reactor: Use a glass-lined or stainless steel jacketed reactor with appropriate agitation (e.g., pitched-blade turbine impeller) and baffles.

• Reagent Charging: Isopropanolamine is charged to the reactor first. The formaldehyde solution should be added subsurface via a dip tube at a controlled rate to manage the exotherm.

• Atmosphere: The reactor should be inerted with nitrogen before and during the reaction.

• Water Removal: The reactor should be equipped with a properly sized condenser and vacuum system to efficiently remove the water of reaction.

• Process Monitoring: Install and calibrate temperature and pressure sensors. Use in-process sampling to monitor the reaction progress by GC or HPLC.

• Purification: The crude product is transferred to a separate distillation vessel designed for vacuum operation. Ensure the vacuum pump and heating/cooling system are adequate for the larger volume.

• Safety: Conduct a full hazard and operability (HAZOP) study before the first pilot run. Ensure all safety features of the reactor are operational.

Visualizations

Caption: Experimental workflow for scaling up 5-Methyloxazolidine synthesis.

Caption: Troubleshooting decision tree for low product yield.

References

• 1. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 2. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 5-Methyloxazolidine and Other Leading Chiral Auxiliaries in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, essential for the development of effective and safe pharmaceuticals, the choice of a chiral auxiliary is a critical strategic decision. This guide provides an objective, data-driven comparison of 5-Methyloxazolidine and its performance relative to other widely used chiral auxiliaries: Evans Auxiliaries, Oppolzer's Camphorsultam, and Pseudoephedrine Amides. This analysis is supported by experimental data and detailed protocols to aid researchers in selecting the optimal auxiliary for their specific synthetic challenges.

Introduction to Chiral Auxiliaries

Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired chiral center is created, the auxiliary is cleaved and can ideally be recovered for reuse. The effectiveness of a chiral auxiliary is determined by several factors, including the diastereoselectivity it induces, the chemical yield of the reaction, and the ease of its attachment and removal.

This guide focuses on the application of these auxiliaries in two of the most fundamental carbon-carbon bond-forming reactions in asymmetric synthesis: enolate alkylation and aldol (B89426) reactions.

Performance Comparison in Asymmetric Alkylation

Asymmetric alkylation of enolates is a powerful method for the construction of stereogenic centers alpha to a carbonyl group. The performance of 5-Methyloxazolidine is compared with that of other prominent chiral auxiliaries in the following table.

Note on 5-Methyloxazolidine Data: Direct experimental data for 5-Methyloxazolidine in peer-reviewed literature is limited. The data presented here is for the structurally similar N-acyl-5,5-dimethyloxazolidin-2-ones, which are expected to exhibit comparable stereochemical control.

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Reference
5-Methyloxazolidine (as 5,5-dimethyl analogue)	Primary Alkyl Halides	85-94% d.e.	High	[1]
Evans Auxiliary ((4R,5S)-4-methyl-5-phenyl-2-oxazolidinone)	Allyl Iodide	98:2 d.r.	61-77%
Oppolzer's Camphorsultam	Allyl Bromide	98:2 d.r.	High
Pseudoephedrine Amide	Primary Alkyl Halides	90-98% d.e.	80-99%	[2]

Performance Comparison in Asymmetric Aldol Reactions

The aldol reaction is a cornerstone of organic synthesis for the formation of β-hydroxy carbonyl compounds, often creating two new stereocenters. The choice of chiral auxiliary is critical in controlling the stereochemical outcome of this transformation.

Chiral Auxiliary	Aldehyde	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Reference
5-Methyloxazolidine	Data not readily available	-	-
Evans Auxiliary ((S)-4-isopropyl-2-oxazolidinone)	Benzaldehyde	>99:1 (syn)	80-95%
Oppolzer's Camphorsultam	Various Aldehydes	High anti/syn selectivity (Lewis acid dependent)	High	[3]
Pseudoephedrine Amide	Various Aldehydes	High syn selectivity	Good	[4]

Stereochemical Models and Rationale

The stereochemical outcome of reactions employing these chiral auxiliaries can be rationalized by considering the steric and electronic features of the transition state.

General Workflow of Chiral Auxiliary-Mediated Asymmetric Synthesis

The following diagram illustrates the general workflow for utilizing a chiral auxiliary in an asymmetric alkylation reaction.

General workflow for asymmetric alkylation using a chiral auxiliary.

Evans Auxiliary Stereochemical Model

Evans auxiliaries, such as the commonly used 4-substituted oxazolidinones, provide excellent stereocontrol through a chelated transition state. The substituent at the 4-position effectively blocks one face of the enolate, directing the incoming electrophile to the opposite face.

Chelation-controlled stereodirection in Evans auxiliaries.

Oppolzer's Camphorsultam Stereochemical Model

The rigid bicyclic structure of Oppolzer's camphorsultam provides a highly predictable stereochemical outcome. The sulfonyl group plays a key role in orienting the N-acyl chain, and the camphor (B46023) skeleton sterically shields one face of the enolate.

Steric shielding by the rigid camphor backbone in Oppolzer's sultam.

Pseudoephedrine Amide Stereochemical Model

In the case of pseudoephedrine amides, a chelated six-membered ring intermediate is formed involving the lithium cation, the amide carbonyl oxygen, and the hydroxyl group of the auxiliary. This rigidifies the conformation and directs the approach of the electrophile.[5]

Chelation-controlled stereodirection in pseudoephedrine amides.

Experimental Protocols

Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

• Acylation of the Auxiliary: To a solution of the chiral oxazolidinone (1.0 equiv.) in an anhydrous solvent (e.g., CH₂Cl₂) at 0 °C is added triethylamine (B128534) (1.5 equiv.) and DMAP (0.1 equiv.). The desired acyl chloride (1.1 equiv.) is then added dropwise, and the reaction is stirred at room temperature until completion.

• Enolate Formation: The N-acyloxazolidinone (1.0 equiv.) is dissolved in anhydrous THF (0.1 M) and cooled to -78 °C. A solution of a strong base such as LDA or NaHMDS (1.05 equiv.) is added dropwise, and the mixture is stirred for 30-60 minutes.

• Alkylation: The electrophile (e.g., alkyl halide, 1.2 equiv.) is added to the enolate solution at -78 °C. The reaction is stirred at this temperature for several hours before being allowed to warm slowly to room temperature.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of NH₄Cl. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

• Auxiliary Cleavage: The chiral auxiliary can be cleaved by various methods, such as hydrolysis with LiOH/H₂O₂ to yield the corresponding carboxylic acid.

Asymmetric Aldol Reaction using an Evans Auxiliary

• Enolate Formation: To a solution of the N-acyloxazolidinone (1.0 equiv.) in anhydrous CH₂Cl₂ (0.1 M) at 0 °C is added di-n-butylboron triflate (1.1 equiv.) followed by the dropwise addition of a tertiary amine base (e.g., triethylamine, 1.2 equiv.). The mixture is stirred for 30 minutes at 0 °C.

• Aldol Addition: The solution is cooled to -78 °C, and the aldehyde (1.2 equiv.) is added dropwise. The reaction is stirred at -78 °C for 2 hours and then at 0 °C for an additional hour.

• Work-up and Purification: The reaction is quenched by the addition of a pH 7 buffer. The product is extracted with CH₂Cl₂, and the combined organic layers are dried over MgSO₄, filtered, and concentrated. The product is purified by flash column chromatography.

Asymmetric Alkylation using a Pseudoephedrine Amide Auxiliary

• Amide Formation: Pseudoephedrine (1.0 equiv.) is acylated with an appropriate acid chloride or anhydride (B1165640) in the presence of a base like pyridine (B92270) or triethylamine to form the corresponding tertiary amide.

• Enolate Formation and Alkylation: The pseudoephedrine amide (1.0 equiv.) and anhydrous LiCl (4-6 equiv.) are dissolved in anhydrous THF (0.2 M) and cooled to -78 °C. LDA (1.05 equiv.) is added dropwise, and the mixture is stirred for 30 minutes. The alkyl halide (1.2 equiv.) is then added, and the reaction is stirred at -78 °C to 0 °C for several hours.[2]

• Work-up and Purification: The reaction is quenched with saturated aqueous NH₄Cl, and the product is extracted with an organic solvent. The crude product is purified by chromatography or crystallization.[2]

• Auxiliary Cleavage: The auxiliary can be removed by acidic or basic hydrolysis to provide the chiral carboxylic acid, or by reduction to yield the corresponding chiral alcohol or aldehyde.

Conclusion

The selection of a chiral auxiliary is a multifaceted decision that depends on the specific reaction, desired stereochemical outcome, and practical considerations such as cost and ease of removal.

• 5-Methyloxazolidine (and its analogues) represent a viable option, particularly for asymmetric alkylations, offering good to excellent diastereoselectivity.[1]

• Evans Auxiliaries remain a gold standard due to their high and predictable stereocontrol in a wide range of reactions, particularly aldol additions.

• Oppolzer's Camphorsultam provides excellent stereoselectivity due to its rigid structure and is a strong choice for various transformations.

• Pseudoephedrine Amides offer a practical and highly effective alternative, especially for asymmetric alkylations, with the added benefit of being derived from an inexpensive starting material.[2]

This guide provides a foundational comparison to aid in the rational selection of a chiral auxiliary. Researchers are encouraged to consult the primary literature for more detailed information and specific applications relevant to their synthetic targets.

References

• 1. SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of α-alkyl and β-alkyl aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 5-Methyloxazolidine Purity

For Researchers, Scientists, and Drug Development Professionals

The determination of purity for pharmaceutical intermediates like 5-Methyloxazolidine is a critical aspect of quality control in drug development and manufacturing. While specific validated analytical methods for 5-Methyloxazolidine are not extensively published, this guide provides a comparative overview of two primary chromatographic techniques, Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), that are well-suited for this purpose. The methodologies and performance data presented here are based on established principles of analytical method validation for similar small molecules and oxazolidinone derivatives.[1][2][3][4]

Comparison of Analytical Methods

Both GC and HPLC are powerful techniques for assessing the purity of volatile and non-volatile compounds, respectively. The choice between them often depends on the physicochemical properties of the analyte and its potential impurities.[4] For 5-Methyloxazolidine, a relatively volatile compound, both methods are viable.

Data Presentation: Performance Comparison

The following tables summarize the typical performance characteristics that can be expected from validated GC and HPLC methods for the purity analysis of 5-Methyloxazolidine.

Table 1: Gas Chromatography (GC) Method Performance

Validation Parameter	Acceptance Criteria	Hypothetical Performance Data
Linearity (R²)	≥ 0.995	0.9992
Accuracy (% Recovery)	98.0% - 102.0%	99.7%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.9%
- Intermediate Precision	≤ 3.0%	1.4%
Limit of Detection (LOD)	Reportable	0.01%
Limit of Quantitation (LOQ)	Reportable	0.03%

Table 2: High-Performance Liquid Chromatography (HPLC) Method Performance

Validation Parameter	Acceptance Criteria	Hypothetical Performance Data
Linearity (R²)	≥ 0.995	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	100.2%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.7%
- Intermediate Precision	≤ 3.0%	1.2%
Limit of Detection (LOD)	Reportable	0.02%
Limit of Quantitation (LOQ)	Reportable	0.06%

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of any analytical method.[1] The following are representative protocols for the purity determination of 5-Methyloxazolidine using GC and HPLC.

Gas Chromatography (GC) Method

This method is suitable for the analysis of volatile impurities and the quantification of 5-Methyloxazolidine.

1. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).[5]

• Capillary column: DB-5 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

2. Chromatographic Conditions:

• Inlet Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injection Volume: 1 µL (split ratio 50:1)

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 50 mg of 5-Methyloxazolidine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Sample Solution: Accurately weigh approximately 50 mg of the 5-Methyloxazolidine sample into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

4. Validation Parameters:

• Linearity: Prepare a series of standard solutions at different concentrations (e.g., 50%, 80%, 100%, 120%, 150% of the nominal concentration).[6]

• Accuracy: Perform recovery studies by spiking a known amount of 5-Methyloxazolidine into a placebo matrix at three different concentration levels.[6]

• Precision:

  • Repeatability: Analyze six replicate samples of the same concentration on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• LOD and LOQ: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).[7]

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the analysis of non-volatile impurities and can also be adapted for chiral separations if necessary.[8]

1. Instrumentation:

• HPLC system with a UV detector.

• Column: C18 column (4.6 x 150 mm, 5 µm) or equivalent.[7]

2. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 25 mg of 5-Methyloxazolidine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Sample Solution: Accurately weigh approximately 25 mg of the 5-Methyloxazolidine sample into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

4. Validation Parameters:

• The validation parameters (Linearity, Accuracy, Precision, LOD, and LOQ) are assessed in a similar manner to the GC method, with appropriate adjustments for the HPLC technique.[9][10]

Visualizations

Analytical Method Validation Workflow

The following diagram illustrates the typical workflow for validating an analytical method to ensure it is suitable for its intended purpose.

Caption: A flowchart of the analytical method validation process.

Chromatographic Purity Analysis Workflow

This diagram outlines the general experimental workflow for determining the purity of a substance using a chromatographic method like GC or HPLC.

Caption: Experimental workflow for chromatographic purity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 7. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 8. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 9. scielo.br [scielo.br]
• 10. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to Oxazolidine and Oxazolidinone Protecting Groups in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and stereoselectivity. Among the myriad of options for the protection of 1,2-amino alcohols, oxazolidines and oxazolidinones represent two key classes of heterocyclic scaffolds. While structurally related, their chemical properties, stability, and applications diverge significantly. This guide provides an objective comparison of oxazolidine (B1195125) and oxazolidinone protecting groups, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

Chemical Structure and Formation

Oxazolidines are N,O-acetals or N,O-ketals formed by the condensation of a 1,2-amino alcohol with an aldehyde or a ketone, respectively. This reaction is typically acid-catalyzed and involves the removal of water. The substituent at the C2 position of the oxazolidine ring is derived from the carbonyl compound used.

Oxazolidinones , in contrast, are five-membered cyclic carbamates. Their formation from 1,2-amino alcohols requires a carbonylating agent, such as phosgene, chloroformates, or diethyl carbonate. The nitrogen atom of the amino alcohol is acylated, followed by an intramolecular cyclization. A prominent application of oxazolidinones is in asymmetric synthesis, where chiral oxazolidinones, known as Evans auxiliaries, are employed to direct stereoselective transformations.[1][2][3]

Stability Profile: A Key Differentiator

The most significant distinction between oxazolidine and oxazolidinone protecting groups lies in their stability towards various reaction conditions. Oxazolidines, as N,O-acetals, are generally sensitive to acidic conditions, which promote their hydrolysis back to the amino alcohol and the carbonyl compound.[2] They are, however, relatively stable under basic and neutral conditions.

Oxazolidinones, being carbamates, are considerably more robust and are stable to a wider range of conditions, including many acidic and mild basic environments.[4] Their cleavage often requires more forcing conditions, such as strong base or acid hydrolysis at elevated temperatures, or reductive cleavage. This enhanced stability makes them suitable for synthetic routes involving a broader array of reagents.

Table 1: General Stability Comparison

Condition	Oxazolidine Protecting Groups	Oxazolidinone Protecting Groups
Strongly Acidic (e.g., HCl, H₂SO₄)	Labile	Generally Stable (cleavage may occur)
Mildly Acidic (e.g., AcOH, PPTS)	Labile	Generally Stable
Strongly Basic (e.g., NaOH, KOH)	Generally Stable	Labile (hydrolysis)
Mildly Basic (e.g., Et₃N, Pyridine)	Stable	Stable
Hydrogenolysis (e.g., H₂, Pd/C)	Labile (if C2-substituent is benzylic)	Stable (unless N-benzyl)
Oxidizing Agents	Generally Stable	Generally Stable
Reducing Agents (e.g., LiAlH₄)	Generally Stable	Labile (reductive cleavage)

Introduction of the Protecting Groups: A Practical Overview

The methods for the introduction of oxazolidine and oxazolidinone protecting groups are distinct and are summarized below with representative experimental yields.

Oxazolidine Formation

The formation of an oxazolidine is a straightforward condensation reaction. The choice of the aldehyde or ketone determines the substituent at the C2 position, which can influence the stability and ease of cleavage of the protecting group.

Table 2: Representative Yields for Oxazolidine Formation

1,2-Amino Alcohol	Carbonyl Compound	Conditions	Yield (%)
(S)-Phenylalaninol	Acetone	p-TsOH, Benzene (B151609), reflux	>95
(R)-2-Amino-1-butanol	Formaldehyde	K₂CO₃, CH₂Cl₂	92
L-Serine methyl ester	p-Anisaldehyde	p-TsOH, Toluene, reflux	85

Oxazolidinone Formation

The synthesis of oxazolidinones involves the use of a carbonylating agent and is often a two-step process in practice, though one-pot procedures have been developed.

Table 3: Representative Yields for Oxazolidinone Formation

1,2-Amino Alcohol	Carbonylating Agent	Conditions	Yield (%)
(S)-Valinol	Diethyl carbonate	K₂CO₃, EtOH, reflux	98[1]
(1S,2R)-2-Amino-1,2-diphenylethanol	Phosgene	Toluene, 0 °C to rt	95
L-Phenylalaninol	1,1'-Carbonyldiimidazole (CDI)	THF, reflux	90

Cleavage of the Protecting Groups: Restoring the Functionality

The deprotection strategies for oxazolidines and oxazolidinones are dictated by their respective chemical stabilities.

Oxazolidine Cleavage

The acid-catalyzed hydrolysis is the most common method for the cleavage of oxazolidine protecting groups. The mildness of the acidic conditions can often be tuned to achieve selective deprotection in the presence of other acid-sensitive groups.

Table 4: Representative Yields for Oxazolidine Cleavage

| Protected Amino Alcohol | Conditions | Yield (%) | | :--- | :--- | :--- | :--- | | (S)-4-Benzyl-2,2-dimethyloxazolidine | 1M HCl, THF | >90 | | (R)-4-Ethyl-1,3-oxazolidine | Acetic acid, H₂O | 88 | | (4S)-2-Phenyl-4-(methoxymethyl)oxazolidine | Pyridinium p-toluenesulfonate (PPTS), acetone/H₂O | 92 |

Oxazolidinone Cleavage

The robust nature of the oxazolidinone ring necessitates more vigorous conditions for its cleavage. The choice of method depends on the desired product (the free amino alcohol or a derivative).

Table 5: Representative Yields for Oxazolidinone Cleavage

Protected Amino Alcohol	Conditions	Product	Yield (%)
(S)-4-Isopropyl-2-oxazolidinone	LiOH, H₂O₂, THF/H₂O	Amino alcohol	95[4]
(R)-4-Benzyl-2-oxazolidinone	LiAlH₄, THF	Amino alcohol	90
N-Acyl-(S)-4-benzyl-2-oxazolidinone	LiOBn, THF	Benzyl ester	85

Experimental Protocols

General Procedure for Oxazolidine Formation (from Acetone)

To a solution of the 1,2-amino alcohol (1.0 eq) in a suitable solvent (e.g., benzene or toluene, ~0.5 M) is added a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq). An excess of the ketone (e.g., acetone, 5.0 eq) is added, and the mixture is heated to reflux with a Dean-Stark apparatus to remove water. Upon completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature, washed with saturated aqueous NaHCO₃ solution, and the organic layer is dried over anhydrous Na₂SO₄. The solvent is removed under reduced pressure, and the crude product is purified by chromatography or distillation to afford the corresponding oxazolidine.

General Procedure for Oxazolidinone Formation (using Diethyl Carbonate)

A mixture of the 1,2-amino alcohol (1.0 eq), diethyl carbonate (1.5 eq), and a catalytic amount of a base (e.g., K₂CO₃, 0.1 eq) in ethanol (B145695) is heated to reflux.[1] The reaction is monitored by TLC. Upon completion, the solvent is evaporated under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by recrystallization or column chromatography to yield the oxazolidinone.

General Procedure for Acidic Cleavage of Oxazolidines

The oxazolidine derivative (1.0 eq) is dissolved in a mixture of a water-miscible solvent (e.g., THF or acetone) and an aqueous acid (e.g., 1M HCl or 10% acetic acid). The reaction is stirred at room temperature and monitored by TLC. Once the starting material is consumed, the reaction mixture is neutralized with a base (e.g., saturated aqueous NaHCO₃). The product is extracted with an organic solvent, and the combined organic layers are dried over anhydrous Na₂SO₄ and concentrated under reduced pressure. The crude amino alcohol is purified by appropriate methods.

General Procedure for Basic Cleavage of Oxazolidinones (Hydrolysis)

To a solution of the oxazolidinone (1.0 eq) in a mixture of THF and water (e.g., 3:1) at 0 °C is added an aqueous solution of a base (e.g., LiOH, 2.0 eq) followed by the dropwise addition of hydrogen peroxide (e.g., 30% aqueous solution, 4.0 eq).[4] The reaction mixture is stirred at 0 °C and then allowed to warm to room temperature. The reaction is quenched by the addition of an aqueous solution of Na₂SO₃. The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated. The resulting amino alcohol is purified as needed.

Visualizing the Concepts

The following diagrams illustrate the key transformations and logical relationships discussed in this guide.

Figure 1. Formation of Oxazolidine and Oxazolidinone Protecting Groups.

Figure 2. Deprotection Pathways for Oxazolidine and Oxazolidinone Groups.

Conclusion

The choice between oxazolidine and oxazolidinone protecting groups for 1,2-amino alcohols is contingent upon the specific requirements of the synthetic route. Oxazolidines offer a mild and acid-labile protection strategy, ideal for syntheses that avoid acidic conditions. Their ease of formation and cleavage makes them an attractive option for straightforward protection.

In contrast, oxazolidinones provide a much more robust and stable protecting group, compatible with a wider array of reaction conditions. While their introduction and removal can be more demanding, their stability is a significant advantage in complex, multi-step syntheses. Furthermore, the utility of chiral oxazolidinones as powerful stereodirecting auxiliaries adds another dimension to their application, extending their role beyond simple protection. A thorough understanding of the stability and reactivity profiles of both protecting group classes is crucial for the strategic design and successful execution of modern organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. researchgate.net [researchgate.net]

The Evolving Landscape of Oxazolidine-Based Bioactives: A Comparative Analysis of 5-Methyloxazolidine Derivatives

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents with enhanced efficacy and specificity is a perpetual endeavor. Among the myriad of heterocyclic scaffolds, the oxazolidine (B1195125) core has emerged as a privileged structure in medicinal chemistry. This guide provides a comparative analysis of the biological activity of 5-methyloxazolidine derivatives against established standards, supported by experimental data and detailed protocols. While direct comprehensive comparisons are still emerging, this document synthesizes available data for 5-methyloxazolidine derivatives and draws contextual comparisons from closely related heterocyclic analogs to illuminate their therapeutic potential.

Anti-inflammatory and Antioxidant Activities of 5-Methyl-1,3-Oxazolidine-2,4-dione Derivatives

Recent studies have explored the anti-inflammatory and antioxidant potential of 5-methyl-N-aryl substituted-1,3-oxazolidine-2,4-dione derivatives. These compounds have been evaluated for their ability to reduce inflammation and scavenge free radicals, with promising results when compared to standard drugs.

Comparative Data

The anti-inflammatory activity was assessed using the carrageenan-induced rat paw edema model, a standard in vivo assay for acute inflammation. The antioxidant activity was determined by the hydrogen peroxide free radical inhibition method. The results are summarized in the table below.

Compound	Anti-inflammatory Activity (% Inhibition of Edema)	Antioxidant Activity (% Inhibition at 100µg/ml)
5-Methyl-Oxazolidine Derivatives
2c	Significant (data not quantified in source)	85.31 ± 0.65
2d	Moderate (data not quantified in source)	65.21 ± 0.35
2b	Moderate (data not quantified in source)	55.21 ± 2.56
2a	Moderate (data not quantified in source)	34.16 ± 0.08
Standards
Diclofenac	Standard anti-inflammatory drug	Not Applicable
Ascorbic Acid	Not Applicable	88.14 ± 0.56

Data sourced from a study on 5-methyl-N-aryl substituted-1,3-oxazolidine-2,4-dione derivatives[1].

The data indicates that compound 2c exhibits antioxidant activity comparable to the standard, ascorbic acid. Several of the synthesized 5-methyl-oxazolidine-2,4-dione derivatives demonstrated moderate to significant anti-inflammatory activity[1].

Experimental Protocols

Anti-inflammatory Activity (Carrageenan-Induced Rat Paw Edema):

• Wistar albino rats of either sex (150-200g) were divided into groups.

• The initial paw volume of each rat was measured using a plethysmometer.

• The test compounds and the standard drug (Diclofenac) were administered orally.

• After 30 minutes, 0.1 ml of 1% w/v carrageenan solution in normal saline was injected into the sub-plantar region of the right hind paw.

• Paw volumes were measured at 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage inhibition of edema was calculated for each group relative to the control group.[1]

Antioxidant Activity (Hydrogen Peroxide Radical Scavenging Assay):

• A solution of hydrogen peroxide (40 mM) was prepared in phosphate (B84403) buffer (pH 7.4).

• Various concentrations of the test compounds and the standard (ascorbic acid) were added to the hydrogen peroxide solution.

• The absorbance was measured at 230 nm after 10 minutes against a blank solution containing phosphate buffer without hydrogen peroxide.

• The percentage of hydrogen peroxide scavenged was calculated.[1]

Anticonvulsant Activity of Oxazolidinone Derivatives

While specific data on the anticonvulsant activity of 5-methyloxazolidine derivatives is limited, research on the broader class of oxazolidinones has shown significant potential. A notable example is the derivative PH192, which has been evaluated in vivo.

Comparative Data

The anticonvulsant efficacy of PH192 was determined using the 6 Hz seizure model in mice and compared with the established antiepileptic drug, levetiracetam.

Compound	ED₅₀ (6 Hz seizure model, mice)	Neurotoxic Dose (TD₅₀, mice)	Protective Index (TD₅₀/ED₅₀)
PH192	34.5 mg/kg	>500 mg/kg	>14.7
Levetiracetam	Comparable to PH192	Comparable to PH192	Comparable to PH192

Data sourced from a study on the in vivo anticonvulsant activity of the oxazolidinone derivative PH192[2].

PH192 demonstrated a dose-dependent protection against 6 Hz-induced seizures with a favorable protective index, suggesting a good safety margin.[2] Pretreatment with PH192 also protected a significant percentage of rats from seizures induced by maximal electroshock (MES) and pentylenetetrazole (PTZ)[2].

Experimental Protocols

6 Hz Seizure Model (Mice):

• Male albino mice were used for the study.

• The test compound (PH192) was administered intraperitoneally (IP) at various doses.

• After a 30-minute pretreatment period, a 6 Hz electrical stimulation was delivered via corneal electrodes.

• The animals were observed for the presence or absence of seizures.

• The median effective dose (ED₅₀) was calculated as the dose required to protect 50% of the animals from seizures.[2]

Neurotoxicity Screening (Rotorod Test):

• Mice were trained to remain on a rotating rod.

• The test compound was administered at various doses.

• At specified time intervals, the ability of the mice to remain on the rotating rod for a set period was assessed.

• The median toxic dose (TD₅₀) was determined as the dose at which 50% of the animals failed the test.[2]

Comparative Landscape: Insights from Related Heterocycles

To provide a broader context for the potential of 5-methyloxazolidine derivatives, it is valuable to examine the biological activities of structurally similar heterocyclic compounds, such as thiazolidinones and isoxazolidines.

Antimicrobial Activity

Numerous studies have demonstrated the potent antimicrobial activity of thiazolidinone derivatives against a range of bacterial and fungal pathogens.

Compound Class	Organism	Activity (MIC)	Standard	Standard MIC
Thiazolidinone Derivatives	S. aureus	17.9 µM	Ciprofloxacin	-
B. subtilis	18.5 µM	Ciprofloxacin	-
E. coli (resistant)	67.5–135.1 µM	Ampicillin	Inactive
Isoxazolidine (B1194047) Derivatives	S. aureus	6.25 - 50 mg/mL	Standard Antibiotics	-
E. coli	6.25 - 50 mg/mL	Standard Antibiotics	-
C. albicans	6.25 - 50 mg/mL	Standard Antifungals	-

Data compiled from studies on thiazolidinone[3][4] and isoxazolidine derivatives[5].

Anticancer Activity

Thiazolidinone and its derivatives have also been extensively investigated for their anticancer properties, with several compounds showing potent cytotoxicity against various cancer cell lines.

Compound Class	Cell Line	Activity (IC₅₀)	Standard	Standard IC₅₀
Thiazolidinone Derivatives	MCF-7	0.85 µM	Doxorubicin	-
MDA-MB-231	7.6 µM	Doxorubicin	-

Data sourced from a study on 5-((5-nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones[6].

Visualizing the Path Forward: Experimental and Logical Frameworks

To further elucidate the processes and relationships discussed, the following diagrams are provided.

Caption: Workflow for Synthesis and Antimicrobial Evaluation.

Caption: Putative Anticancer Mechanism of Action.

Conclusion

The available data, though not exhaustive for 5-methyloxazolidine derivatives specifically, strongly suggests that the oxazolidine scaffold is a promising platform for the development of new therapeutic agents. The demonstrated anti-inflammatory, antioxidant, and anticonvulsant activities of oxazolidinone derivatives, coupled with the potent antimicrobial and anticancer effects of related heterocyclic compounds, underscore the need for further investigation into 5-methyloxazolidine derivatives. Future research should focus on synthesizing a broader range of these compounds and conducting comprehensive in vitro and in vivo studies to fully elucidate their biological activity profiles and mechanisms of action. This will enable a more direct and robust comparison with existing standards and pave the way for the development of novel, more effective drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel oxazolidinone derivative PH192 demonstrates anticonvulsant activity in vivo in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, in silico studies and biological evaluation of 5-((E)-4-((E)-(substituted aryl/alkyl)methyl)benzylidene)thiazolidine-2,4-dione derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones as Antimicrobial Agents. Design, Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemclassjournal.com [chemclassjournal.com]
• 6. Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Catalysts for the Synthesis of 5-Methyloxazolidine and its Derivatives

For researchers, scientists, and professionals in drug development, the efficient synthesis of heterocyclic compounds like 5-methyloxazolidine is a critical aspect of advancing new chemical entities. This guide provides a comparative overview of various catalytic systems employed in the synthesis of 5-methyloxazolidine and its closely related derivatives. The selection of an appropriate catalyst is paramount in achieving high yields, purity, and sustainable reaction conditions. This document summarizes quantitative performance data, details experimental protocols, and visualizes the synthetic pathways to aid in the selection of optimal catalytic strategies.

Catalyst Performance Comparison

The synthesis of 5-methyloxazolidine and its derivatives, primarily from the condensation of 1-amino-2-propanol (isopropanolamine) and formaldehyde (B43269) or other carbonyl compounds, can be achieved through various catalytic methods. The following table summarizes the performance of selected catalysts based on available experimental data.

Catalyst	Target Molecule	Reactants	Yield (%)	Temperature (°C)	Reaction Time (h)
1,1,3,3-Tetramethylguanidine (B143053)	3,3'-Methylenebis(5-methyloxazolidine)	Isopropanolamine, Formaldehyde	98.93	85	6
1,3-Dimethyl Imidazolium (B1220033) Carboxylate	N-Isobutyl-5-methyloxazolidinone	N-Isobutyl-isopropanolamine, Diethyl Carbonate	94	108	5
Diisobutylimidazolium Hydrogen Carbonate	N-Isobutyl-5-methyloxazolidinone	N-Isobutyl-isopropanolamine, Diethyl Carbonate	66	90	7
Uncatalyzed	3,3'-Methylenebis(5-methyloxazolidine)	Isopropanolamine, Paraformaldehyde	Not specified, but reaction proceeds	80	Not specified

Reaction Pathways and Experimental Workflows

The synthesis of 5-methyloxazolidine and its bis-form predominantly follows a condensation reaction pathway. The general mechanism involves the formation of a hemiaminal intermediate from the reaction of the amino alcohol with formaldehyde, followed by intramolecular cyclization with the elimination of water to form the oxazolidine (B1195125) ring.

Caption: General reaction pathway for the synthesis of 5-Methyloxazolidine and its bis-derivative.

The experimental workflow for a catalyzed synthesis generally involves the controlled addition of reactants in the presence of the catalyst, followed by a period of heating and subsequent purification.

Caption: A typical experimental workflow for the catalyzed synthesis of 5-methyloxazolidine derivatives.

Experimental Protocols

Below are detailed experimental methodologies for the synthesis of 5-methyloxazolidine derivatives using specific catalysts.

Protocol 1: Synthesis of 3,3'-Methylenebis(5-methyloxazolidine) using 1,1,3,3-Tetramethylguanidine[1]

This protocol is based on a patented procedure demonstrating a high-yield synthesis.

Materials:

• Isopropanolamine (1-amino-2-propanol)

• 37% Formaldehyde solution

• 1,1,3,3-Tetramethylguanidine (catalyst)

• Four-neck flask equipped with an electric stirrer and a condenser tube

• Ice water bath

Procedure:

• Into a 1000 mL four-neck flask, add 150 g (2 mol) of isopropanolamine and 0.23 g (0.002 mol) of 1,1,3,3-tetramethylguanidine.

• In an ice water bath, slowly add 243.24 g (3 mol) of 37% formaldehyde solution to the flask, ensuring the temperature does not exceed 110 °C during the addition.

• After the addition is complete, heat the reaction mixture and maintain the temperature at 85 °C for 6 hours.

• Cool the mixture to room temperature.

• Remove the water by distillation under reduced pressure to obtain the final product, 3,3'-methylenebis(5-methyloxazolidine).

Reported Yield: 98.93%[1].

Protocol 2: Synthesis of N-Isobutyl-5-methyloxazolidinone using Diisobutylimidazolium Hydrogen Carbonate[2]

This protocol describes a solvent-free synthesis using a bio-based organocatalyst.

Materials:

• N-Isobutyl-isopropanolamine

• Diethyl carbonate

• Diisobutylimidazolium hydrogen carbonate (catalyst)

• Two-liter flask equipped with a distillation column

Procedure:

• Introduce an aqueous solution of N-isobutyl-isopropanolamine (647 g, 4.94 mol), diethyl carbonate (0.90 L, 7.44 mol), and diisobutylimidazolium hydrogen carbonate (25 g, 103 mmol) into a two-liter flask.

• Heat the reaction mixture to 90 °C for 7 hours.

• During the heating, continuously remove the ethanol (B145695) and the diethyl carbonate–water azeotrope by distillation.

• After the reaction is complete, the desired N-isobutyl-5-methyloxazolidinone is obtained.

Reported Yield: 66%[2].

Protocol 3: Synthesis of N-Isobutyl-5-methyloxazolidinone using 1,3-Dimethyl Imidazolium Carboxylate[2]

This protocol utilizes a petro-sourced imidazolium salt as the catalyst.

Materials:

• N-Isobutyl-isopropanolamine

• Diethyl carbonate

• 1,3-Dimethyl imidazolium carboxylate (catalyst)

• Reaction flask with a distillation setup

Procedure:

• Combine N-isobutyl-isopropanolamine, diethyl carbonate, and 1,3-dimethyl imidazolium carboxylate in a reaction flask.

• Heat the mixture to 108 °C for 5 hours, allowing for the slow distillation of the ethanol formed during the reaction.

• After the reaction period, remove any remaining solvents under vacuum at 60 °C to yield the product.

Reported Yield: 94%[2].

Discussion

The data indicates that organocatalysts, such as 1,1,3,3-tetramethylguanidine and imidazolium salts, are highly effective for the synthesis of 5-methyloxazolidine and its derivatives, often providing excellent yields under relatively mild conditions. The choice between these catalysts may depend on factors such as cost, availability, and the desired sustainability profile of the process, with bio-based imidazolium salts offering a greener alternative.

While specific data for traditional acid or base catalysis of the simple 5-methyloxazolidine synthesis is not as readily available in the reviewed literature, the uncatalyzed reaction is known to proceed, suggesting that the reaction is thermodynamically favorable. However, the use of a catalyst significantly accelerates the reaction rate and can lead to higher yields in shorter timeframes. The high yields achieved with 1,1,3,3-tetramethylguanidine suggest that a basic organocatalyst is particularly well-suited for this transformation.

For researchers and drug development professionals, the protocols provided offer robust starting points for the synthesis of 5-methyloxazolidine scaffolds. Further optimization of reaction conditions, including catalyst loading, temperature, and reaction time, may lead to even more efficient and scalable synthetic routes.

References

• 1. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 2. Solvent-free synthesis of bio-based N-isobutyl-5-methyloxazolidinone: an eco-friendly solvent - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Reactivity for 5-Methyloxazolidine-Based Compounds and Their Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity profiles of 5-methyloxazolidine-based compounds, with a primary focus on the well-documented class of oxazolidinone antibiotics as structurally related surrogates. Due to a lack of extensive, direct cross-reactivity studies on a broad range of 5-methyloxazolidine derivatives, this analysis leverages data from their oxazolidinone counterparts to illustrate key principles of structure-activity relationships (SAR) and their implications for off-target effects. The experimental data presented herein is derived from published literature on various oxazolidinone analogs.

Data Presentation: Comparative Antibacterial Activity

The antibacterial potency of oxazolidinone compounds is significantly influenced by substitutions on the oxazolidinone ring, particularly at the C-5 position. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various oxazolidinone analogs against several bacterial strains. These values provide a quantitative measure of biological activity and serve as an indirect indicator of the specificity of the compound-target interaction. Alterations in these values based on structural modifications can suggest potential changes in cross-reactivity profiles.

Table 1: In Vitro Antibacterial Activity (MIC, μg/mL) of Oxazolidinone Analogs with Varying C-5 Substituents

Compound	C-5 Substituent	S. aureus (Linezolid-Susceptible)	S. aureus (Linezolid-Resistant)	E. faecalis	Reference
Linezolid	Acetylaminomethyl	1-2	4-16	1-2	[1][2]
Eperezolid	Acetylaminomethyl	1-2	4-16	1-2	[1]
Compound 16	Thiourea	0.25-0.5	ND	0.5	[2]
TR-700 (Torezolid)	Hydroxymethyl	0.25-0.5	0.5-1	0.5	[1]
Radezolid	1,2,3-Triazole	0.25-0.5	0.5-1	0.25	[1]

ND: Not Determined

Table 2: Impact of C- and D-Ring Modifications on Antibacterial Potency (MIC, μg/mL) against S. aureus

Compound	Key Structural Feature	Linezolid-Susceptible	Linezolid-Resistant (cfr+)	Reference
Linezolid	Standard Phenyl C-Ring	1-2	8-16	[1]
TR-700	Pyridyl C-Ring	0.25-0.5	0.5	[1]
Radezolid	Bi-aryl (Indole) D-Ring	0.25	2	[1]

Experimental Protocols

The assessment of cross-reactivity is a critical step in drug development to ensure the safety and specificity of a therapeutic candidate. Below are detailed methodologies for key experiments relevant to the study of 5-methyloxazolidine-based compounds and their analogs.

Competitive Binding Immunoassay (ELISA)

This assay is used to determine the specificity of an antibody for the target compound and its potential to bind to structurally related molecules.

Objective: To quantify the cross-reactivity of test compounds against a primary antibody raised against a specific 5-methyloxazolidine-based hapten.

Materials:

• Microtiter plates coated with a conjugate of the target compound (e.g., 5-methyloxazolidine derivative-protein conjugate).

• Primary antibody specific to the target compound.

• Horseradish peroxidase (HRP)-conjugated secondary antibody.

• Test compounds (5-methyloxazolidine analogs and other structurally related molecules).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Wash and assay buffers.

Procedure:

• A known concentration of the primary antibody is mixed with varying concentrations of the test compound or the standard target compound.

• This mixture is added to the wells of the coated microtiter plate.

• The plate is incubated to allow for competitive binding of the free compound and the coated compound to the primary antibody.

• The plate is washed to remove unbound antibodies and compounds.

• The HRP-conjugated secondary antibody is added and incubated.

• The plate is washed again, and the substrate solution is added.

• The colorimetric reaction is stopped with the stop solution, and the absorbance is read using a plate reader.

• The concentration of the test compound that causes 50% inhibition of the antibody binding (IC50) is determined.

• Percent cross-reactivity is calculated using the formula: % Cross-Reactivity = (IC50 of Standard Compound / IC50 of Test Compound) x 100

Cell-Based Functional Assays

These assays assess the functional consequences of a compound binding to its intended target and potential off-targets in a biologically relevant context.[3][4] For oxazolidinone antibiotics, a bacterial growth inhibition assay is a primary functional assay.

Objective: To determine the minimum inhibitory concentration (MIC) of test compounds against a panel of bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Enterococcus faecalis).

• Mueller-Hinton broth (MHB) or other appropriate bacterial growth media.

• 96-well microtiter plates.

• Test compounds serially diluted.

• Bacterial inoculum standardized to a specific cell density (e.g., 5 x 10⁵ CFU/mL).

Procedure:

• Serial dilutions of the test compounds are prepared in the microtiter plates.

• The standardized bacterial inoculum is added to each well.

• Positive (no compound) and negative (no bacteria) control wells are included.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Silico Molecular Docking

Computational methods can predict the binding affinity of a compound to its target and potential off-targets, providing insights into selectivity.[5][6]

Objective: To computationally model the interaction of 5-methyloxazolidine-based compounds with their biological target (e.g., the bacterial ribosome) and homologous host targets to predict potential cross-reactivity.

Procedure:

• Obtain the 3D crystal structure of the target protein (e.g., bacterial 50S ribosomal subunit) and potential off-targets from a protein data bank.

• Prepare the 3D structures of the 5-methyloxazolidine-based ligands.

• Use a docking software (e.g., Glide, AutoDock) to predict the binding pose and calculate the binding affinity (e.g., docking score, binding free energy) of each ligand to the active site of the target and off-targets.[6]

• Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligands and the protein residues.

• Compare the binding affinities and interaction patterns to assess the selectivity of the compounds.

Mandatory Visualization

References

• 1. Structure-Activity Relationships of Diverse Oxazolidinones for Linezolid-Resistant Staphylococcus aureus Strains Possessing the cfr Methyltransferase Gene or Ribosomal Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship (SAR) studies on oxazolidinone antibacterial agents. 1. Conversion of 5-substituent on oxazolidinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Structure-activity studies of oxazolidinone analogs as RNA-binding agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarshare.temple.edu [scholarshare.temple.edu]
• 6. Selectivity profile comparison for certain γ-butyrolactone and oxazolidinone-based ligands on a sigma 2 receptor over sigma 1: a molecular docking approach - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of 5-Methyloxazolidine Derivatives as Enzyme Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 5-methyloxazolidine moiety, a key component of the broader oxazolidinone class of heterocyclic compounds, has emerged as a versatile scaffold in the design of potent enzyme inhibitors. These derivatives have demonstrated significant efficacy against a range of therapeutically relevant enzymes, most notably as anti-inflammatory agents targeting 5-lipoxygenase and as antibacterial agents inhibiting bacterial protein synthesis. This guide provides a comparative overview of the performance of 5-methyloxazolidine derivatives, supported by experimental data, and details the methodologies for key evaluation assays.

Inhibition of 5-Lipoxygenase (5-LO)

5-Lipoxygenase (5-LO) is a crucial enzyme in the biosynthesis of leukotrienes, which are potent inflammatory mediators. Inhibition of 5-LO is a key strategy in the treatment of inflammatory diseases such as asthma. Certain 5-methyloxazolidinone derivatives, particularly those with a hydroxamic acid moiety, have been identified as potent 5-LO inhibitors.

Comparative Efficacy of 5-LO Inhibitors

The inhibitory potency of these compounds is typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The table below compares the efficacy of selected oxazolidinone hydroxamic acid derivatives with the well-known 5-LO inhibitor, Zileuton.

Compound ID	Modification on Oxazolidinone Core	Target	IC50 (µM)	Reference
PH-249	5-(hydroxamic acid)methyl, morpholinyl group	Recombinant human 5-LO	< 1
PH-251	5-(hydroxamic acid)methyl, morpholinyl group	Recombinant human 5-LO	< 1
Zileuton	N/A (Standard 5-LO Inhibitor)

A Comparative Guide to the Synthesis of 5-Methyloxazolidine: Benchmarking Modern Methods Against Established Protocols

For Researchers, Scientists, and Drug Development Professionals

The synthesis of the 5-methyloxazolidine scaffold is a fundamental process in the development of various biologically active molecules and specialty chemicals. The efficiency of this synthesis has significant implications for overall yield, purity, and cost-effectiveness in research and industrial applications. This guide provides an objective comparison of a modern, high-yield catalytic method for producing a 5-methyloxazolidine derivative against a more traditional, established condensation reaction. By presenting quantitative data and detailed experimental protocols, this document aims to inform the selection of synthetic strategies.

Data Presentation: A Comparative Analysis

The following table summarizes the key performance metrics of two distinct methods for synthesizing a 5-methyloxazolidine core structure. Method 1 represents an established, uncatalyzed condensation, while Method 2 showcases a modern, catalytically optimized approach.

Parameter	Method 1: Established Uncatalyzed Condensation (Representative)	Method 2: Modern Catalyzed Synthesis of 3,3'-methylenebis(5-methyloxazolidine)[1]
Starting Materials	2-Amino-1-propanol, Formaldehyde (B43269)	Isopropanolamine, Formaldehyde
Catalyst	None (or simple acid/base)	1,1,3,3-Tetramethylguanidine
Solvent	Typically a non-polar solvent with azeotropic water removal (e.g., Toluene) or neat	Water (from formaldehyde solution) or solvent-free (with paraformaldehyde)
Temperature	Reflux	70-120°C
Reaction Time	2 - 10 hours	3 - 10 hours
Yield	Generally low to moderate (often not reported due to low efficiency)	Up to 98.93%
Key Advantages	Simplicity of reagents	High yield, high purity, stable product
Key Disadvantages	Low yield, poor selectivity, product instability (yellowing)[1]	Requires a specific catalyst

Experimental Protocols

Method 1: Established Uncatalyzed Condensation (General Protocol)

While specific high-yield protocols for the simple uncatalyzed condensation of 2-amino-1-propanol and formaldehyde to 5-methyloxazolidine are not prevalent in recent literature due to inefficiency, a general established procedure for oxazolidine (B1195125) formation is as follows. It is noted in the literature that such direct reactions without a catalyst result in low reaction activity, poor selectivity, and low yields[1].

Materials:

• 2-Amino-1-propanol (1.0 eq)

• Formaldehyde (37% aqueous solution or paraformaldehyde) (1.0 - 1.2 eq)

• Toluene or another suitable solvent for azeotropic water removal

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add 2-amino-1-propanol and toluene.

• Heat the solution to reflux.

• Slowly add formaldehyde to the refluxing solution.

• Continue to heat at reflux for 2-8 hours, collecting the water in the Dean-Stark trap.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by distillation or chromatography to yield 5-methyloxazolidine.

Method 2: Modern Catalyzed Synthesis of 3,3'-methylenebis(5-methyloxazolidine)[1]

This method, adapted from a patented industrial process, demonstrates a highly efficient route to a stable 5-methyloxazolidine derivative.

Materials:

• Isopropanolamine (2.0 mol)

• Formaldehyde (37% aqueous solution) (3.0 mol)

• 1,1,3,3-Tetramethylguanidine (0.002 mol)

Procedure:

• To a 1000 mL four-neck flask equipped with an electric stirrer and a condenser, add 150 g (2 mol) of isopropanolamine and 0.23 g (0.002 mol) of 1,1,3,3-tetramethylguanidine.

• Slowly add 243.24 g (3 mol) of 37% formaldehyde solution into the flask while maintaining the temperature at or below 110°C, for example, by using an ice water bath.

• After the addition is complete, maintain the reaction temperature at 85°C for 6 hours.

• Cool the reaction mixture to room temperature.

• Remove water by distillation under reduced pressure to obtain the final product, 3,3'-methylenebis(5-methyloxazolidine).

Mandatory Visualizations

Logical Workflow Diagrams

The following diagrams illustrate the logical workflows for the established and modern synthesis methods.

Established Uncatalyzed Synthesis Workflow

Modern Catalyzed Synthesis Workflow

References

• 1. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Methyloxazolidine: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 5-Methyloxazolidine

The proper disposal of 5-Methyloxazolidine is critical to ensure the safety of laboratory personnel and the protection of the environment. This substance is classified as hazardous, and its disposal is regulated.[1] Adherence to the following procedures is mandatory. This guide provides a step-by-step operational plan for the safe handling and disposal of 5-Methyloxazolidine waste.

Immediate Safety and Hazard Information

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards associated with 5-Methyloxazolidine and to be equipped with the appropriate Personal Protective Equipment (PPE).

Hazard Profile:

Based on available Safety Data Sheets (SDS) for closely related compounds like 3,3'-methylenebis[5-methyloxazolidine], the primary hazards include:

• Corrosive: Causes severe skin burns and eye damage.[2]

• Acute Toxicity: Harmful if swallowed or inhaled, and toxic in contact with skin.[2]

• Skin Sensitization: May cause an allergic skin reaction.[2]

• Health Hazard: Suspected of causing genetic defects and may cause cancer. May cause damage to organs through prolonged or repeated exposure.[2]

• Environmental Hazard: Harmful to aquatic life with long-lasting effects.[2]

Mandatory Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves.

• Eye Protection: Chemical safety goggles or a face shield are required.

• Protective Clothing: A lab coat or chemical-resistant apron should be worn.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 5-Methyloxazolidine waste.

1. Waste Identification and Segregation:

• Treat all 5-Methyloxazolidine and materials contaminated with it as hazardous waste.[3]

• Segregate 5-Methyloxazolidine waste from other waste streams to prevent accidental reactions.[1] Do not mix with incompatible materials.

2. Waste Collection:

• Collect liquid 5-Methyloxazolidine waste in a designated, leak-proof container that is compatible with the chemical. Plastic containers are often preferred over glass to minimize the risk of breakage.[1]

• For solid waste contaminated with 5-Methyloxazolidine (e.g., absorbent materials from a spill, contaminated labware), use a separate, clearly labeled, and sealable container.[3]

• Never evaporate 5-Methyloxazolidine as a method of disposal.[3]

3. Labeling of Waste Containers:

• Properly label the hazardous waste container using your institution's hazardous waste tags.[1][4] The label must include:

  • The words "Hazardous Waste".[1]

  • The full chemical name: "5-Methyloxazolidine". Avoid abbreviations.[1]

  • The approximate quantity or concentration.

  • The date of waste generation.[1]

  • The name of the principal investigator and the laboratory location.[1]

  • Appropriate hazard pictograms (e.g., corrosive, toxic, health hazard, environmental hazard).[1]

4. Temporary Storage:

• Store the sealed and labeled waste container in a designated hazardous waste storage area within the laboratory.

• This area should be secure, well-ventilated, and away from sources of ignition.[5]

• Ensure the container is kept closed except when adding waste.

5. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1]

• Follow all institutional procedures for scheduling a waste pickup.[3]

• Do not dispose of 5-Methyloxazolidine down the drain or in the regular trash.[1][6][7] Discharge into the environment must be avoided.[5]

Quantitative Data Summary

The hazard classifications for substances like 3,3'-methylenebis[5-methyloxazolidine] are summarized below. This information is critical for understanding the risks and ensuring proper handling.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 1B/1C	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage
Skin Sensitization	Category 1/1A	H317: May cause an allergic skin reaction
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects
Carcinogenicity	Category 1B	H350: May cause cancer
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs through prolonged or repeated exposure
Hazardous to the Aquatic Environment (Chronic)	Category 2/3	H412: Harmful to aquatic life with long lasting effects

Data is based on Safety Data Sheets for 3,3'-methylenebis[5-methyloxazolidine].[2][5]

Experimental Protocols

Spill Cleanup Procedure:

In the event of a 5-Methyloxazolidine spill, follow these steps:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure the area is well-ventilated.[5]

• Wear Appropriate PPE: Don the mandatory PPE as described above.

• Contain the Spill: Prevent the spill from spreading. For liquid spills, use a non-combustible absorbent material such as sand, earth, or vermiculite.[7]

• Collect the Waste: Carefully collect the absorbent material and any contaminated solids into a suitable container for hazardous waste.[5]

• Decontaminate the Area: Clean the spill area thoroughly.

• Dispose of Cleanup Materials: Treat all materials used for cleanup as hazardous waste and dispose of them according to the protocol above.[3]

Diagrams and Visualizations

Logical Workflow for 5-Methyloxazolidine Waste Disposal

Caption: Disposal decision workflow for 5-Methyloxazolidine.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. chemos.de [chemos.de]
• 3. vumc.org [vumc.org]
• 4. youtube.com [youtube.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. acs.org [acs.org]
• 7. hebro-chemie.de [hebro-chemie.de]

Essential Safety and Handling Guide for 3,3'-Methylenebis[5-methyloxazolidine]

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the handling and disposal of 3,3'-Methylenebis[5-methyloxazolidine] (CAS No. 66204-44-2). Adherence to these guidelines is paramount for ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment (PPE)

3,3'-Methylenebis[5-methyloxazolidine] is a hazardous chemical requiring stringent safety measures. The primary hazards include acute toxicity if swallowed, inhaled, or in contact with skin, severe skin burns, serious eye damage, and potential for causing genetic defects and cancer.[1][2] Therefore, a comprehensive PPE strategy is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 3,3'-Methylenebis[5-methyloxazolidine]

Protection Type	Specific Equipment	Rationale and Best Practices
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards) or a full-face shield.[1]	Essential for protecting eyes from splashes and vapors that can cause serious eye damage.[1][2] Standard safety glasses are not sufficient.
Hand Protection	Chemical-resistant, impervious gloves (e.g., tested according to EN 374).[1][2]	Prevents skin contact, which can be toxic and cause severe burns.[1][2] Gloves must be inspected for degradation or perforation before each use. Contaminated gloves should be disposed of immediately, followed by thorough hand washing.[1]
Body Protection	Fire/flame resistant and impervious clothing, such as a fully fastened laboratory coat or a chemical-resistant suit.[1][3]	Provides a barrier against accidental spills and splashes to prevent skin contact.[1] Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[1][4]
Respiratory Protection	Use in a well-ventilated area or a certified chemical fume hood.[1] If ventilation is inadequate, a self-contained breathing apparatus (SCBA) may be necessary, especially during firefighting or large spills.[1][5]	Minimizes the inhalation of harmful vapors or aerosols.[1] The substance is harmful if inhaled and can be corrosive to the respiratory tract.[1][2]
Foot Protection	Closed-toe shoes, preferably chemical-resistant boots.	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 3,3'-Methylenebis[5-methyloxazolidine] is crucial for minimizing exposure risk.

Pre-Operational Checks:

• Verify Ventilation: Ensure the chemical fume hood or ventilation system is functioning correctly.

• Inspect PPE: Thoroughly inspect all PPE for any signs of damage or contamination.

• Emergency Equipment: Confirm that an emergency eyewash station and safety shower are readily accessible and operational.

• Review Safety Data Sheet (SDS): Always have the most current SDS available and review it before starting any new procedure.

Step-by-Step Handling Protocol:

• Don PPE: Put on all required personal protective equipment as specified in Table 1.

• Chemical Handling: Conduct all handling and transfers of 3,3'-Methylenebis[5-methyloxazolidine] within a certified chemical fume hood or a well-ventilated area.[1] Use non-sparking tools to prevent ignition.[1]

• Prevent Contamination: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the work area.[1][2]

• Container Management: Keep the container tightly closed when not in use and store it in a dry, cool, and well-ventilated place.[1] Opened containers must be carefully resealed and kept upright to prevent leakage.[3]

• Post-Handling Decontamination: After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Post-Operational Procedures:

• Remove PPE: Carefully remove and dispose of contaminated disposable PPE. Decontaminate reusable PPE according to the manufacturer's instructions.

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after removing gloves.[1][2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

• Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with plenty of soap and water.[1][2] Seek immediate medical attention.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3][5] Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][4] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

• Spills: Evacuate the area and ensure adequate ventilation.[1] Remove all sources of ignition.[1] Wear appropriate PPE. Contain the spill using inert absorbent material (e.g., sand, earth) and collect it in a suitable, closed container for disposal.[6]

Disposal Plan

Proper disposal of 3,3'-Methylenebis[5-methyloxazolidine] and its contaminated materials is essential to prevent environmental contamination and comply with regulations.

• Waste Segregation: Do not mix 3,3'-Methylenebis[5-methyloxazolidine] waste with other waste streams. Collect it in a dedicated, properly labeled, and sealed container.

• Disposal Method: Dispose of the chemical waste at an appropriate treatment and disposal facility in accordance with all applicable local, state, and national laws and regulations.[1] Do not allow the chemical to enter drains or the environment.[1]

• Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill or by other approved methods.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3,3'-Methylenebis[5-methyloxazolidine] from preparation to disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemos.de [chemos.de]
• 3. 3,3'-METHYLENE BIS[5-METHYLOXAZOLIDINE] - Ataman Kimya [atamanchemicals.com]
• 4. Page loading... [wap.guidechem.com]
• 5. tincknellfuels.com [tincknellfuels.com]
• 6. hebro-chemie.de [hebro-chemie.de]